Chromium(iii)fluoride tetrahydrate

Core Science & Biosynthesis

Chromium(iii)fluoride tetrahydrate CAS number and properties

An In-Depth Technical Guide to Chromium(III) Fluoride (B91410) Tetrahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Chromium(III) fluoride tetrahydrate, a versatile inorganic compound with significant applications in various fields of research and development. This document details its chemical and physical properties, safety information, synthesis protocols, and key applications, with a focus on its relevance to researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

Chromium(III) fluoride tetrahydrate is a hydrated inorganic compound with the chemical formula CrF₃·4H₂O.[1][2][3] It is commercially available and serves as a key precursor and catalyst in numerous chemical processes.[1] The compound is a dark green powder or crystalline solid.[1][4][5] While the anhydrous form of chromium(III) fluoride is insoluble in water, the hydrated forms are soluble.[6] It is important to note that some sources describe the tetrahydrate as slightly soluble or insoluble in water.[3][4][5]

Table 1: Chemical and Physical Properties of Chromium(III) Fluoride Tetrahydrate

Property	Value	References
CAS Number	123333-98-2	[1][2][3][6][7]
Molecular Formula	CrF₃·4H₂O	[1][2][3]
Molecular Weight	181.05 g/mol	[1][2][3][4][6]
Appearance	Dark green powder/crystals	[1][4][5]
Purity	≥97% Metals basis (Cr: 27.7 - 29.7 %)	[1]
Solubility	Soluble/Slightly soluble in water	[1][4][6]
Storage Conditions	Room Temperature	[1]
EC Number	232-137-9	[2][3][7]
MDL Number	MFCD00150219	[1][2][7]

Safety and Handling

Chromium(III) fluoride tetrahydrate is a hazardous substance and requires careful handling in a laboratory setting. It is harmful if swallowed, inhaled, or in contact with skin, and it can cause severe skin burns and eye damage.[2][3][8][9] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should always be worn when handling this chemical.[8] Work should be conducted in a well-ventilated area or a fume hood.[3]

Table 2: Hazard Identification and Safety Precautions

Hazard Statement	Precautionary Statement	References
H302: Harmful if swallowed	P264: Wash thoroughly after handling.	[3]
H312: Harmful in contact with skin	P280: Wear protective gloves/protective clothing/eye protection/face protection.	[8]
H314: Causes severe skin burns and eye damage	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[8]
H332: Harmful if inhaled	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.	[3]

Experimental Protocols

Synthesis of Hydrated Chromium(III) Fluoride

A common method for the synthesis of hydrated chromium(III) fluoride involves the reaction of chromium(III) oxide with hydrofluoric acid.[6][10]

Objective: To synthesize hydrated Chromium(III) fluoride.

Materials:

• Chromium(III) oxide (Cr₂O₃)

• Aqueous hydrofluoric acid (HF, 40-48%)

• Distilled water

• Teflon or platinum beaker

• Heating and stirring apparatus

Procedure:

• In a well-ventilated fume hood, suspend chromium(III) oxide in water within the reaction vessel.

• Carefully add a stoichiometric excess of aqueous hydrofluoric acid to the suspension.

• Gently heat the mixture while continuously stirring. The chromium(III) oxide will gradually dissolve.

• Once the reaction is complete, filter the solution to remove any unreacted starting material.

• Concentrate the resulting green solution by heating to induce crystallization.

• Allow the concentrated solution to cool slowly to room temperature, which will cause green crystals of hydrated Chromium(III) fluoride to precipitate.

• Collect the crystals by filtration, wash them with a small amount of cold distilled water, and dry them under a vacuum.[10]

Safety Precautions: Hydrofluoric acid is extremely corrosive and toxic. All procedures must be performed in a fume hood with appropriate PPE, including acid-resistant gloves and full-face protection.[11]

Caption: Workflow for the synthesis of hydrated Chromium(III) fluoride.

Gas-Phase Fluorination using Chromium(III) Fluoride Hydrate (B1144303) as a Catalyst

Chromium(III) fluoride hydrate is an effective catalyst for the gas-phase fluorination of chlorocarbons, a key process in the production of hydrofluorocarbons (HFCs) and hydrochlorofluorocarbons (HCFCs).[12]

Objective: To perform a gas-phase fluorination of a chlorinated hydrocarbon.

Materials:

• Fixed-bed reactor

• Chromium(III) fluoride hydrate (powder or pellets)

• Inert gas (e.g., nitrogen)

• Anhydrous hydrogen fluoride (HF) gas

• Chlorinated hydrocarbon

Procedure:

• Catalyst Preparation and Activation:

  • Pack a fixed-bed reactor with Chromium(III) fluoride hydrate.

  • Pre-treat the catalyst by heating it to the reaction temperature (e.g., 300-400°C) under a flow of nitrogen to remove adsorbed water.

  • Activate the catalyst by introducing a flow of anhydrous HF gas (often diluted with nitrogen) for 1-4 hours to ensure the catalyst surface is fully fluorinated.[12]

• Fluorination Reaction:

  • Introduce the chlorinated hydrocarbon into the reactor along with the HF gas stream.

  • Maintain the reaction temperature and pressure to facilitate the fluorination process.

  • The products are collected and purified downstream.

Caption: Experimental workflow for catalytic gas-phase fluorination.

Applications in Research and Drug Development

Chromium(III) fluoride tetrahydrate has a range of applications in various scientific and industrial sectors.[1]

• Catalysis: It serves as a robust catalyst in various chemical reactions, particularly in organic synthesis for fluorination reactions.[1][12]

• Material Science: The compound is utilized in the development of advanced materials, including ceramics and coatings, due to its thermal and chemical stability.[1]

• Electrochemistry: It plays a role in electrochemical applications such as in batteries and fuel cells.[1]

• Analytical Chemistry: It is employed in analytical methods for the detection and quantification of chromium and fluoride ions.[1]

• Pharmaceuticals: There is potential for its use in drug formulation and delivery systems to enhance bioavailability and therapeutic effectiveness.[1] It can also be used in fluorination reactions which are crucial for the synthesis of many modern pharmaceuticals.[11]

The potential role of Cr(III) in biological systems, such as its influence on the insulin (B600854) signaling pathway, is an area of ongoing research.

Caption: Potential influence of Cr(III) on the insulin signaling pathway.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 三氟化铬 四水合物 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Chromium Fluoride Tetrahydrate n Anhydrous Manufacturers, SDS [mubychem.com]
• 4. Chromium(III) fluoride tetrahydrate | CrF3H8O4 | CID 11955393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Chromium(III) fluoride tetrahydrate CAS#: 123333-98-2 [m.chemicalbook.com]
• 6. Chromium(III) fluoride - Wikipedia [en.wikipedia.org]
• 7. americanelements.com [americanelements.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. weizmann.ac.il [weizmann.ac.il]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Synthesis of Chromium(III) Fluoride Tetrahydrate (CrF₃·4H₂O)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of chromium(III) fluoride (B91410) tetrahydrate (CrF₃·4H₂O), a compound of interest in catalysis, materials science, and potentially as a precursor in pharmaceutical manufacturing. This document details the primary reaction pathways, underlying mechanisms, and experimental protocols for its preparation.

Introduction

Chromium(III) fluoride exists in an anhydrous form and as several hydrates, with the number of water molecules significantly influencing its chemical and physical properties.[1] The tetrahydrate (CrF₃·4H₂O) is a green crystalline solid that, like other hydrated forms, features an octahedral chromium(III) center.[1][2] Understanding the synthesis of this specific hydrate (B1144303) is crucial for applications requiring precise control over the compound's hydration state.

Synthesis Reaction Pathways

Two primary aqueous-phase synthesis routes are commonly employed for the preparation of chromium(III) fluoride hydrates: the direct reaction of a chromium(III) source with hydrofluoric acid and wet-chemical precipitation. The formation of a specific hydrate, such as the tetrahydrate, is dependent on controlling the reaction conditions.[3]

Reaction of Chromium(III) Oxide with Hydrofluoric Acid

This method involves the dissolution of chromium(III) oxide in aqueous hydrofluoric acid. The general reaction can be represented as:

Cr₂O₃(s) + 6HF(aq) + 5H₂O(l) → 2CrF₃·4H₂O(s)

The degree of hydration in the final product is influenced by factors such as the concentration of the hydrofluoric acid, reaction temperature, and the rate of crystallization.[3]

Wet-Chemical Precipitation

This pathway involves the reaction of a soluble chromium(III) salt, such as chromium(III) nitrate (B79036) or chloride, with a fluoride salt like ammonium (B1175870) fluoride or potassium fluoride in an aqueous solution. The resulting chromium(III) fluoride hydrate precipitates out of the solution. The general ionic reaction is:

Cr³⁺(aq) + 3F⁻(aq) + 4H₂O(l) → CrF₃·4H₂O(s)

Reaction Mechanism

The formation of CrF₃·4H₂O in an aqueous solution is a multi-step process involving ligand exchange and crystallization.

• Formation of the Hexaaquachromium(III) Ion: In an aqueous solution, the chromium(III) ion exists as the stable hexaaquachromium(III) complex, [Cr(H₂O)₆]³⁺.[4][5] This complex imparts a characteristic violet-blue-grey color to the solution.[5]

• Ligand Exchange: Upon the introduction of fluoride ions, a stepwise substitution of the coordinated water molecules by fluoride ions occurs. This process is a series of equilibrium reactions:

  [Cr(H₂O)₆]³⁺ + F⁻ ⇌ [Cr(H₂O)₅F]²⁺ + H₂O [Cr(H₂O)₅F]²⁺ + F⁻ ⇌ [Cr(H₂O)₄F₂]⁺ + H₂O [Cr(H₂O)₄F₂]⁺ + F⁻ ⇌ [Cr(H₂O)₃F₃] + H₂O

  The formation of these mixed aqua-fluoro chromium(III) complexes often results in a color change of the solution to green.[4]

• Hydrolysis Considerations: The hexaaquachromium(III) ion is acidic and can undergo hydrolysis, especially at neutral or near-neutral pH, to form insoluble chromium(III) hydroxide.[4] To prevent this, the synthesis is typically carried out in an acidic medium (pH 3.0-4.0), which stabilizes the [Cr(H₂O)₆]³⁺ ion.[4]

• Crystallization: As the concentration of the neutral [Cr(H₂O)₃F₃] complex increases and the solution becomes supersaturated, crystallization occurs. The incorporation of an additional water molecule as water of crystallization results in the formation of CrF₃·4H₂O. The structure of the tetrahydrate likely consists of a neutral [CrF₃(H₂O)₃] complex with one molecule of lattice water.[1]

The overall formation pathway can be visualized as follows:

Figure 1: Proposed reaction pathway for the formation of CrF₃·4H₂O.

Quantitative Data

The following table summarizes key quantitative data for the synthesis and properties of chromium(III) fluoride hydrates.

Property	Anhydrous (CrF₃)	Trihydrate (CrF₃·3H₂O)	Tetrahydrate (CrF₃·4H₂O)
Molar Mass ( g/mol )	108.99[2]	163.04[1]	181.05[1][2]
Appearance	Green crystalline solid[2]	Green crystalline solid[1]	Green crystalline solid[1]
Density (g/cm³)	3.8[2]	2.2[2]	~2.1[1]
Melting Point (°C)	>1000 (sublimes)[1]	Decomposes[1]	~87 (decomposes)[1]
Solubility in Water	Insoluble[1]	Sparingly soluble[1]	Soluble[1]
CAS Number	7788-97-8[2]	16671-27-5[2]	123333-98-2[2]

Experimental Protocols

Detailed experimental protocols for the specific synthesis of CrF₃·4H₂O are not widely published. However, the following are generalized procedures for the synthesis of hydrated chromium(III) fluoride, which can be adapted to target the tetrahydrate by careful control of reaction conditions.

Synthesis from Chromium(III) Oxide and Hydrofluoric Acid

Objective: To synthesize hydrated chromium(III) fluoride.

Materials:

• Chromium(III) oxide (Cr₂O₃)

• Aqueous hydrofluoric acid (HF, 40-48%)

• Distilled water

• Teflon or platinum beaker

• Heating and stirring apparatus

Procedure:

• In a well-ventilated fume hood, carefully add a stoichiometric excess of aqueous hydrofluoric acid to a suspension of chromium(III) oxide in water in the reaction vessel.[6]

• Gently heat the mixture with continuous stirring. The chromium(III) oxide will gradually dissolve in the hot acid.[6]

• Once the Cr₂O₃ has completely reacted, filter the solution to remove any unreacted starting material.[6]

• Concentrate the resulting green solution by heating to encourage crystallization.[6]

• Allow the concentrated solution to cool slowly to room temperature. Green crystals of hydrated chromium(III) fluoride will precipitate.[6]

• Collect the crystals by filtration, wash with a small amount of cold distilled water, and then dry under vacuum.[6]

To specifically obtain CrF₃·4H₂O, careful control of the HF concentration and the crystallization temperature is necessary.[3]

Wet-Chemical Precipitation Method

Objective: To synthesize hydrated chromium(III) fluoride by precipitation.

Materials:

• Chromium(III) nitrate nonahydrate (Cr(NO₃)₃·9H₂O)

• Ammonium fluoride (NH₄F)

• Deionized water

• Standard laboratory glassware

Procedure:

• Prepare a 0.5 M aqueous solution of chromium(III) nitrate nonahydrate.

• Prepare a 1.5 M aqueous solution of ammonium fluoride.

• Slowly add the ammonium fluoride solution to the chromium(III) nitrate solution under constant stirring at room temperature.

• A green precipitate of chromium(III) fluoride hydrate will form immediately.

• Continue stirring the mixture for 2 hours to ensure complete reaction.

• Separate the precipitate by centrifugation or filtration.

• Wash the precipitate several times with deionized water to remove any unreacted salts.

• Dry the final product in a vacuum oven at 60°C for 12 hours.

The following diagram illustrates the general workflow for these synthesis methods.

Figure 2: Experimental workflows for the synthesis of hydrated chromium(III) fluoride.

Characterization

To confirm the synthesis of CrF₃·4H₂O and determine its purity, a combination of analytical techniques is employed.

• Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): These thermal analysis techniques are crucial for determining the number of water molecules in the hydrate. TGA measures the mass loss as the sample is heated, with distinct steps corresponding to the loss of water molecules.[1][7]

• X-ray Diffraction (XRD): XRD is used to identify the crystalline phase of the product and can be compared to known patterns for CrF₃·4H₂O to confirm its structure.[1][8]

• Karl Fischer Titration: This method provides a precise quantitative measurement of the water content in the final product.[8]

Conclusion

The synthesis of chromium(III) fluoride tetrahydrate can be achieved through established methods for preparing hydrated chromium(III) fluorides, namely the reaction of chromium(III) oxide with hydrofluoric acid and wet-chemical precipitation. The key to obtaining the specific tetrahydrate lies in the careful control of reaction parameters such as temperature, reactant concentrations, and crystallization conditions. The reaction mechanism proceeds through the formation of the hexaaquachromium(III) ion, followed by ligand exchange with fluoride ions and subsequent crystallization. Comprehensive characterization using thermal analysis and X-ray diffraction is essential to confirm the identity and purity of the final product. Further research to delineate the precise conditions for selectively synthesizing CrF₃·4H₂O would be beneficial for its targeted applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Chromium(III) fluoride - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Physical and chemical properties of chromic fluoride tetrahydrate

An In-depth Technical Guide to Chromic Fluoride (B91410) Tetrahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties, synthesis, characterization, and applications of chromic fluoride tetrahydrate (CrF₃·4H₂O). The information is intended to support research, development, and quality control activities involving this compound.

Physical and Chemical Properties

Chromic fluoride tetrahydrate is an inorganic compound that typically appears as a green crystalline solid or powder.[1][2] It is one of several hydrated forms of chromium(III) fluoride.[3] The compound is stable under normal storage conditions but is hygroscopic and should be protected from moisture.[4][5]

Quantitative Physical Properties

The following table summarizes the key physical properties of chromic fluoride tetrahydrate and its related forms.

Property	Value	Notes
Molecular Formula	CrF₃·4H₂O	[4][6]
Molecular Weight	181.05 g/mol	[1][3][4]
Appearance	Green crystals or powder	[1][2][4]
Melting Point	Loses water at 100°C; anhydrous form sublimes at 1100-1200°C	[3][4][7]
Density	Data not available for tetrahydrate. (Anhydrous: 3.8 g/cm³; Trihydrate: 2.2 g/cm³)	[3][7]
Solubility	Slightly soluble to insoluble in water.[1][4][5] Soluble in HCl.[7][8]	Forms a violet solution in HCl.[8]
pH	2.5 to 3.0 (for a slurry)	[4]

Chemical Properties

Chromic fluoride tetrahydrate is a stable compound but exhibits reactivity under certain conditions.[4]

• Thermal Decomposition : Upon heating, the compound loses its water of hydration.[4] At temperatures between 100°C and 300°C, it is expected to form lower hydrates and eventually the anhydrous salt.[9] At very high temperatures (1100-1200°C), the anhydrous form sublimes.[3][10] In the presence of moisture at high temperatures, it can decompose to form chromium oxides and release toxic hydrogen fluoride (HF) gas.[8][9]

• Incompatibilities : It is incompatible with strong oxidizing and reducing agents, as well as acids.[4][11] Contact with acids can liberate toxic gas.[11][12]

• Hygroscopicity : The compound is sensitive to moisture and should be stored in a dry environment.[5][8]

Synthesis and Experimental Protocols

The synthesis of chromic fluoride hydrate (B1144303) can be achieved through several methods, with the choice of method influencing the final product's purity, crystallinity, and morphology.[13]

Synthesis Workflow

The following diagram illustrates two common synthesis routes: wet-chemical precipitation and hydrothermal synthesis.

Caption: Comparative workflows for synthesizing chromic fluoride hydrate.[13]

Experimental Protocol: Wet-Chemical Precipitation[13]

This method is rapid and can be performed at room temperature with standard laboratory equipment.

• Reactant Preparation : Prepare a 0.5 M aqueous solution of chromium(III) nitrate (B79036) nonahydrate (Cr(NO₃)₃·9H₂O) and a 1.5 M aqueous solution of ammonium (B1175870) fluoride (NH₄F).

• Precipitation : Slowly add the ammonium fluoride solution to the chromium(III) nitrate solution under constant stirring. A green precipitate of chromic fluoride hydrate will form immediately.

• Reaction Completion : Continue stirring the mixture for approximately 2 hours to ensure the reaction is complete.

• Isolation and Purification : Collect the precipitate by filtration. Wash the product sequentially with deionized water and ethanol (B145695) to remove unreacted reagents and by-products.

• Drying : Dry the final product in an oven at 60°C for several hours.

Characterization and Quality Control

Ensuring the purity and identity of chromic fluoride tetrahydrate is critical for its application. A combination of analytical techniques is employed for comprehensive characterization.[14]

Characterization Workflow

The diagram below outlines a typical workflow for the analytical characterization of chromic fluoride hydrate.

Caption: Workflow for the comprehensive characterization of CrF₃ hydrate.[14]

Experimental Protocol: Thermogravimetric Analysis (TGA)[9][14]

TGA is used to determine the water content and thermal stability of the hydrate.

• Instrument Setup : Use a calibrated thermogravimetric analyzer with a platinum or alumina (B75360) sample pan.

• Sample Preparation : Accurately weigh 5-10 mg of the chromic fluoride tetrahydrate sample into the TGA pan.

• Analysis : Heat the sample from ambient temperature to 600°C at a constant rate (e.g., 10°C/min) under a continuous flow of an inert gas like nitrogen.

• Data Interpretation : The resulting TGA curve will show distinct mass loss steps. The initial loss typically corresponds to surface water, while subsequent steps in the 100-300°C range represent the loss of coordinated water molecules. The percentage mass loss at each step helps identify the specific hydrate form.

Applications in Research and Drug Development

Chromic fluoride tetrahydrate is a versatile compound with applications in catalysis, material science, and potentially as an intermediate in pharmaceutical synthesis.[6][15]

Logical Relationship of Properties to Applications

The inherent properties of chromic fluoride tetrahydrate make it suitable for various technical applications.

Caption: Relationship between properties and applications of CrF₃·4H₂O.

Role in Drug Development

The primary relevance of chromic fluoride hydrate in drug development lies in its use as a catalyst for fluorination reactions.[15][16] Fluorine is a key element in many modern pharmaceuticals, and its introduction into organic molecules can significantly enhance properties like metabolic stability and binding affinity.

• Catalyst for Fluorinated APIs : Chromic fluoride hydrate can catalyze the gas-phase fluorination of chlorinated hydrocarbons, a process used to produce hydrofluorocarbons (HFCs).[16] This chemistry is analogous to processes that could be used in the synthesis of fluorinated active pharmaceutical ingredients (APIs).[15]

Safety and Handling

Chromic fluoride tetrahydrate is a hazardous substance and must be handled with appropriate safety precautions.

Summary of Hazards

Hazard Type	Description
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.[4][12]
Corrosivity	Causes severe skin burns and eye damage.[4][12][17] Corrosive to the respiratory tract.[2]
Reactivity	Contact with acids liberates toxic gas.[11]

Handling and Personal Protective Equipment (PPE)[17][18]

• Ventilation : Handle only in a well-ventilated area, preferably in a chemical fume hood.[17]

• Eye Protection : Wear chemical safety goggles and a face shield.[17][18]

• Skin Protection : Use chemical-resistant gloves (inspect before use) and protective clothing.[17][18]

• Respiratory Protection : If dust is generated, use a NIOSH-approved respirator with a dust cartridge.[4]

• Hygiene : Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[4][18]

Storage[4][11]

• Store in a cool, dry, and well-ventilated area.

• Keep the container tightly closed to prevent moisture absorption.

• Store away from incompatible materials such as acids and strong oxidizing agents.

References

• 1. Chromium(III) fluoride tetrahydrate | CrF3H8O4 | CID 11955393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chromium(III) fluoride tetrahydrate - Hazardous Agents | Haz-Map [haz-map.com]
• 3. Chromium(III) fluoride - Wikipedia [en.wikipedia.org]
• 4. Chromium Fluoride Tetrahydrate n Anhydrous Manufacturers, SDS [mubychem.com]
• 5. Chromium(III) fluoride tetrahydrate CAS#: 123333-98-2 [m.chemicalbook.com]
• 6. chemimpex.com [chemimpex.com]
• 7. buy Chromium(III) Fluoride Hydrate Crystalline manufacturers - FUNCMATER [funcmater.com]
• 8. Chromium(III) fluoride | 7788-97-8 [chemicalbook.com]
• 9. benchchem.com [benchchem.com]
• 10. heegermaterials.com [heegermaterials.com]
• 11. fishersci.com [fishersci.com]
• 12. WERCS Studio - Application Error [assets.thermofisher.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. chemicalbook.com [chemicalbook.com]
• 18. static.cymitquimica.com [static.cymitquimica.com]

A Technical Guide to the Solubility of Chromium(III) Fluoride Tetrahydrate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available knowledge on the solubility of chromium(III) fluoride (B91410) tetrahydrate (CrF₃·4H₂O) in organic solvents. Due to a notable scarcity of direct quantitative data in publicly accessible literature, this document synthesizes qualitative information, general principles of inorganic salt solubility, and detailed experimental protocols for determining these parameters.

Executive Summary

Chromium(III) fluoride and its hydrates are compounds with applications ranging from catalysis to materials science.[1][2] While the aqueous solubility of its various hydrated forms is documented, there is a significant lack of specific data regarding the solubility of chromium(III) fluoride tetrahydrate in organic solvents. The available information strongly suggests that, in line with other simple inorganic fluorides, its solubility in non-aqueous media is expected to be very low.[3][4][5][6] This guide will delve into the factors governing this low solubility, provide a framework for its experimental determination, and present the limited existing data.

Understanding the Solubility of Chromium(III) Fluoride and its Hydrates

Chromium(III) fluoride exists in an anhydrous form (CrF₃) and several hydrated forms, including the trihydrate (CrF₃·3H₂O), tetrahydrate (CrF₃·4H₂O), and hexahydrate ([Cr(H₂O)₆]F₃).[6][7] The degree of hydration plays a critical role in the compound's solubility profile. Over time, exposure to air or elevated temperatures can lead to a loss of coordinated water molecules, a process known as "aging," which generally decreases solubility in water.[8]

The color of the compound can be an indicator of its hydration state, with the violet form typically being the hexahydrate and the green forms being less hydrated.[8]

Qualitative and Limited Quantitative Solubility Data

Compound Form	Solvent	Solubility	Reference
Anhydrous Chromium(III) Fluoride	Water	Insoluble	[5][9]
Anhydrous Chromium(III) Fluoride	Ethanol	Insoluble	[5]
Anhydrous Chromium(III) Fluoride	Common Solvents	Insoluble	[6][7]
Chromium(III) Fluoride Trihydrate	Water	Sparingly soluble	[5][6]
Chromium(III) Fluoride Hydrates	Water	Soluble (specifically the hexahydrate)	[6][7]
Chromium(III) Fluoride (unspecified)	Hydrochloric Acid	Soluble (forms a violet solution)	[5][9]

It is a general principle that ionic compounds, particularly those with doubly or triply charged ions like Cr³⁺, tend to have low solubility in organic solvents.[3][4] The dissolution of fluoride salts in organic media is challenging, and often requires the use of bulky cations or complexing agents like crown ethers to enhance solubility.[3][4][10]

Experimental Protocol for Determining Solubility

For researchers needing to quantify the solubility of chromium(III) fluoride tetrahydrate in specific organic solvents, the following experimental protocol, based on the isothermal equilibrium method, is recommended.

Objective: To determine the saturation solubility of chromium(III) fluoride tetrahydrate in a given organic solvent at a specific temperature.

Materials:

• Chromium(III) fluoride tetrahydrate (analytical grade)

• Selected organic solvent(s) (high purity, anhydrous)

• Temperature-controlled shaker or incubator

• Centrifuge

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (chemically resistant, e.g., PTFE)

• Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS) for chromium analysis.

Methodology:

• Preparation of Saturated Solutions:

  • Add an excess amount of chromium(III) fluoride tetrahydrate to a known volume of the organic solvent in a sealed container. The presence of undissolved solid is crucial to ensure saturation.

  • Place the container in a temperature-controlled shaker set to the desired experimental temperature (e.g., 25 °C).

  • Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After the equilibration period, allow the suspension to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette or syringe. To avoid drawing in solid particles, the sample should be immediately filtered through a chemically resistant syringe filter.

  • Accurately dilute the filtered aliquot with a suitable solvent (e.g., dilute nitric acid) to a concentration within the calibrated range of the analytical instrument.

• Quantitative Analysis:

  • Prepare a series of calibration standards of chromium in the same solvent matrix as the diluted samples.

  • Analyze the prepared samples and standards using ICP-OES or AAS to determine the concentration of chromium.

• Calculation of Solubility:

  • From the measured concentration of chromium in the diluted sample, calculate the concentration in the original saturated solution, taking into account the dilution factor.

  • Express the solubility in desired units, such as g/100 mL, mol/L, or mg/kg of solvent.

Visualizations

The following diagrams illustrate the workflow for solubility determination and the factors influencing the solubility of chromium(III) fluoride tetrahydrate.

Caption: A flowchart of the experimental protocol for determining solubility.

Caption: Key factors that influence the solubility of the target compound.

Conclusion for Drug Development Professionals

For applications in drug development that may require a soluble form of chromium(III) and fluoride in an organic medium, the direct dissolution of chromium(III) fluoride tetrahydrate is likely to be challenging. The reactivity of the fluoride ion in certain organic solvents, such as its basicity in acetonitrile, should also be considered as it may lead to degradation of the solvent or other components in a formulation.[11] Alternative strategies, such as the use of chromium(III) salts with more organo-soluble counter-ions or the in-situ formation of soluble chromium-fluoride complexes, may be more viable approaches. Further empirical studies, following the protocol outlined above, are essential to determine the feasibility of using this specific compound in any organic solvent-based system.

References

• 1. americanelements.com [americanelements.com]
• 2. Chromic fluoride | CrF3 | CID 522687 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. echemi.com [echemi.com]
• 5. Chromium(III) fluoride CAS#: 7788-97-8 [m.chemicalbook.com]
• 6. Chromium(III) fluoride - Wikipedia [en.wikipedia.org]
• 7. Chemistry:Chromium(III) fluoride - HandWiki [handwiki.org]
• 8. benchchem.com [benchchem.com]
• 9. chembk.com [chembk.com]
• 10. The solubility of alkali-metal fluorides in non-aqueous solvents with and without crown ethers, as determined by flame emission spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.rsc.org [pubs.rsc.org]

Thermal Decomposition of Chromium(III) Fluoride Tetrahydrate: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal decomposition of chromium(III) fluoride (B91410) tetrahydrate (CrF₃·4H₂O). The information presented herein is synthesized from established principles of inorganic chemistry and thermal analysis of analogous hydrated metal fluorides. While specific experimental data for the tetrahydrate is limited in publicly available literature, this document offers a robust theoretical framework, detailed experimental protocols, and a clear visualization of the decomposition pathway to support research and development activities.

Introduction

Chromium(III) fluoride and its hydrates are inorganic compounds with applications in various fields, including as a mordant in textiles, a corrosion inhibitor, and a catalyst in fluorination reactions.[1] The thermal stability and decomposition products of these hydrates are critical parameters for their application and handling, particularly in processes involving elevated temperatures. This guide focuses on the tetrahydrate form, CrF₃·4H₂O, outlining its expected behavior upon heating.

The thermal decomposition of CrF₃·4H₂O is a multi-stage process. Initially, the compound loses its water of hydration in a stepwise manner to form lower hydrates and eventually the anhydrous chromium(III) fluoride (CrF₃). At significantly higher temperatures, the anhydrous salt may undergo hydrolysis in the presence of water vapor or oxidation in an oxidizing atmosphere, leading to the formation of chromium oxides and the evolution of hydrogen fluoride (HF) gas.[2]

Quantitative Data on Thermal Decomposition

Due to the scarcity of specific experimental data for CrF₃·4H₂O, the following table presents a theoretical decomposition pathway based on the principles of thermogravimetric analysis (TGA). The mass loss percentages are calculated based on the molar mass of CrF₃·4H₂O. This data is illustrative and should be confirmed experimentally.

Temperature Range (°C)	Decomposition Step	Product(s)	Theoretical Mass Loss (%)	Cumulative Mass Loss (%)
100 - 180	Dehydration	CrF₃·2H₂O + 2H₂O	19.89	19.89
180 - 300	Dehydration	CrF₃ + 2H₂O	19.89	39.78
> 400 (in air/moisture)	Hydrolysis/Oxidation	Cr₂O₃ + HF	Variable	Variable
1100 - 1200	Sublimation	CrF₃ (gaseous)	100 (of anhydrous CrF₃)	-

Thermal Decomposition Pathway

The logical progression of the thermal decomposition of CrF₃·4H₂O can be visualized as a series of sequential steps. The following diagram, generated using the DOT language, illustrates this pathway.

Caption: Thermal decomposition pathway of CrF₃·4H₂O.

Experimental Protocols

To experimentally determine the thermal decomposition profile of CrF₃·4H₂O, the following methodologies are recommended.

Thermogravimetric Analysis (TGA)

Objective: To measure the mass loss of CrF₃·4H₂O as a function of temperature.

Instrumentation: A calibrated thermogravimetric analyzer.

Sample Preparation:

• Accurately weigh 5-10 mg of the CrF₃·4H₂O sample.

• Place the sample into an inert crucible (e.g., alumina (B75360) or platinum).

Atmosphere:

• Purge the furnace with a controlled atmosphere, such as dry nitrogen or synthetic air, at a constant flow rate (e.g., 50 mL/min) to ensure a stable and reproducible environment.[2]

Heating Program:

• Equilibrate the sample at room temperature.

• Heat the sample from room temperature to a final temperature of 1000°C at a constant heating rate of 10°C/min.[2]

Data Analysis:

• Record the mass of the sample as a function of temperature.

• The resulting TGA curve will show distinct steps corresponding to the loss of water molecules and subsequent decomposition.

• The derivative of the TGA curve (DTG) can be used to identify the temperatures at which the rate of mass loss is at its maximum.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with the thermal transitions of CrF₃·4H₂O.

Instrumentation: A calibrated differential scanning calorimeter.

Sample Preparation:

• Accurately weigh 2-5 mg of the CrF₃·4H₂O sample.

• Place the sample into an aluminum or platinum crucible and hermetically seal it.

Heating Program:

• Follow the same heating program as described for the TGA analysis to allow for direct comparison of the thermal events.

Data Analysis:

• The DSC curve will show endothermic peaks corresponding to dehydration and melting events, and exothermic peaks for crystallization or oxidative decomposition.

• The enthalpy changes associated with these transitions can be calculated from the peak areas.

Evolved Gas Analysis (EGA)

To identify the gaseous products evolved during decomposition, hyphenated techniques such as TGA-Mass Spectrometry (TGA-MS) or TGA-Fourier Transform Infrared Spectroscopy (TGA-FTIR) are recommended. This is particularly important for confirming the release of water vapor and hydrogen fluoride. The detection of HF is a critical safety consideration, as it is a highly corrosive and toxic gas.[2] All experiments involving the heating of CrF₃·4H₂O should be conducted in a well-ventilated fume hood with appropriate personal protective equipment.[2]

Analysis of Solid Residues

The solid intermediates and the final product of the thermal decomposition should be analyzed to confirm their chemical identity and crystalline structure. X-ray Diffraction (XRD) is the primary technique for phase identification of the crystalline residues at different decomposition stages.

Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive thermal analysis of CrF₃·4H₂O.

Caption: Experimental workflow for CrF₃·4H₂O thermal analysis.

Conclusion

This technical guide provides a detailed overview of the expected thermal decomposition products and pathway of chromium(III) fluoride tetrahydrate. While based on theoretical calculations and analogies to similar compounds, the presented data and protocols offer a solid foundation for researchers, scientists, and drug development professionals. Experimental verification using the described methodologies is crucial for obtaining precise data for specific applications. The provided diagrams and structured information aim to facilitate a comprehensive understanding of the thermal behavior of this compound.

References

• 1. Chromium(III) fluoride - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Coordination Chemistry of Chromium(III) in Fluoride Hydrates

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the coordination chemistry of chromium(III) in its various fluoride (B91410) hydrate (B1144303) forms. It covers the synthesis, structural characterization, and spectroscopic properties of these compounds. This document summarizes key quantitative data, outlines detailed experimental protocols for synthesis and analysis, and provides visualizations of experimental workflows to support research and development activities.

Introduction: The Versatile Coordination of Cr(III)

Chromium(III) fluoride is an inorganic compound that exists in an anhydrous state (CrF₃) and as several hydrates (CrF₃·nH₂O).[1] The degree of hydration significantly influences the compound's crystal structure, coordination environment, and physicochemical properties, such as color and solubility.[2] In all its forms, the chromium(III) ion maintains a +3 oxidation state and an octahedral coordination geometry.[3][4] The ligands occupying the six coordination sites are either fluoride ions (F⁻) or water molecules (H₂O).[3][4]

The interchange between fluoride and water ligands in the inner coordination sphere gives rise to a rich variety of structures and properties. For instance, lower hydrates are typically green, suggesting the presence of fluoride ions directly coordinated to the chromium center, forming neutral complexes like fac-[CrF₃(H₂O)₃].[2][3] In contrast, higher hydrates are often violet, which is the characteristic color of the hexaquachromium(III) cation, [Cr(H₂O)₆]³⁺, indicating that water molecules fully occupy the coordination sphere while fluoride ions act as counter-ions in the crystal lattice.[2][4] Understanding these structural nuances is critical for applications in catalysis, materials science, and as precursors in chemical synthesis.[1]

Quantitative Data Summary

Table 1: Physicochemical Properties of Chromium(III) Fluoride and Its Hydrates

Property	Anhydrous (CrF₃)	Trihydrate (CrF₃·3H₂O)	Tetrahydrate (CrF₃·4H₂O)	Hexahydrate ([Cr(H₂O)₆]F₃)	Nonahydrate ([Cr(H₂O)₆]F₃·3H₂O)
Molar Mass ( g/mol )	108.99[3]	163.04[3]	181.05[3]	217.08[2]	271.12[2]
Appearance	Green crystalline solid[3]	Green crystalline solid[3]	Green powder[5]	Violet solid[2][6]	Green solid[6]
Density (g/cm³)	3.8[6]	2.2[6]	~2.1[3]	-	-
Solubility in Water	Insoluble[3]	Sparingly soluble[3]	Soluble[3]	Soluble[6]	Soluble[6]
CAS Number	7788-97-8[6]	16671-27-5[6]	123333-98-2[6]	-	-

Table 2: Crystallographic Data for Hydrated Chromium(III) Fluoride

Parameter	Trihydrate (CrF₃·3H₂O)	Pentahydrate (CrF₃·5H₂O)
Formula	CrF₃·3H₂O	CrF₃·5H₂O
Crystal System	Rhombohedral[5]	Orthorhombic[3]
Space Group	R-3m[5]	Data not available in snippets
a (Å)	5.668(4)[5]	Data not available in snippets
b (Å)	5.668(4)[5]	Data not available in snippets
c (Å)	5.668(4)[5]	Data not available in snippets
α (°)	112.5(1)[5]	Data not available in snippets
β (°)	112.5(1)[5]	Data not available in snippets
γ (°)	112.5(1)[5]	Data not available in snippets
Z	1[5]	Data not available in snippets

Note: Detailed single-crystal X-ray diffraction data for many hydrates are not commonly reported. The full crystal structures for the trihydrate and pentahydrate have been determined and are available in specialized literature.[5]

Table 3: UV-Visible Spectroscopic Data

The UV-Vis spectrum is highly dependent on the specific ligands in the Cr(III) coordination sphere.

Complex Ion	Description	Absorption Maxima (λ_max)
[Cr(H₂O)₆]³⁺ (Hexaaqua)	Characteristic of violet hydrates (e.g., hexahydrate) where water is the sole ligand. The spectrum arises from d-d electronic transitions (specifically ⁴A₂g → ⁴T₂g and ⁴A₂g → ⁴T₁g) in an octahedral field.[4]	~400 nm, ~580 nm[4]
[CrFₓ(H₂O)₆₋ₓ]⁽³⁻ˣ⁾⁺ (Aqua-Fluoro)	Characteristic of green hydrates (e.g., trihydrate) where both fluoride and water are ligands. The replacement of H₂O with F⁻ alters the ligand field strength, causing a shift in the absorption bands compared to the hexaaqua ion.[7] Specific maxima are not widely reported and depend on the exact stoichiometry.	Varies

Table 4: Representative Infrared (IR) Spectroscopy Vibrational Modes

While specific, assigned IR spectra for each hydrate are scarce, the following vibrational modes are expected based on the analysis of similar hydrated metal fluorides.

Vibrational Mode	Expected Wavenumber Range (cm⁻¹)	Intensity	Notes
O-H Stretching (Coordinated H₂O)	3200 - 3500	Broad, Strong	The broadness is due to hydrogen bonding between coordinated water molecules, fluoride anions, and other water molecules in the crystal lattice.[8]
H-O-H Bending (Coordinated H₂O)	1600 - 1650	Medium	A characteristic scissoring vibration of coordinated water molecules.[8]
Cr-F Stretching	400 - 600	Strong	The exact position depends on the coordination environment (e.g., terminal vs. bridging fluorides) and the overall structure.[8]
Cr-O Stretching (Aquo Ligand)	450 - 650	Weak-Medium	These vibrations confirm the direct coordination of water molecules to the chromium(III) ion.[8]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and characterization of chromium(III) fluoride hydrates.

Synthesis of Hydrated Chromium(III) Fluoride

This protocol describes a common method for synthesizing hydrated chromium(III) fluoride from chromium(III) oxide and hydrofluoric acid.[2]

• Safety Precautions: All steps must be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including acid-resistant gloves, a face shield, and a lab coat, is mandatory due to the high toxicity and corrosivity (B1173158) of hydrofluoric acid (HF).

• Reaction Setup: Add a stoichiometric amount of chromium(III) oxide (Cr₂O₃) to a suitable reaction vessel (e.g., Teflon beaker).

• Reaction: Carefully and slowly add aqueous hydrofluoric acid (e.g., 48% solution) to the Cr₂O₃ while stirring continuously with a magnetic stirrer.

• Dissolution: Gently heat the mixture (e.g., to 60-80 °C) to facilitate the dissolution of the oxide. The reaction is complete when the solid has fully dissolved, resulting in a green solution.[2]

• Crystallization: Remove the solution from heat and allow it to cool slowly to room temperature. Further cooling in an ice bath can promote crystallization. The specific hydrate obtained depends on factors like HF concentration and crystallization temperature.[2]

• Isolation: Collect the precipitated crystals by filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold deionized water, followed by a solvent like ethanol (B145695) to facilitate drying.

• Drying: Dry the final product in a vacuum oven at a low temperature (e.g., 50-60 °C) for several hours.

Characterization by Single-Crystal X-ray Diffraction (XRD)

This protocol outlines the general steps for determining the crystal structure of a synthesized hydrate.

• Crystal Selection: Under a microscope, select a suitable single crystal (well-formed, no visible cracks or defects) and mount it on a goniometer head using an appropriate adhesive or oil.

• Data Collection: Mount the goniometer head on the diffractometer. Center the crystal in the X-ray beam. Data collection is typically performed at low temperatures (e.g., 100 K) to minimize thermal vibrations. A series of diffraction images are collected as the crystal is rotated in the X-ray beam.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell parameters and space group. The structure is then solved using direct methods or Patterson methods to find the initial positions of the atoms.

• Refinement: The atomic positions and other parameters (e.g., thermal displacement parameters) are refined against the experimental data to achieve the best possible fit, yielding precise bond lengths, bond angles, and the final crystal structure.

Characterization by Infrared (IR) Spectroscopy

This protocol describes the analysis of the solid material to identify key vibrational modes.

• Sample Preparation (KBr Pellet Method): Dry spectroscopy-grade potassium bromide (KBr) in an oven. Grind a small amount of the synthesized chromium(III) fluoride hydrate sample (1-2 mg) with ~200 mg of the dried KBr using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer the powder to a pellet press and apply pressure to form a thin, transparent KBr pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer. Record the spectrum, typically in the mid-IR range (4000-400 cm⁻¹), with a resolution of 4 cm⁻¹.[5]

• Analysis: A background spectrum of an empty KBr pellet should be recorded and subtracted from the sample spectrum. Analyze the resulting spectrum to identify characteristic peaks for O-H, H-O-H, and Cr-F vibrations.

Characterization by UV-Visible (UV-Vis) Spectroscopy

This protocol is used to study the electronic transitions of the Cr(III) ion.

• Sample Preparation: Prepare a solution of the chromium(III) fluoride hydrate in deionized water of a known concentration. For sparingly soluble hydrates, a suitable non-absorbing solvent may be required, or a diffuse reflectance spectrum can be taken of the solid.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer. Fill one cuvette with the prepared sample solution and a reference cuvette with the pure solvent (e.g., deionized water).

• Data Acquisition: Place the cuvettes in the spectrophotometer and scan across a wavelength range (e.g., 300-800 nm) to record the absorption spectrum.

• Analysis: Identify the wavelengths of maximum absorbance (λ_max) and correlate them with the expected d-d electronic transitions for the specific chromium(III) complex present in the solution.

Visualized Workflows

The following diagrams, created using the DOT language, illustrate key logical and experimental workflows in the study of chromium(III) fluoride hydrates.

Caption: Logical workflow for the synthesis of chromium(III) fluoride hydrates.

Caption: Experimental workflow for the characterization of Cr(III) fluoride hydrates.

References

• 1. lacc-terryb.com [lacc-terryb.com]
• 2. Chromic fluoride | CrF3 | CID 522687 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Chromium fluoride | CrF3 | CID 10154021 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. uv visible absorption spectra of chromium compounds complex ions spectra of chromate(VI) dichromate(VI) hexaaquachromium(III) ion Cr3+(aq) hexaamminechromium(III) ion colour hexaaquachromium(II) ion Co2+(aq) peak wavelengths in spectra diagramsDoc Brown's chemistry revision notes [docbrown.info]
• 5. chalcogen.ro [chalcogen.ro]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Isomers and Structural Forms of Hydrated Chromium(III) Fluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known isomers and structural forms of hydrated chromium(III) fluoride (B91410) (CrF₃·nH₂O). It details their synthesis, structural characterization, and physicochemical properties, with a focus on quantitative data and detailed experimental protocols. This document is intended to serve as a valuable resource for professionals in chemistry, materials science, and drug development.

Introduction: Hydrate (B1144303) and Coordination Isomerism

Chromium(III) fluoride, an inorganic compound with the formula CrF₃, exists in an anhydrous state and as several hydrates. The degree of hydration significantly influences the compound's crystal structure, color, and solubility.[1] The central chromium(III) ion typically adopts an octahedral coordination geometry, with ligands being either fluoride ions (F⁻) or water molecules (H₂O).[2]

The various hydrated forms of chromium(III) fluoride are excellent examples of hydrate isomerism , a type of constitutional isomerism where water molecules exchange between the coordination sphere of the central metal ion and the crystal lattice.[2] This exchange results in distinct chemical species with different properties. For instance, the violet-colored hydrates have water molecules exclusively in the inner coordination sphere, forming the hexaquachromium(III) cation, [Cr(H₂O)₆]³⁺, while the green-colored hydrates have one or more fluoride ions coordinated directly to the chromium center.[3][4]

In addition to hydrate isomerism, the octahedral complexes can exhibit geometric isomerism (cis/trans or facial/meridional) depending on the number and arrangement of the fluoride and water ligands in the coordination sphere. The most commonly cited geometric isomer for the trihydrate is the facial (fac) isomer, fac-[CrF₃(H₂O)₃].[2]

Known Hydrates and Their Structural Forms

Several hydrates of chromium(III) fluoride have been identified, with the most well-characterized being the trihydrate, pentahydrate, hexahydrate, and nonahydrate.[4]

• Violet Hydrates: These contain the [Cr(H₂O)₆]³⁺ complex cation.

  • Hexahydrate, [Cr(H₂O)₆]F₃ : A violet solid.[4]

  • Nonahydrate, [Cr(H₂O)₆]F₃·3H₂O : A green solid where the color is attributed to the overall crystal lattice effects, though the inner coordination sphere is the violet hexa-aqua ion.[3] Three additional water molecules are present in the crystal lattice.[2]

• Green Hydrates: These are coordination isomers where fluoride ions have displaced water molecules from the inner coordination sphere.

  • Trihydrate, CrF₃·3H₂O : Exists as the neutral complex fac-[CrF₃(H₂O)₃].[2]

  • Tetrahydrate, CrF₃·4H₂O : Believed to be [CrF₂(H₂O)₄]F·H₂O, though detailed crystallographic data is less common.

  • Pentahydrate, CrF₃·5H₂O : Has a complex structure, [CrF₂(H₂O)₄]₂[CrF(H₂O)₅]F₃ · 4H₂O is a possible representation based on crystallographic data.

The relationship between these forms involves hydration and dehydration, governed by factors such as temperature and aqueous hydrofluoric acid concentration during synthesis.[4]

Caption: Interconversion pathways of hydrated chromium(III) fluoride isomers.

Quantitative Data Summary

The following tables summarize the available quantitative data for the different forms of chromium(III) fluoride.

Table 1: Physicochemical Properties

Property	Anhydrous (CrF₃)	Trihydrate (CrF₃·3H₂O)	Tetrahydrate (CrF₃·4H₂O)	Hexahydrate ([Cr(H₂O)₆]F₃)
Molar Mass ( g/mol )	108.99[3]	163.04[2]	181.05[3]	217.08
Appearance	Green crystalline solid[3]	Green crystalline solid[2]	Green powder[5]	Violet solid[4]
Density (g/cm³)	3.8[3]	2.2[6]	~2.1[2]	-
Solubility in Water	Insoluble[3]	Sparingly soluble[3]	Soluble[2]	Soluble[3]
CAS Number	7788-97-8[3]	16671-27-5[3]	123333-98-2[3]	-

Table 2: Crystallographic Data

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Z
Anhydrous	CrF₃	Rhombohedral	R-3c	4.986	4.986	13.21	90	90	120	6
Trihydrate	CrF₃·3H₂O	Rhombohedral	R3m	5.668	5.668	5.668	112.5	112.5	112.5	1
Pentahydrate	CrF₃·5H₂O	Orthorhombic	Pbcn	10.396	8.060	7.965	90	90	90	4

Data for Anhydrous, Trihydrate, and Pentahydrate from BenchChem[5]. Z is the number of formula units per unit cell.

Table 3: Spectroscopic Data

Species	Technique	Absorption Maxima (λ_max) / Wavenumber (cm⁻¹)	Assignment
[Cr(H₂O)₆]³⁺ (in solution)	UV-Vis	~400 nm and ~580 nm[6]	d-d electronic transitions (⁴A₂g → ⁴T₂g and ⁴A₂g → ⁴T₁g)[7]
Coordinated H₂O	IR	3200 - 3500 cm⁻¹ (broad, strong)	O-H stretching[8]
Coordinated H₂O	IR	1600 - 1650 cm⁻¹ (medium)	H-O-H bending[8]
Cr-O (Aquo Ligand)	IR	450 - 650 cm⁻¹ (weak-medium)	Cr-O stretching[8]
Cr-F	IR	400 - 600 cm⁻¹ (strong)	Cr-F stretching[8]

Experimental Protocols

Detailed experimental procedures are crucial for the synthesis and characterization of specific isomers.

Synthesis Protocols

Protocol 1: Wet-Chemical Precipitation of Hydrated CrF₃

This method involves the reaction of a soluble chromium(III) salt with a fluoride source in an aqueous solution.

• Preparation of Solutions:

  • Prepare a 0.5 M aqueous solution of chromium(III) nitrate (B79036) nonahydrate (Cr(NO₃)₃·9H₂O).

  • Prepare a 1.5 M aqueous solution of ammonium (B1175870) fluoride (NH₄F).

• Precipitation:

  • Slowly add the ammonium fluoride solution to the chromium(III) nitrate solution at room temperature under constant stirring. A green precipitate of hydrated chromium(III) fluoride will form.

• Aging and Isolation:

  • Continue stirring the mixture for approximately 2 hours to ensure the reaction is complete.

  • Separate the precipitate by filtration or centrifugation.

• Washing and Drying:

  • Wash the precipitate multiple times with deionized water to remove unreacted salts.

  • Dry the final product in a vacuum oven at 60°C for 12 hours.

Protocol 2: Hydrothermal Synthesis of Crystalline Hydrated CrF₃

This method yields highly crystalline products with controlled morphology.

• Reactant Preparation:

  • In a Teflon-lined stainless steel autoclave, dissolve chromium(III) chloride hexahydrate (CrCl₃·6H₂O) and potassium fluoride (KF) in deionized water in a 1:3 molar ratio.

• Hydrothermal Reaction:

  • Seal the autoclave and heat it to 180°C for 24 hours. The autogenous pressure will facilitate crystallization.

  • Allow the autoclave to cool to room temperature naturally.

• Isolation and Purification:

  • Collect the resulting green crystalline product by filtration.

  • Wash the product with deionized water and then with ethanol (B145695) to remove any impurities.

• Drying:

  • Dry the final product in an air oven at 80°C for 6 hours.

Characterization Protocols

The following diagram outlines a typical workflow for the synthesis and characterization of hydrated chromium(III) fluoride isomers.

Caption: General experimental workflow for isomer synthesis and characterization.

Protocol 3: X-ray Diffraction (XRD) Analysis

• Sample Preparation: Finely grind the crystalline sample to a powder using an agate mortar to ensure random orientation.

• Instrumental Analysis:

  • Instrument: Powder X-ray Diffractometer.

  • X-ray Source: Cu Kα radiation (λ = 1.5406 Å).

  • Voltage and Current: 40 kV and 40 mA.

  • Scan Range (2θ): 10° to 80°.

  • Scan Speed: 2°/min.

• Data Analysis: Compare the obtained diffraction pattern with reference patterns from crystallographic databases (e.g., ICDD) to identify the specific hydrate and crystalline phase.

Protocol 4: Thermogravimetric Analysis (TGA)

• Instrument Setup:

  • Instrument: Thermogravimetric Analyzer.

  • Sample Pan: Platinum or alumina.

  • Atmosphere: Dry nitrogen at a flow rate of 50 mL/min.

• Analysis:

  • Accurately weigh 5-10 mg of the sample into the TGA pan.

  • Heat the sample from room temperature to ~600°C at a heating rate of 10°C/min.

• Data Analysis: The TGA curve will show distinct mass loss steps corresponding to the sequential loss of lattice and coordinated water molecules. The percentage mass loss in each step is used to determine the number of water molecules. Dehydration is typically observed between 100°C and 300°C.[2]

Protocol 5: Infrared (IR) Spectroscopy

• Sample Preparation: Prepare a KBr pellet by grinding 1-2 mg of the sample with ~200 mg of dry, spectroscopy-grade KBr and pressing the mixture into a transparent disk.

• Data Acquisition:

  • Instrument: Fourier Transform Infrared (FTIR) Spectrometer.

  • Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

• Data Analysis: Identify characteristic vibrational modes for O-H stretching and bending (indicating coordinated or lattice water) and Cr-F stretching to infer the coordination environment.[5]

Conclusion

The isomers of hydrated chromium(III) fluoride present a rich area of study in coordination chemistry. The distinct violet and green forms are clear indicators of hydrate isomerism, where the exchange of water and fluoride ligands between the inner and outer coordination spheres leads to compounds with different structural and physical properties. While crystallographic data for the trihydrate and pentahydrate are available, further detailed characterization of the tetrahydrate, hexahydrate, and nonahydrate would provide a more complete understanding of this system. The experimental protocols provided herein offer a solid foundation for researchers to synthesize and characterize these fascinating compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. uv visible absorption spectra of chromium compounds complex ions spectra of chromate(VI) dichromate(VI) hexaaquachromium(III) ion Cr3+(aq) hexaamminechromium(III) ion colour hexaaquachromium(II) ion Co2+(aq) peak wavelengths in spectra diagramsDoc Brown's chemistry revision notes [docbrown.info]
• 7. lacc-terryb.com [lacc-terryb.com]
• 8. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Hygroscopic Nature of Chromium(III) Fluoride Tetrahydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chromium(III) fluoride (B91410) tetrahydrate (CrF₃·4H₂O) is a green crystalline solid recognized for its hygroscopic properties, a critical consideration in its handling, storage, and application in various fields, including catalysis and materials science.[1] This guide provides a comprehensive overview of the current understanding of the hygroscopic nature of this compound. While qualitative descriptions are available, a notable gap exists in the scientific literature regarding specific quantitative data such as the critical relative humidity (CRH) and moisture sorption isotherms. This document outlines the established experimental protocols that can be employed to quantitatively characterize the hygroscopicity of Chromium(III) fluoride tetrahydrate, enabling researchers to generate the specific data required for their applications. Furthermore, this guide summarizes the known physicochemical properties of the compound and presents logical workflows for its hygroscopic characterization.

Introduction to the Hygroscopic Nature of Chromium(III) Fluoride Tetrahydrate

Chromium(III) fluoride exists in an anhydrous form and several hydrated states, with the tetrahydrate being a common variant.[2] The presence of water molecules in the crystal lattice and the compound's affinity for atmospheric moisture define its hygroscopic nature. This property can significantly impact the material's physical and chemical characteristics, including its mass, crystal structure, and reactivity.[3] For instance, the absorption of water can lead to clumping and inaccuracies in weighing for experimental procedures.[3] The degree of hydration is also known to influence the solubility of chromium(III) fluoride, with more hydrated forms being more soluble in water.[2] Therefore, a thorough understanding and quantification of the hygroscopic behavior of Chromium(III) fluoride tetrahydrate are paramount for ensuring accuracy and reproducibility in research and development.

Physicochemical Properties

Property	Anhydrous (CrF₃)	Trihydrate (CrF₃·3H₂O)	Tetrahydrate (CrF₃·4H₂O)
Molar Mass ( g/mol )	108.99	163.04	181.05[2]
Appearance	Green crystalline solid[2]	Green crystalline solid[1]	Green crystalline powder[4]
Density (g/cm³)	3.8[2]	2.2[2]	~2.1[5]
Melting Point (°C)	>1000 (sublimes)[2]	Decomposes	Loses water at 100°C[6]
Solubility in Water	Insoluble[2]	Sparingly soluble[2]	Slightly soluble[7]
CAS Number	7788-97-8[2]	16671-27-5[2]	123333-98-2[2]

Experimental Protocols for Determining Hygroscopicity

While specific quantitative hygroscopicity data for Chromium(III) fluoride tetrahydrate is scarce in the literature, the following established methodologies can be employed for its characterization.

Gravimetric Sorption Analysis (GSA)

Gravimetric Sorption Analysis, often performed using a Dynamic Vapor Sorption (DVS) instrument, is a robust method for determining a material's hygroscopicity. It measures the change in mass of a sample as it is exposed to varying levels of relative humidity at a constant temperature.

Methodology:

• Sample Preparation: A small, accurately weighed sample (typically 5-15 mg) of Chromium(III) fluoride tetrahydrate is placed in the DVS instrument.[8]

• Drying: The sample is initially dried under a stream of dry nitrogen (0% RH) at a defined temperature (e.g., 25°C) until a stable mass is achieved.[8] This establishes the dry mass of the sample.

• Sorption/Desorption Isotherm: The relative humidity is then increased in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH), and the mass of the sample is allowed to equilibrate at each step.[8] Following the sorption phase, the relative humidity is decreased in a similar stepwise manner to generate a desorption curve.

• Data Analysis: The change in mass at each relative humidity level is recorded, and a moisture sorption isotherm is plotted (change in mass vs. %RH). This plot provides critical information about the material's affinity for water, the presence of hydrates, and any phase transitions that may occur.

Static Gravimetric Method (Desiccator Method)

This method provides a simpler, albeit less detailed, assessment of hygroscopicity and can be used to determine the Critical Relative Humidity (CRH). The CRH is the relative humidity at which a material begins to absorb moisture from the atmosphere.[9]

Methodology:

• Preparation of Controlled Humidity Environments: A series of desiccators are prepared, each containing a saturated salt solution that maintains a specific, known relative humidity.[8]

• Sample Exposure: Accurately weighed samples of Chromium(III) fluoride tetrahydrate are placed in each desiccator.

• Equilibration and Measurement: The samples are stored at a constant temperature (e.g., 25°C) for a set period (e.g., 24 hours or until a constant weight is achieved).[10] The samples are then re-weighed.

• Data Analysis: The percentage weight gain is calculated for each sample at each relative humidity. The CRH can be identified as the lowest relative humidity at which a significant weight gain is observed.

Thermogravimetric Analysis (TGA)

TGA can be used to study the dehydration process of Chromium(III) fluoride tetrahydrate, providing information on the temperature at which water is lost and the stoichiometry of the hydrates.

Methodology:

• Sample Preparation: An accurately weighed sample of the hydrate (B1144303) is placed in a TGA crucible.

• Heating Program: The sample is heated at a controlled rate (e.g., 10°C/min) under a controlled atmosphere (e.g., dry nitrogen).[9]

• Data Analysis: The mass of the sample is recorded as a function of temperature. The resulting TGA curve will show mass loss steps corresponding to the removal of water molecules.[9]

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

References

• 1. benchchem.com [benchchem.com]
• 2. Chromium(III) fluoride - Wikipedia [en.wikipedia.org]
• 3. Chromium(III) fluoride tetrahydrate CAS#: 123333-98-2 [m.chemicalbook.com]
• 4. ncert.nic.in [ncert.nic.in]
• 5. benchchem.com [benchchem.com]
• 6. Chromium Fluoride Tetrahydrate n Anhydrous Manufacturers, SDS [mubychem.com]
• 7. Chromium(III) fluoride tetrahydrate | CrF3H8O4 | CID 11955393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. jocpr.com [jocpr.com]
• 9. benchchem.com [benchchem.com]
• 10. pharmainfo.in [pharmainfo.in]

Molecular geometry of different Chromium(iii)fluoride hydrates

An in-depth technical guide on the molecular geometry of different Chromium(III) fluoride (B91410) hydrates, designed for researchers, scientists, and drug development professionals.

Introduction

Chromium(III) fluoride (CrF₃) is an inorganic compound that exists in an anhydrous state and as several hydrates.[1] The degree of hydration significantly influences its crystal structure and physical properties.[1] In all its forms, the chromium(III) ion maintains an octahedral coordination geometry.[2][3][4] In the anhydrous form, the chromium center is coordinated by six fluoride ligands that bridge to adjacent chromium centers.[5] In the hydrated forms, water molecules progressively replace the fluoride ligands in the coordination sphere of the chromium ion or are incorporated into the crystal lattice as water of crystallization.[1][5] This guide provides a comprehensive overview of the molecular geometries of various CrF₃ hydrates, focusing on their crystallographic data and the experimental methods used for their characterization.

Molecular Geometry and Crystal Structure of Hydrates

The known hydrates of Chromium(III) fluoride include the trihydrate (CrF₃·3H₂O), tetrahydrate (CrF₃·4H₂O), pentahydrate (CrF₃·5H₂O), hexahydrate ([Cr(H₂O)₆]F₃), and nonahydrate (CrF₃·9H₂O).[5] The arrangement of water molecules and fluoride ions around the central chromium atom defines the specific molecular geometry of each hydrate (B1144303).

• Anhydrous CrF₃ : In the anhydrous state, the chromium centers are octahedrally coordinated by six fluoride ligands, which form a three-dimensional network by bridging to adjacent chromium centers.[1]

• Chromium(III) Fluoride Trihydrate (CrF₃·3H₂O) : This green hydrate is understood to have a structure containing the neutral complex fac-[CrF₃(H₂O)₃], where three fluoride ions and three water molecules are arranged on the faces of the octahedron around the chromium center.[2]

• Chromium(III) Fluoride Hexahydrate ([Cr(H₂O)₆]F₃) : The hexahydrate exists as the complex cation [Cr(H₂O)₆]³⁺, with fluoride anions occupying positions in the crystal lattice.[5] The inner coordination sphere of the chromium ion is fully occupied by six water molecules, which is responsible for the distinct violet color characteristic of the hexaquachromium(III) ion.[5]

• Chromium(III) Fluoride Nonahydrate (CrF₃·9H₂O) : The nonahydrate is identified as hexaquachromium(III) fluoride trihydrate, with the formula [Cr(H₂O)₆]F₃·3H₂O.[2] Similar to the hexahydrate, the chromium ion's inner coordination sphere is saturated with six water molecules, with the fluoride ions acting as counter-ions and three additional water molecules present in the crystal lattice.[2]

• Other Hydrates : A pentahydrate with an orthorhombic crystal system has also been reported.[2] While the tetrahydrate is a common green hydrate, detailed crystallographic data is less available, though it is also understood to feature an octahedral chromium center with a mix of fluoride and water ligands.[2]

Data Presentation

The quantitative crystallographic data for anhydrous and various hydrated forms of Chromium(III) fluoride are summarized in the table below.

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Z
Anhydrous CrF₃	CrF₃	Rhombohedral	R-3c	4.986	4.986	13.21	90	90	120	6
Trihydrate	CrF₃·3H₂O	Rhombohedral	-	-	-	-	-	-	-	-
Pentahydrate	CrF₃·5H₂O	Orthorhombic	-	-	-	-	-	-	-	-

Experimental Protocols

The determination of the molecular geometry of Chromium(III) fluoride hydrates relies on various analytical techniques, primarily single-crystal X-ray diffraction.

Single-Crystal X-ray Diffraction

This is the primary technique for determining the precise three-dimensional arrangement of atoms, including bond lengths and angles, in a crystal lattice.[2]

• Objective : To determine the crystal structure of a specific Chromium(III) fluoride hydrate.

• Methodology :

  • Crystal Growth : Single crystals of a specific hydrate are grown, often by slow evaporation of a saturated aqueous solution prepared by reacting Chromium(III) oxide with hydrofluoric acid under controlled temperature and concentration.[5]

  • Data Collection : A suitable single crystal is mounted on a goniometer in an X-ray diffractometer. The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations. The crystal is then rotated in a beam of monochromatic X-rays, and the diffraction pattern is recorded on a detector.

  • Structure Solution and Refinement : The collected diffraction data is used to solve the crystal structure, typically using direct methods or Patterson methods. The initial structural model is then refined to obtain the final atomic coordinates, bond lengths, and bond angles.

Spectroscopic Characterization

Spectroscopic techniques such as Infrared (IR) and UV-Visible (UV-Vis) spectroscopy provide complementary information about the coordination environment of the chromium ion.

• Infrared (IR) Spectroscopy : This technique is used to identify the vibrational modes of coordinated water molecules and the chromium-fluorine bonds.[6]

  • Sample Preparation (KBr Pellet Method) : A small amount of the sample is ground with dry, spectroscopy-grade potassium bromide (KBr).[7] The mixture is then pressed into a thin, transparent pellet.[7]

  • Spectral Acquisition : The pellet is placed in an FTIR spectrometer, and the spectrum is recorded, typically in the 4000–400 cm⁻¹ range.[7]

• UV-Visible (UV-Vis) Spectroscopy : This method provides information about the d-d electronic transitions of the Cr(III) ion, which are sensitive to the coordination environment.[6]

  • Sample Preparation : A dilute solution of the Chromium(III) fluoride hydrate is prepared in a suitable solvent, typically deionized water.[7]

  • Spectral Measurement : The absorption spectrum of the solution is recorded using a spectrophotometer over the visible and ultraviolet range (e.g., 300-800 nm).[7]

Mandatory Visualization

The different hydrated forms of Chromium(III) fluoride can be conceptually linked through processes of hydration and dehydration, which are influenced by external conditions such as temperature and humidity.[1]

Caption: Hydration and dehydration pathways of Chromium(III) fluoride.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Chromium(III) fluoride - Wikipedia [en.wikipedia.org]
• 4. Chemistry:Chromium(III) fluoride - HandWiki [handwiki.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols: Hydrothermal Synthesis of Chromium(III) Fluoride Tetrahydrate (CrF3·4H2O)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chromium(III) fluoride (B91410) tetrahydrate (CrF3·4H2O) is an inorganic compound with growing interest in various fields, including catalysis, materials science, and electrochemistry.[1] Its utility as a catalyst in fluorination reactions, a component in the development of advanced ceramics and coatings, and its potential role in enhancing energy efficiency in batteries and fuel cells make it a compound of significant research interest.[1] The synthesis method plays a crucial role in determining the final product's purity, crystallinity, and morphology, which in turn influences its performance in these applications.

Hydrothermal synthesis has emerged as a superior method for producing high-purity and highly crystalline CrF3 hydrates.[2] This technique offers excellent control over particle size and shape by tuning reaction parameters such as temperature, time, and precursor concentrations.[2] Compared to methods like wet-chemical precipitation, hydrothermal synthesis typically yields a product with superior morphological control and crystallinity, which are often critical for catalytic and material science applications.[2]

These application notes provide a detailed protocol for the synthesis of CrF3·4H2O via the hydrothermal method, a summary of the expected quantitative data, and an overview of its key applications.

Data Presentation

The hydrothermal synthesis route for CrF3·4H2O offers distinct advantages over other methods like wet-chemical precipitation. The following table summarizes the comparative performance of these two synthesis techniques.

Parameter	Hydrothermal Synthesis	Wet-Chemical Precipitation
Typical Yield	High	Moderate to High
Purity	High, often yields highly crystalline product	Good, may require extensive washing to remove impurities
Particle Size	Nanoparticles with controlled morphology	Micro- to nano-scale, dependent on conditions
Crystallinity	High crystallinity	Generally crystalline
Reaction Time	Longer (several hours to days)	Relatively short (hours)
Temperature	Elevated (typically >100°C)	Room temperature to moderate heating
Pressure	Elevated (autogenous pressure)	Atmospheric
Equipment	Autoclave or pressure vessel	Standard laboratory glassware
Control over Morphology	Good, can be tuned by reaction parameters	Limited

Data compiled from a comparative guide on CrF3 hydrate (B1144303) synthesis.[2]

Experimental Protocol: Hydrothermal Synthesis of CrF3·4H2O

This protocol details the hydrothermal synthesis of crystalline chromium(III) fluoride hydrate.

Materials:

• Chromium(III) chloride hexahydrate (CrCl₃·6H₂O)

• Potassium fluoride (KF)

• Deionized water

• Ethanol (B145695)

Equipment:

• Teflon-lined stainless steel autoclave

• Programmable oven

• Filtration apparatus (e.g., Büchner funnel)

• Drying oven

Procedure:

• Precursor Solution Preparation: In a typical synthesis, dissolve chromium(III) chloride hexahydrate and potassium fluoride in deionized water in a molar ratio of 1:3.[2] The concentration of the reactants can be adjusted to control the resulting particle size.

• Hydrothermal Reaction: Transfer the precursor solution into a Teflon-lined stainless steel autoclave. Seal the autoclave tightly.

• Heating: Place the sealed autoclave into a programmable oven and heat it to 180°C for 24 hours.[2] The autogenous pressure generated within the vessel facilitates the crystallization process.

• Cooling: After the reaction is complete, allow the autoclave to cool down to room temperature naturally. Caution: Do not quench the autoclave, as rapid cooling can be hazardous.

• Product Collection: Once cooled, carefully open the autoclave in a well-ventilated fume hood. Collect the resulting green crystalline product by filtration.[2]

• Washing: Wash the collected product thoroughly with deionized water and then with ethanol to remove any unreacted precursors and byproducts.[2]

• Drying: Dry the final product in an air oven at 80°C for 6 hours to obtain the CrF3·4H2O powder.[2]

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the hydrothermal synthesis of CrF3·4H2O.

Caption: Workflow for the hydrothermal synthesis of CrF3·4H2O.

Applications

The highly crystalline and morphologically controlled CrF3·4H2O synthesized via the hydrothermal method is a promising material for several applications:

• Catalysis: It can serve as a catalyst in various chemical reactions, particularly in fluorination and hydrofluorination processes.[3] The controlled crystal structure can enhance catalytic activity and selectivity.

• Materials Science: Due to its thermal and chemical stability, it is used in the development of advanced materials, including ceramics and corrosion-resistant coatings.[1]

• Electrochemical Applications: CrF3·4H2O has potential applications in energy storage devices like batteries and fuel cells, where it can contribute to improved energy efficiency.[1]

• Pharmaceuticals: There is emerging interest in its use in drug formulation and delivery systems to potentially enhance bioavailability and therapeutic effectiveness.[1]

The hydrothermal synthesis method provides a reliable route to produce high-quality CrF3·4H2O, enabling further research and development in these exciting application areas.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Chromium(III) Fluoride Tetrahydrate as a Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chromium(III) fluoride (B91410) tetrahydrate (CrF₃·4H₂O) is a versatile inorganic compound that is increasingly recognized for its catalytic utility in organic synthesis. While its primary application has traditionally been in industrial, high-temperature, gas-phase fluorination and halogen exchange reactions, recent studies have highlighted its potential as a Lewis acid catalyst in solution-phase synthesis.[1][2] This document provides detailed application notes and protocols for the use of Chromium(III) fluoride tetrahydrate as a catalyst, with a focus on its established and emerging roles in organic transformations relevant to research and development.

The catalytic activity of chromium(III) fluoride is often attributed to the chromium center acting as a Lewis acid, capable of activating substrates. In many industrial applications, the active catalytic species is a chromium oxyfluoride formed in situ.[2] However, the hydrated form, CrF₃·4H₂O, offers practical advantages in handling and preparation for laboratory-scale synthesis.

Key Applications

The applications of Chromium(III) fluoride tetrahydrate as a catalyst can be broadly categorized into two main areas:

• Gas-Phase Fluorination and Halogen Exchange Reactions: This is a well-established industrial application for the synthesis of fluorinated hydrocarbons, which are important refrigerants and precursors for agrochemicals and pharmaceuticals.[2][3]

• Solution-Phase Synthesis of Hydroxymethylfurfural (HMF): A notable example of its use in solution-phase, CrF₃ has been shown to be an effective catalyst for the conversion of biomass-derived carbohydrates into the valuable platform chemical HMF.[1]

While its application in a wider range of solution-phase organic reactions is not yet extensively documented in the literature, its demonstrated efficacy in HMF synthesis suggests its potential as a Lewis acid catalyst for other transformations such as condensations, cycloadditions, and Friedel-Crafts type reactions.

Data Presentation

Table 1: Gas-Phase Fluorination of Carbon Tetrachloride

This table presents illustrative data on the product composition from the vapor-phase fluorination of carbon tetrachloride over a chromium-based catalyst at different temperatures.

Reaction Temperature (°C)	Contact Time (sec)	CCl₄ (mol %)	CCl₃F (mol %)	CCl₂F₂ (mol %)	CClF₃ (mol %)
250	3	12	47	37	4
250	1	64	32	5	<1
300	6	8	19	58	15

Data adapted from literature reports on fluorination over chromium-based catalysts.[3]

Table 2: Solution-Phase Synthesis of Hydroxymethylfurfural (HMF)

This table summarizes the effect of Chromium(III) fluoride concentration on the yield of HMF from tapioca root biomass extract in an ionic liquid.

Catalyst Concentration (wt%)	HMF Yield (dwt%) at 90 min
0	Not Reported (assumed low)
0.5	~40
1.0	52.6 ± 4.8
1.5	~45
2.0	~38
3.0	~35
4.0	~35

Data sourced from a study on the catalytic action of CrF₃ in HMF synthesis.[1]

Experimental Protocols

Protocol 1: General Procedure for Gas-Phase Fluorination of a Chlorinated Hydrocarbon

This protocol describes a general setup for gas-phase fluorination using a chromium-based catalyst, which can be prepared from Chromium(III) fluoride tetrahydrate.

1. Catalyst Preparation and Activation:

• A fixed-bed reactor (e.g., made of Inconel or nickel) is packed with pellets or powder of the chromium catalyst.

• The catalyst is pre-treated by heating to 300-400°C under a flow of an inert gas (e.g., nitrogen) to remove water.

• The catalyst is then activated by introducing a flow of anhydrous hydrogen fluoride (HF) gas, often diluted with nitrogen, for 1-4 hours to ensure the catalyst surface is fully fluorinated.[2]

2. Fluorination Reaction:

• The chlorinated hydrocarbon substrate is vaporized and introduced into the reactor along with a continuous flow of anhydrous HF.

• The molar ratio of HF to the organic substrate is typically between 3:1 and 10:1.

• The reaction is carried out at a constant temperature (e.g., 350°C) and typically at atmospheric pressure.[3]

3. Product Isolation and Analysis:

• The gaseous effluent from the reactor, containing the fluorinated products, unreacted starting materials, and HCl, is passed through a series of scrubbers (e.g., water or alkaline solution) to remove acidic gases.

• The organic products are then condensed at low temperatures.

• The composition of the product mixture is analyzed by gas chromatography (GC) or GC-mass spectrometry (GC-MS).

Protocol 2: Solution-Phase Synthesis of Hydroxymethylfurfural (HMF)

This protocol details the synthesis of HMF from a biomass extract using Chromium(III) fluoride as a catalyst in an ionic liquid.[1]

1. Materials:

• Biomass extract (e.g., from tapioca root, containing soluble sugars) in 0.3 M HCl.

• Chromium(III) fluoride (CrF₃).

• 1-octyl-3-methylimidazolium chloride ([OMIM]Cl).

• Ethyl acetate (B1210297).

2. Reaction Setup:

• In a reaction vessel, an admixture of 4 g of [OMIM]Cl and the desired amount of CrF₃ catalyst (e.g., 1 wt%) is preheated to 120°C for 15-16 minutes on a heating mantle.

3. Reaction Execution:

• To the preheated mixture, add 1 mL of ethyl acetate and 5 mL of the biomass extraction solution.

• The reaction mixture is maintained at 120°C for the desired reaction time (e.g., 90 minutes).

4. Product Analysis:

• The yield of HMF is determined by analyzing the reaction mixture using appropriate analytical techniques, such as high-performance liquid chromatography (HPLC).

Visualizations

Diagram 1: General Workflow for Gas-Phase Fluorination

General workflow for gas-phase fluorination.

Diagram 2: Workflow for Solution-Phase HMF Synthesis

Workflow for the synthesis of HMF.

Conclusion

Chromium(III) fluoride tetrahydrate is a catalyst with established industrial applications in gas-phase fluorination. Emerging research demonstrates its utility as a Lewis acid catalyst in solution-phase organic synthesis, exemplified by the efficient conversion of biomass to HMF. While its application in a broader range of organic reactions is an area requiring further exploration, its catalytic potential suggests that it could be a valuable tool for researchers and professionals in drug development and fine chemical synthesis. The protocols and data presented here provide a foundation for utilizing Chromium(III) fluoride tetrahydrate in both established and novel catalytic transformations.

References

• 1. web.donga.ac.kr [web.donga.ac.kr]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for the Preparation of Chromium-Based Catalysts on Supports

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the preparation of chromium-based catalysts on various supports, a critical process in numerous industrial chemical syntheses, including those relevant to pharmaceutical manufacturing.[1] Supported heterogeneous catalysts are favored for their high reaction rates and ease of separation and recycling.[2] The dispersion of an active catalytic component, such as chromium, onto a high-surface-area support maximizes the number of accessible active sites, thereby enhancing catalytic efficiency.[3]

The choice of preparation method, precursor salt, support material, and activation conditions significantly influences the final catalyst's physical and chemical properties, which in turn dictate its catalytic activity and selectivity.[4][5] Common support materials include silica (B1680970) (SiO₂), alumina (B75360) (Al₂O₃), and titania (TiO₂).[3] This document outlines the incipient wetness impregnation method in detail, as it is a widely used technique for synthesizing supported catalysts.[6][7]

Factors Influencing Catalyst Performance

The performance of a supported chromium catalyst is a result of a combination of factors, including the chromium precursor, the properties of the support material, and the conditions used during preparation.[4] The interaction between the chromium species and the support is crucial, as it can affect the catalyst's electronic structure, particle size, and overall stability.[5][8]

Experimental Protocols

Protocol 1: Preparation of a Supported Chromium Catalyst via Incipient Wetness Impregnation

Incipient wetness impregnation (IWI) is a common technique for synthesizing heterogeneous catalysts where a metal-containing solution is added to a catalyst support.[6] The volume of the solution is equal to the pore volume of the support, and capillary action draws the solution into the pores.[6]

Materials:

• Chromium Precursor: Chromium(III) nitrate (B79036) nonahydrate (Cr(NO₃)₃·9H₂O) is a commonly used precursor.[9] Other options include chromium(III) chloride hexahydrate (CrCl₃·6H₂O)[1] or chromium trioxide (CrO₃).[9]

• Support: High-surface-area silica gel (e.g., 300-600 m²/g).[9]

• Solvent: Deionized water.[9]

Equipment:

• Beaker

• Stirring plate and stir bar

• Rotary evaporator

• Drying oven

• Tube furnace with temperature controller[9]

• Quartz tube[9]

Procedure:

• Determine the Pore Volume of the Support: The pore volume of the support material must be accurately determined, for example, through nitrogen physisorption analysis. For this protocol, we will assume a pore volume of 1.0 cm³/g.[1]

• Precursor Solution Preparation:

  • Calculate the mass of the chromium precursor required to achieve the desired chromium loading (e.g., 5 wt% Cr).[1]

  • For 1.0 g of support with a 5 wt% Cr loading, 0.05 g of Cr is needed.[1]

  • The mass of Cr(NO₃)₃·9H₂O is calculated as follows:

    • Mass = (0.05 g Cr) * (400.15 g/mol Cr(NO₃)₃·9H₂O) / (52.00 g/mol Cr) = 0.385 g.

  • Dissolve the calculated mass of the chromium precursor in a volume of deionized water equal to the pore volume of the support (in this case, 1.0 mL for 1.0 g of silica).

• Impregnation:

  • Add the precursor solution dropwise to the silica support while continuously stirring or tumbling the solid to ensure uniform distribution.[9]

  • Continue mixing until the mixture becomes a free-flowing powder, indicating the solution has been fully absorbed into the pores.

• Drying:

  • Dry the impregnated support in an oven at 100-120°C overnight to remove the solvent.[9]

• Calcination (Activation):

  • Place the dried powder in a quartz tube within a tube furnace.[9]

  • Heat the sample under a flow of dry air or an inert gas like nitrogen.[10]

  • Ramp the temperature to the desired calcination temperature (e.g., 650°C) at a rate of 5°C/min and hold for 4-6 hours.[10] This step transforms the precursor into the active catalytic species on the support surface.[1]

  • Cool the catalyst to room temperature under the same atmosphere before use.

Data Presentation

The properties of supported chromium catalysts are highly dependent on the preparation parameters. The following table summarizes typical quantitative data for chromium catalysts prepared by various methods.

Preparation Method	Support Material	Chromium Precursor	Cr Loading (wt%)	Calcination Temp. (°C)	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Catalytic Application
Incipient Wetness Impregnation	Silica-coated Alumina	Chromium-containing compound	0.01 - 20	≥ 650	275 - 550	0.5 - 2.0	Olefin Polymerization
Incipient Wetness Impregnation	γ-Alumina	Cr(NO₃)₃·9H₂O	10	400	-	-	Methane Oxidation
Incipient Wetness Impregnation	γ-Alumina	Cr(NO₃)₃·9H₂O	10	800	-	-	Methane Oxidation
Sol-Gel Auto-Combustion	MgO	Cr(NO₃)₃	3	600	72	-	Not Specified
Impregnation	MgO	CrO₃	3	600	-	-	Not Specified

Note: This table is a compilation of data from multiple sources.[5][10][11] Direct comparison between all entries may not be possible due to variations in experimental conditions.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the preparation of a supported chromium catalyst using the incipient wetness impregnation method.

Incipient Wetness Impregnation Workflow

Logical Relationships in Catalyst Preparation

The final properties of the catalyst are determined by a combination of factors, including the choice of precursor, the nature of the support, and the conditions used during preparation.[1]

Factors Influencing Catalyst Performance

References

• 1. benchchem.com [benchchem.com]
• 2. dspace.library.uu.nl [dspace.library.uu.nl]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Incipient wetness impregnation - Wikipedia [en.wikipedia.org]
• 7. alliedacademies.org [alliedacademies.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. CN112673032A - Method for preparing supported chromium catalysts with enhanced polymerization activity - Google Patents [patents.google.com]
• 11. [PDF] Effects of Calcination Temperatures on The Catalytic Activities of Alumina Supported Cobalt and Chromium Catalysts | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols: Chromium(III) Fluoride Tetrahydrate in Textile Mordanting Procedures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chromium(III) fluoride (B91410) tetrahydrate (CrF₃·4H₂O) is a mordant used in the textile industry to enhance the fixation of dyes to fibers, particularly protein-based fibers like wool.[1] A mordant acts as a chemical bridge between the dye molecule and the textile fiber, forming a coordination complex that improves dye uptake, wash fastness, light fastness, and rubbing fastness.[1] Historically, chromium salts have been favored for their ability to produce deep, vibrant colors with exceptional fastness properties, especially for dark shades such as black and navy. While environmental and health concerns are associated with hexavalent chromium (Cr⁶⁺), trivalent chromium (Cr³⁺), as found in chromium(III) fluoride tetrahydrate, is considered less toxic.[1]

The mordanting process with chromium(III) fluoride tetrahydrate involves the formation of a stable coordination complex between the chromium(III) ion, the functional groups on the textile fiber (e.g., carboxyl groups in wool protein), and the dye molecule.[1] This results in a high-molecular-weight complex that is physically entrapped within the fiber structure, leading to superior color retention.[1] The rate of chromium(III) uptake by wool is reportedly faster with chromium(III) fluoride compared to other chromium(III) salts.[1]

This document provides detailed experimental protocols for the application of chromium(III) fluoride tetrahydrate as a mordant for wool fibers using pre-mordanting, meta-mordanting, and post-mordanting techniques. It also includes a summary of expected quantitative data on colorfastness.

Data Presentation

The use of chromium mordants typically yields excellent colorfastness. While specific data for Chromium(III) fluoride tetrahydrate is limited in publicly available literature, the following tables provide expected performance values for chrome-mordanted wool, which are representative of chrome mordants in general.[1]

Table 1: Expected Colorfastness of Chrome-Mordanted Wool [1]

Fastness Property	Test Method	Expected Rating
Washing Fastness
- Color Change	ISO 105-C06	4-5 (Grey Scale)
- Staining on Wool	ISO 105-C06	4-5 (Grey Scale)
- Staining on Cotton	ISO 105-C06	4-5 (Grey Scale)
Rubbing Fastness
- Dry Rubbing	ISO 105-X12	4-5 (Crockmeter)
- Wet Rubbing	ISO 105-X12	4 (Crockmeter)
Light Fastness	ISO 105-B02	5-7 (Blue Wool Scale)

Note: Actual fastness ratings can vary depending on the specific dye, its concentration, and the textile substrate.

Table 2: Comparison of Typical Light Fastness for Different Mordants on Wool with Natural Dyes [1]

Mordant	General Effect on Color	Typical Light Fastness (Blue Wool Scale)
Alum	Bright, clear colors	2-4
Tin	Brightens colors	2-4
Iron	Saddens or darkens colors	4-6
Copper	Saddens or greens colors	5-7
Chromium	Deepens and enriches colors	5-7

Experimental Protocols

The application of chromium(III) fluoride tetrahydrate as a mordant for wool can be performed using three main methods: pre-mordanting, meta-mordanting, and post-mordanting (also known as after-chroming).[1]

Pre-mordanting Protocol

In this method, the fiber is treated with the mordant before dyeing.[1]

Materials:

• Dry wool fiber

• Chromium(III) fluoride tetrahydrate

• Acetic acid or formic acid

• Water bath

• Beakers

• Stirring rod

• pH meter

Procedure:

• Preparation of Mordant Bath:

  • Weigh the dry wool fiber to be mordanted.

  • Calculate the required amount of chromium(III) fluoride tetrahydrate, typically 1-3% on the weight of fiber (owf).

  • Dissolve the mordant in a sufficient volume of water to allow the fiber to be fully submerged and move freely (e.g., a liquor ratio of 20:1 to 40:1).

  • Adjust the pH of the mordant bath to 3.5-4.5 using acetic acid or formic acid.[1]

• Mordanting Process:

  • Introduce the pre-wetted wool into the mordant bath at room temperature.

  • Gradually raise the temperature to a boil (approximately 100°C) over 30-45 minutes.

  • Maintain the boil for 45-60 minutes, stirring gently to ensure even mordanting.[1]

  • Allow the bath to cool down slowly before removing the wool.

• Rinsing and Dyeing:

  • Rinse the mordanted wool thoroughly with warm and then cold water.

  • The mordanted wool can be dyed immediately or dried and stored for later use.

  • Proceed with dyeing according to the specific instructions for the chosen dye.

Meta-mordanting Protocol

In this method, the mordant and the dye are added to the same bath.[1]

Materials:

• Dry wool fiber

• Chromium(III) fluoride tetrahydrate

• Selected dye

• Levelling agent (e.g., sodium sulfate)

• Water bath

• Beakers

• Stirring rod

• pH meter

Procedure:

• Preparation of the Dyebath:

  • Prepare the dyebath with the required amount of dye and any necessary auxiliaries, such as a leveling agent (e.g., 10% owf sodium sulfate).

  • Adjust the pH of the dyebath to the range recommended for the specific dye, typically between 4.0 and 5.5.[1]

• Dyeing and Mordanting Process:

  • Introduce the pre-wetted wool into the dyebath at around 40°C.

  • Gradually increase the temperature to a boil over 30-45 minutes.

  • After 15-20 minutes at a boil, add the pre-dissolved chromium(III) fluoride tetrahydrate (1-3% owf) to the dyebath.[1]

  • Continue to boil for another 45-60 minutes.

• Rinsing:

  • Allow the dyebath to cool down slowly.

  • Remove the dyed and mordanted wool and rinse thoroughly with warm and then cold water until the water runs clear.[1]

Post-mordanting (After-chroming) Protocol

This method involves treating the dyed fiber with the mordant.[1]

Materials:

• Dyed wool fiber

• Chromium(III) fluoride tetrahydrate

• Water bath

• Beakers

• Stirring rod

Procedure:

• Dyeing Process:

  • Dye the wool with the chosen dye according to the standard procedure for that dye class. This usually involves dyeing in an acidic bath at a boil for 45-60 minutes.

  • After the dyeing is complete, cool the dyebath slightly.

• Mordanting Process:

  • Add the pre-dissolved chromium(III) fluoride tetrahydrate (1-3% owf) to the exhausted dyebath.

  • Bring the temperature back to a boil and continue to treat the fiber for another 30-45 minutes.[1]

• Rinsing:

  • Allow the bath to cool down before removing the wool.

  • Rinse the after-chromed wool thoroughly with warm and then cold water.[1]

Visualizations

Signaling Pathway of Chromium(III) Mordanting

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols: CrF3·4H2O as a Corrosion Inhibitor in Coatings

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Chromium(III) Fluoride (B91410) Tetrahydrate (CrF3·4H2O) as a corrosion inhibitor in the formulation of protective coatings. This document details the underlying protective mechanisms, offers detailed protocols for the preparation and application of CrF3·4H2O-based conversion coatings, and outlines methodologies for evaluating their performance.

Introduction

Chromium(III) fluoride tetrahydrate is a key component in the development of environmentally compliant corrosion-resistant coatings, serving as a viable alternative to hexavalent chromium-based systems. Its application is primarily in the formation of trivalent chromium conversion coatings (TCCCs) on various metal substrates, including aluminum, zinc, and steel. These coatings provide a protective barrier that significantly enhances the corrosion resistance of the underlying metal.

The protective mechanism of coatings incorporating CrF3·4H2O is attributed to the formation of a stable, passive layer on the metal surface. This layer is primarily composed of chromium oxides (Cr2O3) and hydroxides (Cr(OH)3).[1] The presence of fluoride ions is understood to contribute to the stability and effectiveness of this protective film.[1] The formation of this conversion coating is a pH-driven process, where an increase in the local pH at the metal-solution interface leads to the precipitation of these protective chromium compounds.[2][3]

Data Presentation

The following tables summarize representative quantitative data for trivalent chromium conversion coatings, which often include fluoride compounds derived from precursors like CrF3·4H2O. It is important to note that performance can vary based on the specific formulation, substrate, and application parameters.

Table 1: Electrochemical Corrosion Data for Trivalent Chromium Conversion Coatings

Substrate	Coating Type	Test Medium	Corrosion Potential (Ecorr)	Corrosion Current Density (Icorr)	Polarization Resistance (Rp)	Reference
Aluminum Alloy	Trivalent Chromium (with Fluoride)	0.05 M NaCl	Shift to more positive values	~0.03 µA/cm²	10^5 - 10^6 Ω·cm²	[2][4]
Aluminum Alloy 7075-T6	Trivalent Chromium	5% Salt Spray	Not Specified	Not Specified	10 to 100-fold increase vs. untreated	[5]
Electrogalvanized Steel	Trivalent Chromium (Blue)	0.01 M NaCl	Not Specified	Not Specified	Not Specified	[6]
Electrogalvanized Steel	Trivalent Chromium (Iridescent Yellow)	0.01 M NaCl	Not Specified	Not Specified	Greater than blue coating	[6]

Table 2: Accelerated Corrosion and Adhesion Data

Substrate	Coating Type	Test Method	Test Duration	Results	Reference
Aluminum Alloy 7075-T6	Trivalent Chromium	ASTM B117 Salt Spray	200 hours	No corrosion	[5]
Aluminum Alloy 7075-T6 & 2024-T3	Trivalent Chromium with Peroxide Post-Treatment	ASTM B117 Salt Spray	336 hours	Only faint traces of corrosion	[7]
Aluminum Alloy	Trivalent Chromium	ASTM D3359 Method A & B	Not Applicable	Passed paint adhesion tests	[8]
Silicon-Carbon Film	Chromium Metal Coating	Scratch Test	Not Applicable	Adhesion Strength (Lc3) = 6.51 N	[9]

Experimental Protocols

Protocol 1: Preparation of a CrF3·4H2O-Based Conversion Coating Solution

This protocol describes the preparation of a basic trivalent chromium conversion coating solution.

Materials:

• Chromium(III) Fluoride Tetrahydrate (CrF3·4H2O)

• Deionized Water

• Nitric Acid (HNO3) or Sodium Hydroxide (NaOH) for pH adjustment

• Beakers and graduated cylinders

• Magnetic stirrer and stir bar

• pH meter

Procedure:

• Prepare a stock solution by dissolving 20-50 g/L of CrF3·4H2O in deionized water.

• Agitate the solution using a magnetic stirrer until the salt is completely dissolved.

• Adjust the pH of the solution to a range of 3.5 to 4.5 using dilute nitric acid or sodium hydroxide.[10] The optimal pH can be substrate-dependent.

• For certain applications, the solution may be heated to a temperature between 25°C and 50°C to facilitate coating formation.[8]

Protocol 2: Application of CrF3·4H2O Conversion Coating

This protocol outlines the steps for applying the prepared coating solution to a metal substrate.

Workflow for CrF3·4H2O Coating Application

Caption: Workflow for applying a CrF3·4H2O conversion coating.

Materials:

• Prepared CrF3·4H2O coating solution

• Metal coupons (e.g., aluminum alloy, mild steel)

• Alkaline degreasing solution

• Acid deoxidizing solution

• Immersion tanks

• Forced-air oven or compressed air source

Procedure:

• Alkaline Degreasing: Immerse the metal coupons in an alkaline degreasing solution to remove organic contaminants.

• Rinsing: Thoroughly rinse the coupons with deionized water.

• Acid Deoxidizing: Immerse the coupons in an acid deoxidizing solution to remove the native oxide layer.

• Rinsing: Rinse the coupons again with deionized water.

• Immersion: Immerse the cleaned and deoxidized coupons into the prepared CrF3·4H2O solution for a duration of 30 seconds to 5 minutes.[7] Agitation of the solution or coupons can improve coating uniformity.

• Rinsing: Immediately after immersion, remove the coupons and rinse thoroughly with deionized water to remove any unreacted solution.

• Drying: Dry the coated coupons using a forced-air oven at a low temperature or with clean, compressed air.

Protocol 3: Electrochemical Evaluation (Potentiodynamic Polarization)

This protocol details the use of potentiodynamic polarization to assess the corrosion resistance of the coated substrate.

Materials:

• Coated metal coupon (working electrode)

• Potentiostat/Galvanostat

• Electrochemical cell with a three-electrode setup (reference electrode, e.g., SCE or Ag/AgCl; counter electrode, e.g., platinum or graphite)

• Corrosive medium (e.g., 3.5% NaCl solution)

Procedure:

• Assemble the electrochemical cell with the coated coupon as the working electrode, the reference electrode, and the counter electrode immersed in the corrosive medium.

• Allow the system to stabilize by monitoring the open-circuit potential (OCP) for 30-60 minutes.

• Perform a potentiodynamic polarization scan, typically from -250 mV to +250 mV relative to the OCP, at a slow scan rate (e.g., 0.167 mV/s).

• From the resulting polarization curve, determine the corrosion potential (Ecorr) and corrosion current density (Icorr) using Tafel extrapolation. A lower Icorr value indicates better corrosion resistance.

Protocol 4: Accelerated Corrosion Testing (Neutral Salt Spray)

This protocol is based on the ASTM B117 standard for evaluating corrosion resistance in a saline environment.

Materials:

• Coated metal coupons

• Salt spray cabinet

• 5% NaCl solution (pH 6.5-7.2)

Procedure:

• Scribe a line through the coating to the substrate on the test coupons.

• Place the coupons in the salt spray cabinet at a specified angle.

• Expose the coupons to a continuous fog of the 5% NaCl solution at a controlled temperature (typically 35°C).

• Periodically inspect the coupons for signs of corrosion, such as blistering, rusting, or creepage from the scribe.

• Record the number of hours until the first signs of corrosion appear or until a specified test duration is reached.

Protocol 5: Coating Adhesion Test (Tape Test)

This protocol is based on the ASTM D3359 standard for assessing the adhesion of the coating to the substrate.

Materials:

• Coated metal coupons

• Cutting tool (e.g., sharp razor blade)

• Pressure-sensitive tape

Procedure:

• Make a series of parallel cuts through the coating to the substrate.

• Make a second series of cuts perpendicular to the first, creating a cross-hatch pattern.

• Apply the pressure-sensitive tape firmly over the cross-hatched area.

• Rapidly pull the tape off at a 180-degree angle.

• Examine the grid area for any removal of the coating and classify the adhesion according to the ASTM D3359 scale (5B for no detachment to 0B for more than 65% detachment).

Mechanism of Corrosion Inhibition

The corrosion inhibition by a CrF3·4H2O-based coating is a multi-step process initiated by the interaction of the metal substrate with the acidic coating solution.

Logical Diagram of Corrosion Inhibition Mechanism

Caption: Mechanism of CrF3·4H2O corrosion inhibition.

Conclusion

Chromium(III) fluoride tetrahydrate is a key component in the formulation of effective and more environmentally acceptable corrosion-resistant coatings. By forming a robust passive layer of chromium oxides and hydroxides, these coatings significantly enhance the corrosion resistance of various metal substrates. The protocols and data presented in these application notes provide a foundational framework for researchers and scientists to explore, apply, and optimize the use of CrF3·4H2O in their specific coating applications.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. researchgate.net [researchgate.net]
• 7. nmfrc.org [nmfrc.org]
• 8. US5304257A - Trivalent chromium conversion coatings for aluminum - Google Patents [patents.google.com]
• 9. mdpi.com [mdpi.com]
• 10. finishingandcoating.com [finishingandcoating.com]

Application Notes and Protocols for the Analytical Determination of Fluoride Ion

Introduction

This document provides detailed application notes and protocols for the quantitative determination of fluoride (B91410) ions in various sample matrices. These guidelines are intended for researchers, scientists, and drug development professionals who require accurate and reliable fluoride analysis. While the initial topic of interest was the use of Chromium(III) Fluoride Tetrahydrate (CrF3·4H2O), it is important to note that this compound is not utilized as a direct reagent in standard, validated analytical methods for fluoride ion determination. This is primarily due to its insolubility in water, which makes it unsuitable for the aqueous-based techniques commonly employed for ion analysis.

The established and preferred methods for fluoride determination, which will be detailed in this document, include Ion-Selective Electrode (ISE) potentiometry, Ion Chromatography (IC), and Colorimetric methods. These techniques offer high sensitivity, selectivity, and reproducibility for the analysis of fluoride in a wide range of samples, including pharmaceuticals, environmental waters, and biological fluids.

Section 1: Ion-Selective Electrode (ISE) Method for Fluoride Determination

The Ion-Selective Electrode (ISE) method is a potentiometric technique that measures the activity of fluoride ions in a solution. The fluoride ISE is a solid-state electrode that contains a lanthanum fluoride (LaF3) crystal doped with europium (EuF2) to enhance its conductivity.[1] A potential difference develops across the crystal membrane that is proportional to the fluoride ion activity in the sample.

1.1. Principle

The fluoride ISE operates on the principle of selective ion exchange at the interface of the LaF3 crystal membrane and the sample solution. The potential of the electrode is measured against a stable reference electrode, and the resulting voltage is logarithmically related to the fluoride ion activity, as described by the Nernst equation. To ensure accurate measurements, a Total Ionic Strength Adjustment Buffer (TISAB) is added to all standards and samples. TISAB serves three main purposes: it adjusts the ionic strength of the solution to a constant level, it buffers the pH to an optimal range of 5.0-5.5 to prevent interference from hydroxide (B78521) ions and the formation of hydrofluoric acid, and it contains a chelating agent to release fluoride ions that may be complexed with interfering polyvalent cations such as aluminum (Al³⁺) and iron (Fe³⁺).[2]

1.2. Quantitative Data Summary

Parameter	Value	Reference
Method Detection Limit	0.02 mg/L	[2]
Linear Range	0.05 mg/L to saturation	[2]
Optimal pH Range	5.0 - 5.5	[2][3]
Precision	< 5% RSD	[4]
Interferences	OH⁻, Al³⁺, Fe³⁺	[2][4]

1.3. Experimental Protocol

1.3.1. Reagents and Materials

• Fluoride Ion-Selective Electrode (ISE)

• Reference Electrode (or combination fluoride ISE)

• pH/ISE meter with a millivolt or concentration readout

• Magnetic stirrer and stir bars

• Volumetric flasks and pipettes

• Fluoride stock standard solution (1000 mg/L)

• Total Ionic Strength Adjustment Buffer (TISAB): A commercially available solution or prepared by dissolving 58 g of NaCl, 57 mL of glacial acetic acid, and 4 g of CDTA (cyclohexylenedinitrilotetraacetic acid) in 500 mL of deionized water, adjusting the pH to 5.0-5.5 with 5 M NaOH, and diluting to 1 L.[2]

• Deionized water

1.3.2. Procedure

• Preparation of Standards: Prepare a series of fluoride standards (e.g., 0.1, 1, 10, and 100 mg/L) by serial dilution of the stock standard solution.

• Calibration:

  • Pipette 25.0 mL of each standard solution into a separate beaker.

  • Add 25.0 mL of TISAB solution to each beaker and mix thoroughly.

  • Immerse the fluoride and reference electrodes in the lowest concentration standard and stir gently.

  • Record the millivolt reading once the signal has stabilized.

  • Repeat for the remaining standards, moving from lowest to highest concentration.

  • Construct a calibration curve by plotting the millivolt readings versus the logarithm of the fluoride concentration.

• Sample Analysis:

  • Pipette 25.0 mL of the sample into a beaker.

  • Add 25.0 mL of TISAB solution and mix.

  • Immerse the electrodes in the sample and stir.

  • Record the stable millivolt reading.

  • Determine the fluoride concentration in the sample from the calibration curve.

1.4. Workflow Diagram

Caption: Workflow for fluoride determination using an Ion-Selective Electrode.

Section 2: Ion Chromatography (IC) Method for Fluoride Determination

Ion Chromatography is a powerful separation technique for the determination of anions, including fluoride.[5][6] It offers high selectivity and sensitivity and can simultaneously analyze multiple anions in a single run.[7] The method involves the separation of ions on a stationary phase followed by their detection, typically by conductivity.

2.1. Principle

A liquid sample is injected into a stream of eluent (mobile phase) and passed through a separation column containing an ion-exchange resin (stationary phase). The fluoride ions are separated from other anions based on their affinity for the resin. After separation, the eluent and the separated ions pass through a suppressor, which reduces the background conductivity of the eluent and enhances the conductivity of the analyte ions. The fluoride ions are then detected by a conductivity detector. The concentration is determined by comparing the peak area of the sample to that of known standards.

2.2. Quantitative Data Summary

Parameter	Value	Reference
Method Detection Limit	0.01 mg/L	[7]
Limit of Quantification	0.083 ppm	[6]
Linear Range	0.05 - 20 mg/L	[5]
Precision	< 3% RSD	[7]
Common Eluent	Carbonate/Bicarbonate Buffer	[5]

2.3. Experimental Protocol

2.3.1. Reagents and Materials

• Ion Chromatograph system with a suppressor and conductivity detector

• Anion-exchange separation column

• Fluoride stock standard solution (1000 mg/L)

• Eluent concentrate (e.g., sodium carbonate/sodium bicarbonate)

• Deionized water (18.2 MΩ·cm)

2.3.2. Procedure

• System Preparation: Set up the ion chromatograph according to the manufacturer's instructions. Prepare the eluent by diluting the concentrate with deionized water. Equilibrate the system by pumping the eluent through the columns until a stable baseline is achieved.

• Preparation of Standards: Prepare a series of fluoride standards (e.g., 0.1, 0.5, 1, 5, and 10 mg/L) by diluting the stock standard solution with deionized water.

• Calibration:

  • Inject a fixed volume of each standard solution into the ion chromatograph.

  • Record the resulting chromatograms and measure the peak area for fluoride.

  • Construct a calibration curve by plotting the peak area versus the fluoride concentration.

• Sample Analysis:

  • Filter the sample through a 0.45 µm filter to remove any particulates.

  • Inject the same fixed volume of the sample into the ion chromatograph.

  • Record the chromatogram and measure the peak area for the fluoride peak.

  • Determine the fluoride concentration in the sample from the calibration curve.

2.4. Workflow Diagram

Caption: Workflow for fluoride determination using Ion Chromatography.

Section 3: Colorimetric (SPADNS) Method for Fluoride Determination

The SPADNS method is a colorimetric technique for the determination of fluoride. It is based on the reaction of fluoride with a pre-formed colored complex of zirconium and SPADNS dye (sodium 2-(parasulfophenylazo)-1,8-dihydroxy-3,6-naphthalene disulfonate).

3.1. Principle

In an acidic solution, zirconium and SPADNS form a reddish-purple colored lake. Fluoride ions react with the zirconium in the complex to form a more stable, colorless complex (ZrF₆²⁻), causing the color of the solution to fade.[4] The decrease in absorbance, which is directly proportional to the fluoride concentration, is measured using a spectrophotometer at a wavelength of 570 nm.[8]

3.2. Quantitative Data Summary

Parameter	Value	Reference
Method Detection Limit	0.1 mg/L	[9]
Linear Range	0 - 1.4 mg/L	[8]
Wavelength of Max. Absorbance	570 nm	[8]
Interferences	Alkalinity, Al³⁺, Cl⁻, Fe³⁺, SO₄²⁻	[4]

3.3. Experimental Protocol

3.3.1. Reagents and Materials

• Spectrophotometer

• Volumetric flasks and pipettes

• Fluoride stock standard solution (1000 mg/L)

• SPADNS solution

• Zirconyl-acid reagent

• SPADNS-Zirconyl reagent (prepared by mixing equal volumes of SPADNS solution and zirconyl-acid reagent)

• Deionized water

3.3.2. Procedure

• Preparation of Standards: Prepare a series of fluoride standards (e.g., 0, 0.2, 0.5, 1.0, and 1.4 mg/L) by diluting the stock standard solution.

• Calibration:

  • Pipette 50.0 mL of each standard solution into a separate flask.

  • Add 10.0 mL of the SPADNS-Zirconyl reagent to each flask and mix well.

  • Allow the color to develop for a consistent period (e.g., 10 minutes).

  • Set the spectrophotometer to zero absorbance using the 0 mg/L standard (reagent blank).

  • Measure the absorbance of each standard at 570 nm.

  • Construct a calibration curve by plotting the absorbance versus the fluoride concentration.

• Sample Analysis:

  • Pipette 50.0 mL of the sample into a flask.

  • Add 10.0 mL of the SPADNS-Zirconyl reagent and mix.

  • Allow the same color development time as for the standards.

  • Measure the absorbance of the sample at 570 nm.

  • Determine the fluoride concentration in the sample from the calibration curve.

3.4. Logical Relationship Diagram

Caption: Principle of the colorimetric SPADNS method for fluoride determination.

Conclusion

The selection of an appropriate analytical method for fluoride determination depends on factors such as the required sensitivity, the sample matrix, and the availability of instrumentation. The Ion-Selective Electrode method is a rapid and cost-effective technique suitable for a wide range of applications. Ion Chromatography provides excellent selectivity and the ability to perform multi-analyte analysis, making it ideal for complex matrices. The Colorimetric SPADNS method is a simple and accessible technique for routine analysis, particularly for water samples. While CrF3·4H2O is not directly employed in these methods, a thorough understanding of these standard protocols will enable researchers to obtain accurate and reliable data for fluoride ion quantification.

References

• 1. scribd.com [scribd.com]
• 2. Ratiometric fluorescence-based and chromogenic sensors for the detection of fluoride ions and their application in real samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. Analysis of chromium(III)-fluoride-complexes by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ion Chromatography - New Standards in Fluoride Analysis Accuracy [thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. Chromium Fluoride Manufacturer & Suppliers |ELRASA-CFL - Elchemy [elchemy.com]
• 9. Remediation of chromium- and fluoride-contaminated groundwater by immobilized Citrobacter sp. on a nano-ZrO2 hybrid material - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Electrochemical Applications of Chromium(III) Fluoride Tetrahydrate in Batteries

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the electrochemical applications of Chromium(III) Fluoride (B91410) Tetrahydrate (CrF₃·4H₂O) as a potential cathode material in lithium-ion batteries. This document includes a summary of its electrochemical performance, detailed experimental protocols for material synthesis and battery fabrication, and visualizations of key processes and relationships.

Introduction

Chromium(III) fluoride and its hydrates are emerging as promising cathode materials for next-generation lithium-ion batteries due to their high theoretical energy densities.[1][2] Metal fluorides, in general, offer significantly higher specific capacities compared to conventional intercalation cathodes.[3] However, they also present challenges such as lower electronic conductivity and significant voltage hysteresis during cycling.[2][3] This document focuses on the tetrahydrated form, CrF₃·4H₂O, and provides insights into its potential and the methodologies for its investigation. While research on this specific hydrate (B1144303) is ongoing, data from closely related chromium fluoride systems in solid-state batteries provide a strong indication of its potential electrochemical performance.[1][4]

Data Presentation

The electrochemical performance of chromium fluoride-based cathodes has been demonstrated in thin-film solid-state batteries. The following tables summarize the key performance metrics of a Cr-LiF heterogeneous thin film, which provides a valuable benchmark for the potential of chromium fluoride cathodes.

Table 1: Electrochemical Performance of Cr-LiF Thin-Film Cathode

Parameter	Value	Conditions
Initial Specific Capacity	435 mAh/g	C/10 cycling rate
Energy Density	0.71 Wh/g	C/10 cycling rate
Cycling Stability (1C)	208 mAh/g after 1500 cycles	-
Cycling Stability (5C)	208 mAh/g after 1500 cycles	-
Rate Capability	0.255 Wh/g at 3.80 W/g	-

Data sourced from a study on Cr-LiF thin-film solid-state batteries where CrF₂ was identified as the dominant delithiated phase.[1][4]

Experimental Protocols

The following protocols describe the synthesis of Chromium(III) fluoride tetrahydrate, the fabrication of a cathode, and the assembly of a coin cell for electrochemical testing.

Protocol 1: Synthesis of Chromium(III) Fluoride Tetrahydrate

This protocol describes a wet-chemical precipitation method for synthesizing CrF₃·4H₂O powder.

Materials:

• Chromium(III) nitrate (B79036) nonahydrate (Cr(NO₃)₃·9H₂O)

• Ammonium (B1175870) fluoride (NH₄F)

• Deionized water

• Ethanol (B145695)

Equipment:

• Beakers

• Magnetic stirrer and stir bar

• Centrifuge or filtration setup

• Vacuum oven

Procedure:

• Prepare Reactant Solutions:

  • Prepare a 0.5 M aqueous solution of Chromium(III) nitrate nonahydrate.

  • Prepare a 1.5 M aqueous solution of ammonium fluoride.

• Precipitation:

  • Slowly add the ammonium fluoride solution to the chromium(III) nitrate solution under constant stirring at room temperature. A green precipitate of chromium(III) fluoride hydrate will form.

• Reaction Completion:

  • Continue stirring the mixture for 2 hours to ensure the reaction goes to completion.

• Separation and Washing:

  • Separate the precipitate by centrifugation or filtration.

  • Wash the precipitate several times with deionized water and then with ethanol to remove any unreacted salts and impurities.

• Drying:

  • Dry the final product in a vacuum oven at 60°C for 12 hours to obtain Chromium(III) fluoride tetrahydrate powder.

Protocol 2: Cathode Slurry Preparation and Electrode Casting

This protocol outlines the preparation of a cathode slurry and its casting onto a current collector.

Materials:

• Chromium(III) fluoride tetrahydrate (active material)

• Carbon black (conductive additive)

• Polyvinylidene fluoride (PVDF) (binder)

• N-methyl-2-pyrrolidone (NMP) (solvent)

• Aluminum foil (current collector)

Equipment:

• Mortar and pestle or planetary ball mill

• Beaker

• Magnetic stirrer

• Doctor blade film applicator

• Vacuum oven

Procedure:

• Dry Mixing:

  • In a mortar and pestle or a planetary ball mill, thoroughly mix the Chromium(III) fluoride tetrahydrate powder, carbon black, and PVDF binder in a weight ratio of 80:10:10.

• Slurry Formation:

  • Transfer the dry mixture to a beaker and add NMP solvent.

  • Stir the mixture using a magnetic stirrer until a homogeneous slurry is formed. The viscosity of the slurry can be adjusted by varying the amount of NMP.

• Casting:

  • Place the aluminum foil on a flat surface.

  • Cast the slurry onto the aluminum foil using a doctor blade to achieve a uniform thickness.

• Drying:

  • Dry the coated foil in a vacuum oven at 80-100°C for 12 hours to completely evaporate the NMP solvent.

• Electrode Punching:

  • Punch out circular electrodes of the desired diameter from the dried cathode sheet.

Protocol 3: Coin Cell Assembly and Electrochemical Testing

This protocol describes the assembly of a 2032-type coin cell for electrochemical characterization.

Materials:

• CrF₃·4H₂O cathode

• Lithium metal foil (anode)

• Celgard 2400 (separator)

• Electrolyte: 1 M LiPF₆ in a mixture of ethylene (B1197577) carbonate (EC) and dimethyl carbonate (DMC) (1:1 v/v)

• 2032 coin cell components (case, spacer, spring, gasket)

Equipment:

• Argon-filled glovebox

• Coin cell crimper

• Battery cycler

• Electrochemical impedance spectroscopy (EIS) analyzer

Procedure:

• Cell Assembly (in an Argon-filled glovebox):

  • Place the CrF₃·4H₂O cathode at the bottom of the coin cell case.

  • Add a few drops of electrolyte to wet the cathode surface.

  • Place the separator on top of the cathode.

  • Add a few more drops of electrolyte to wet the separator.

  • Place the lithium metal anode on top of the separator.

  • Place the spacer and spring on top of the anode.

  • Place the gasket and the top cap.

• Crimping:

  • Crimp the coin cell using a coin cell crimper to ensure it is properly sealed.

• Electrochemical Testing:

  • Allow the cell to rest for several hours to ensure good electrolyte wetting.

  • Galvanostatic Cycling: Cycle the cell at various C-rates (e.g., C/10, C/5, 1C) within a defined voltage window (e.g., 1.0-4.5 V vs. Li/Li⁺) to determine the specific capacity, coulombic efficiency, and cycling stability.

  • Cyclic Voltammetry (CV): Perform CV scans at a slow scan rate (e.g., 0.1 mV/s) to identify the redox peaks associated with the electrochemical reactions.

  • Electrochemical Impedance Spectroscopy (EIS): Conduct EIS measurements at different states of charge to analyze the cell's internal resistance and charge transfer kinetics.

Visualizations

Experimental Workflow

Caption: Experimental workflow from material synthesis to battery testing.

Logical Relationship of Properties to Performance

Caption: Relationship between material properties and battery performance.

Electrochemical Reaction Mechanism

Caption: Simplified electrochemical reaction mechanism of a CrF₃ cathode.

References

• 1. nanorh.com [nanorh.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for Wet-Chemical Precipitation Synthesis of Chromium(III) Fluoride Hydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of chromium(III) fluoride (B91410) (CrF₃) hydrate (B1144303) using a wet-chemical precipitation method. This approach is a straightforward and cost-effective technique for producing CrF₃ hydrate at or near room temperature using standard laboratory equipment[1]. The resulting product has applications in catalysis and materials science[1].

Overview

Wet-chemical precipitation involves the reaction of a soluble chromium(III) salt with a fluoride source in an aqueous solution. This leads to the formation of a green precipitate of chromium(III) fluoride hydrate[1]. The most common forms of hydrated chromium(III) fluoride are the trihydrate (CrF₃·3H₂O) and the hexahydrate ([Cr(H₂O)₆]F₃)[1][2]. The choice of precursors and reaction conditions can influence the properties of the final product[1].

Quantitative Data Summary

The wet-chemical precipitation method for CrF₃ hydrate synthesis can be summarized by the following performance parameters:

Parameter	Wet-Chemical Precipitation
Typical Yield	Moderate to High[1]
Purity	Good (may require thorough washing)[1]
Particle Size	Micro- to nano-scale (dependent on conditions)[1]
Crystallinity	Generally crystalline[1]
Reaction Time	Relatively short (hours)[1]
Temperature	Room temperature to moderate heating[1]
Pressure	Atmospheric[1]
Equipment	Standard laboratory glassware[1]

Experimental Protocol

This protocol details the synthesis of chromium(III) fluoride hydrate using chromium(III) nitrate (B79036) nonahydrate and ammonium (B1175870) fluoride.

Materials:

• Chromium(III) nitrate nonahydrate (Cr(NO₃)₃·9H₂O)

• Ammonium fluoride (NH₄F)

• Deionized water

Equipment:

• Beakers

• Magnetic stirrer and stir bar

• Centrifuge or filtration apparatus (e.g., Büchner funnel and flask)

• Vacuum oven

Procedure:

• Prepare Reactant Solutions:

  • Prepare a 0.5 M aqueous solution of chromium(III) nitrate nonahydrate.

  • Prepare a 1.5 M aqueous solution of ammonium fluoride[1].

• Precipitation:

  • Slowly add the ammonium fluoride solution to the chromium(III) nitrate solution under constant stirring at room temperature[1].

  • A green precipitate of chromium(III) fluoride hydrate will form immediately[1].

  • Continue stirring the mixture for 2 hours to ensure the reaction is complete[1].

• Separation and Washing:

  • Separate the precipitate from the solution by centrifugation or filtration[1].

  • Wash the precipitate several times with deionized water to remove any unreacted salts and impurities[1].

• Drying:

  • Dry the final product in a vacuum oven at 60°C for 12 hours[1].

Alternative Precipitation Protocol

An alternative method involves the reaction of chromium(III) oxide with hydrofluoric acid[2][3][4].

Materials:

• Chromium(III) oxide (Cr₂O₃)

• Aqueous hydrofluoric acid (HF, typically 40-48%)

• Deionized water

Equipment:

• Teflon or platinum beaker

• Heating and stirring apparatus

• Filtration apparatus

Procedure:

• Reaction:

  • In a well-ventilated fume hood, suspend chromium(III) oxide in water in a suitable reaction vessel[3].

  • Carefully add a stoichiometric excess of aqueous hydrofluoric acid to the suspension[3].

  • Gently heat the mixture with continuous stirring. The chromium(III) oxide will gradually dissolve[3].

• Crystallization:

  • Once the reaction is complete, filter the solution to remove any unreacted starting material[3].

  • Concentrate the resulting green solution by heating to encourage crystallization[3].

  • Allow the concentrated solution to cool slowly to room temperature, which will cause green crystals of hydrated chromium(III) fluoride to precipitate[3].

• Separation and Drying:

  • Collect the crystals by filtration[3].

  • Wash the crystals with a small amount of cold distilled water[3].

  • Dry the final product under a vacuum[3].

Experimental Workflow Diagram

Caption: Workflow for CrF₃ hydrate synthesis via wet-chemical precipitation.

References

• 1. benchchem.com [benchchem.com]
• 2. Chromium(III) fluoride - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Chromium(III) fluoride | 7788-97-8 [chemicalbook.com]

Technical Notes & Optimization

Improving yield and purity in CrF3·4H2O hydrothermal synthesis

Welcome to the technical support center for the hydrothermal synthesis of Chromium(III) Fluoride (B91410) Tetrahydrate (CrF3·4H2O). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to help improve the yield and purity of your synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the hydrothermal synthesis of CrF3·4H2O in a question-and-answer format.

Question 1: Why is my yield of CrF3·4H2O lower than expected?

Answer: Low yields in hydrothermal synthesis can be attributed to several factors. Here are the primary aspects to investigate:

• Suboptimal Temperature: The reaction temperature is a critical parameter. If the temperature is too low, the reaction kinetics will be slow, leading to incomplete conversion of precursors. Conversely, excessively high temperatures might lead to the formation of undesirable byproducts. The optimal temperature for the synthesis of CrF3·4H2O is typically around 180°C.

• Incorrect Reaction Time: Hydrothermal synthesis often requires sufficient time for crystal growth. A reaction time that is too short may result in a low yield of the crystalline product. For CrF3·4H2O, a reaction time of 24 hours is generally recommended.

• Improper Precursor Molar Ratio: The stoichiometry of the reactants is crucial. An excess or deficit of the fluoride source can lead to the formation of incomplete reaction products or soluble chromium fluoride complexes, thus reducing the yield of the desired CrF3·4H2O. A molar ratio of 1:3 for the chromium precursor (e.g., CrCl₃·6H₂O) to the fluoride source (e.g., KF) is commonly used for optimal results.

• Inadequate pH of the Solution: The pH of the reaction mixture can influence the solubility of the precursors and the final product. While specific quantitative data for CrF3·4H2O is limited, studies on similar hydrothermal syntheses suggest that an alkaline environment can facilitate the formation of the desired product. It is advisable to monitor and control the pH of your starting solution.

Question 2: How can I improve the purity of my CrF3·4H2O product?

Answer: Impurities in the final product can arise from unreacted starting materials, side reactions, or the formation of different chromium compounds. Here are some strategies to enhance purity:

• Control of Reaction Parameters: As with yield, temperature, reaction time, and precursor ratios are key to ensuring the formation of the pure desired phase. Adhering to optimized protocols is the first step.

• Thorough Washing of the Product: After the hydrothermal reaction, it is essential to wash the precipitate thoroughly to remove any soluble unreacted precursors or byproducts. Washing with deionized water and ethanol (B145695) is a common practice.

• pH Adjustment: The pH of the reaction medium can influence the formation of impurity phases. For instance, in a neutral or slightly acidic environment, chromium hydroxides or oxyfluorides might co-precipitate. Adjusting the pH to a slightly alkaline range may help in preventing the formation of these impurities.

• Choice of Precursors: The purity of your starting materials will directly impact the purity of your final product. Ensure that you are using high-purity chromium salts and fluoride sources.

Question 3: My product is not crystalline. What could be the reason?

Answer: Poor crystallinity is a common issue and can be addressed by optimizing the following:

• Reaction Temperature and Time: Higher temperatures and longer reaction times generally favor the growth of larger, more well-defined crystals. If your product is amorphous or poorly crystalline, consider increasing the reaction temperature (e.g., to 180-200°C) and/or extending the reaction time (e.g., to 24-48 hours).

• Cooling Rate: A slow, natural cooling of the autoclave after the reaction is complete allows for better crystal formation. Rapid cooling can lead to the formation of smaller, less crystalline particles.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting materials for the hydrothermal synthesis of CrF3·4H2O?

A1: Commonly used precursors are a soluble chromium(III) salt, such as Chromium(III) chloride hexahydrate (CrCl₃·6H₂O), and a fluoride source like Potassium fluoride (KF).[1]

Q2: What is the typical molar ratio of chromium precursor to fluoride source?

A2: A molar ratio of 1:3 of Cr(III) salt to the fluoride source is generally recommended to ensure complete fluorination of the chromium ions.[1]

Q3: What are the standard reaction conditions (temperature and time) for this synthesis?

A3: A typical hydrothermal synthesis of CrF3·4H2O is carried out at 180°C for 24 hours.[1]

Q4: How does hydrothermal synthesis compare to other methods like wet-chemical precipitation?

A4: Hydrothermal synthesis generally yields a product with higher purity and crystallinity compared to wet-chemical precipitation.[1] While wet-chemical precipitation is often faster and can be performed at room temperature, it offers less control over particle morphology and crystallinity.[1]

Data Presentation

Table 1: Comparison of Synthesis Methods for Chromium(III) Fluoride Hydrate (B1144303)

Parameter	Wet-Chemical Precipitation	Hydrothermal Synthesis
Typical Yield	Moderate to High	High
Purity	Good, may require washing	High, often highly crystalline
Crystallinity	Generally crystalline	High crystallinity
Reaction Time	Relatively short (hours)	Longer (several hours to days)
Temperature	Room temperature to moderate heating	Elevated temperatures (>100°C)
Pressure	Atmospheric	Elevated (autogenous)
Equipment	Standard laboratory glassware	Autoclave or pressure vessel

Source: Adapted from a comparative guide on chromium(III) fluoride hydrate synthesis.[1]

Experimental Protocols

Detailed Protocol for Hydrothermal Synthesis of CrF3·4H2O

1. Precursor Solution Preparation:

• Dissolve Chromium(III) chloride hexahydrate (CrCl₃·6H₂O) in deionized water to create a stock solution of a specific concentration (e.g., 0.5 M).

• Dissolve Potassium fluoride (KF) in deionized water to create a separate stock solution (e.g., 1.5 M).

2. Reaction Mixture Assembly:

• In a Teflon-lined stainless steel autoclave, add the CrCl₃·6H₂O solution.

• Slowly add the KF solution to the autoclave while stirring to achieve a final Cr:F molar ratio of 1:3.

• The total volume of the solution should not exceed 80% of the autoclave's capacity.

3. Hydrothermal Reaction:

• Seal the autoclave tightly.

• Place the autoclave in a furnace and heat it to 180°C.

• Maintain the temperature at 180°C for 24 hours.

4. Product Recovery and Purification:

• After the reaction, turn off the furnace and allow the autoclave to cool down to room temperature naturally.

• Open the autoclave carefully in a well-ventilated area.

• Collect the green precipitate by filtration or centrifugation.

• Wash the product several times with deionized water to remove any unreacted salts and byproducts.

• Perform a final wash with ethanol.

5. Drying:

• Dry the final product in an oven at 80°C for 6 hours to obtain CrF3·4H2O powder.[1]

Visualizations

Caption: Experimental workflow for the hydrothermal synthesis of CrF3·4H2O.

Caption: Troubleshooting guide for low yield in CrF3·4H2O synthesis.

References

• 1. benchchem.com [benchchem.com]

How to prevent decomposition of Chromium(iii)fluoride tetrahydrate during storage

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the proper storage and handling of Chromium(III) fluoride (B91410) tetrahydrate (CrF₃·4H₂O) to prevent its decomposition. Below, you will find troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to ensure the stability and integrity of the compound throughout your research and development processes.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of decomposition of Chromium(III) fluoride tetrahydrate during storage?

A1: The primary cause of decomposition is its hygroscopic nature, meaning it readily absorbs moisture from the atmosphere.[1] This absorbed water can lead to hydrolysis, especially when combined with elevated temperatures or exposure to light. The compound is stable under recommended storage conditions, but avoiding moisture is crucial.[2]

Q2: What are the visible signs of decomposition?

A2: While subtle chemical changes may not be visible, significant decomposition can manifest as a change in the physical appearance of the green crystalline powder. This could include clumping or caking due to moisture absorption, or a noticeable color change.

Q3: What are the hazardous byproducts of decomposition?

A3: Upon heating, particularly in the presence of moisture, Chromium(III) fluoride tetrahydrate can decompose to form hazardous hydrogen fluoride (HF) gas and chromium oxides.[3] HF is a corrosive and toxic gas.

Q4: What is the recommended shelf life of Chromium(III) fluoride tetrahydrate?

A4: If stored correctly in a cool, dry, and dark environment in a tightly sealed container, the shelf life is considered indefinite.[3] However, periodic evaluation of purity is recommended for long-term storage, especially if the container has been opened.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Caking or Clumping of the Powder	Absorption of atmospheric moisture due to improper sealing or storage in a humid environment.	Discard the affected reagent as its purity is compromised. For future prevention, ensure the container is tightly sealed immediately after use and stored in a desiccator or a controlled low-humidity environment.
Discoloration of the Compound	This may indicate chemical decomposition due to exposure to light, heat, or reaction with contaminants.	It is best to discard the discolored compound. To prevent this, store the compound in an opaque or amber-colored container and keep it away from direct light and heat sources.
Inconsistent Experimental Results	Partial decomposition of the reagent, leading to lower molarity or the presence of impurities.	Use a fresh, unopened container of the compound for critical experiments. Consider re-analyzing the purity of the stored compound using techniques like TGA to determine the water content.
Acrid Odor Upon Opening Container	Possible formation of hydrogen fluoride (HF) due to significant moisture contamination and subsequent hydrolysis.	Extreme caution is advised. Handle the container in a certified chemical fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves and safety goggles. The material should be properly disposed of according to institutional and local regulations.

Data Presentation: Impact of Storage Conditions on Stability

The following table provides a qualitative summary of the expected stability of Chromium(III) fluoride tetrahydrate under various storage conditions. Specific quantitative data on the decomposition rate of this compound is limited in publicly available literature.

Storage Condition	Temperature	Relative Humidity (RH)	Light Exposure	Expected Stability (Qualitative)	Potential Decomposition Pathway
Ideal	2-8°C (Refrigerated)	<30% (Desiccated)	Dark (Opaque Container)	High	Minimal decomposition.
Acceptable	Room Temperature (~20-25°C)	30-50%	Dark (Opaque Container)	Good	Slow moisture absorption over time, potential for minor hydrolysis.
Poor	Room Temperature (~20-25°C)	>60%	Ambient Light	Poor	Significant moisture absorption leading to hydrolysis and caking.
Unacceptable	Elevated (>30°C)	>60%	Direct Sunlight	Very Poor	Accelerated hydrolysis and potential thermal decomposition, leading to the formation of HF and chromium oxides.

Experimental Protocols

Protocol 1: Assessment of Hygroscopicity

Objective: To quantitatively determine the moisture absorption of Chromium(III) fluoride tetrahydrate under controlled humidity conditions.

Methodology:

• Sample Preparation: Place approximately 1.0 g of Chromium(III) fluoride tetrahydrate in a pre-weighed, shallow glass dish.

• Initial Measurement: Accurately record the initial weight of the sample and dish.

• Controlled Environment: Place the dish in a humidity chamber set to a specific relative humidity (e.g., 75% RH) and temperature (e.g., 25°C).

• Data Collection: At regular intervals (e.g., 24, 48, 72 hours), remove the dish from the chamber and quickly weigh it.

• Analysis: Calculate the percentage of weight gain over time to determine the rate of moisture absorption.

Protocol 2: Photostability Testing

Objective: To evaluate the impact of light exposure on the stability of Chromium(III) fluoride tetrahydrate.

Methodology:

• Sample Preparation: Prepare two identical samples of approximately 1.0 g of the compound in separate, shallow, transparent glass dishes.

• Control Sample: Wrap one of the dishes completely in aluminum foil to serve as a dark control.[4][5][6]

• Exposure: Place both the exposed and the control samples in a photostability chamber. Expose the samples to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[5][6]

• Analysis: After the exposure period, visually inspect both samples for any changes in color or appearance. Further analysis using techniques such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectroscopy can be performed to quantify any degradation.

Protocol 3: Thermal Stability Analysis using Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which Chromium(III) fluoride tetrahydrate loses its water of hydration and subsequently decomposes.

Methodology:

• Instrument Setup: Calibrate a thermogravimetric analyzer according to the manufacturer's instructions.

• Sample Preparation: Accurately weigh 5-10 mg of Chromium(III) fluoride tetrahydrate into an inert sample pan (e.g., alumina (B75360) or platinum).

• Analysis Conditions: Heat the sample from ambient temperature to 1000°C at a constant heating rate (e.g., 10°C/min) under a controlled atmosphere (e.g., dry nitrogen) to prevent oxidation.

• Data Analysis: Record the mass loss as a function of temperature. The resulting TGA curve will show distinct steps corresponding to the loss of water molecules and subsequent decomposition. The derivative of the TGA curve can help identify the temperatures of maximum decomposition rates.

Visualizations

Caption: Factors leading to the decomposition of Chromium(III) fluoride tetrahydrate.

Caption: Workflow for proper storage and handling to ensure compound stability.

References

• 1. Chromium Fluoride - Industrial Grade at Best Price [jayfluoride.biz]
• 2. chemicalbook.com [chemicalbook.com]
• 3. Chromium Fluoride Tetrahydrate n Anhydrous Manufacturers, SDS [mubychem.com]
• 4. benchchem.com [benchchem.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. database.ich.org [database.ich.org]

Technical Support Center: Optimizing CrF3 Catalyzed Fluorination Reactions

This technical support center is designed for researchers, scientists, and drug development professionals utilizing Chromium(III) fluoride (B91410) (CrF3) as a catalyst in fluorination reactions. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the active form of the Chromium(III) fluoride catalyst?

A1: The anhydrous form of CrF3 is generally considered the more active catalyst.[1] It is a green crystalline solid that is insoluble in common solvents.[2] Hydrated forms of CrF3 may exhibit lower catalytic activity in certain applications.[1] Research also suggests that the β-crystalline form of CrF3 is the catalytically active phase.[1][3]

Q2: My reaction yield is significantly lower than expected. What are the potential causes?

A2: Low yields in CrF3 catalyzed reactions can be attributed to several factors:

• Catalyst Deactivation: The catalyst's active sites may be blocked or have lost activity over time.[4]

• Improper Handling and Storage: Exposure of the catalyst to atmospheric moisture can reduce its activity.[4]

• Incorrect Catalyst Loading: Using too little or too much catalyst can negatively impact the reaction rate and yield.[1][4]

• Catalyst Poisoning: Impurities in reactants or solvents can bind to the catalyst's active sites, rendering them inactive.[1][4]

• Suboptimal Reaction Temperature: The reaction temperature may be too low for the reaction to proceed efficiently or too high, leading to side product formation or catalyst decomposition.[1]

• Poor Substrate or Reagent Purity: Impurities in the starting materials can interfere with the reaction or poison the catalyst.[1]

Q3: How should I properly handle and store the CrF3 catalyst?

A3: CrF3 hydrate (B1144303) is sensitive to atmospheric moisture.[4] To maintain its catalytic efficacy, proper handling and storage are crucial.

• Storage: Store CrF3 in a tightly sealed container within a desiccator or glovebox under an inert atmosphere (e.g., argon or nitrogen).[4]

• Handling: Minimize exposure to air and moisture when weighing and transferring the catalyst. The use of a glovebox is highly recommended.[4]

Q4: What are common catalyst poisons for CrF3, and how can I avoid them?

A4: Catalyst poisons are substances that diminish the effectiveness of a catalyst. For CrF3, common poisons include:

• Sulfur-containing compounds: Thiols and sulfides can strongly adsorb to the catalyst surface.[1]

• Nitrogen-containing compounds: Amines and pyridines can act as strong Lewis bases and coordinate to the Lewis acidic Cr(III) centers.[1]

• Water and oxygen: For anhydrous CrF3, moisture can lead to the formation of less active hydrates.[1]

• Strongly coordinating species: Any molecule that binds strongly to the chromium centers can inhibit catalysis.[1]

To avoid poisoning, ensure the high purity of all reactants, solvents, and gases used in the reaction.[1][4]

Q5: My catalyst seems to have deactivated. What can I do?

A5: Catalyst deactivation can occur through several mechanisms, including fouling (deposition of byproducts), sintering (agglomeration of catalyst particles at high temperatures), and chemical degradation.[4] To address deactivation:

• Optimize Reaction Temperature: Avoid excessively high temperatures that can lead to sintering.[4]

• Purify Reactants and Solvents: Remove impurities that could lead to fouling or poisoning.[4]

• Catalyst Activation: If using a hydrated form, it may need to be dehydrated by heating under a vacuum or a stream of inert gas.[1] For some systems, pre-treatment with a fluorinating agent like anhydrous hydrogen fluoride (HF) may be necessary to activate the surface.[5][6]

Troubleshooting Guides

Issue 1: Low or No Reaction Conversion

This is a common issue that can often be resolved by systematically evaluating the reaction parameters.

Troubleshooting Flowchart for Low Conversion

Caption: Troubleshooting flowchart for low reaction yield.

Data Presentation: Optimizing Reaction Parameters

The following tables provide hypothetical data for a representative fluorination reaction to illustrate the effect of key parameters. Optimal conditions should be determined experimentally for each specific transformation.

Table 1: Effect of Catalyst Loading on Reaction Yield

Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
1	24	35
2.5	18	68
5	12	92
10	12	93

Note: This table illustrates that increasing catalyst loading can decrease reaction time and increase yield, but there is often a point of diminishing returns.[1]

Table 2: Effect of Temperature on Reaction Yield and Selectivity

Temperature (°C)	Reaction Time (h)	Yield of Desired Product (%)	Byproduct Formation (%)
80	24	45	< 5
100	12	85	10
120	8	92	15
140	6	80	25 (potential catalyst decomposition)

Note: This table demonstrates that while higher temperatures can increase the reaction rate, they may also lead to increased byproduct formation and potential catalyst decomposition.[1]

Issue 2: Poor Reaction Selectivity

Poor selectivity results in a mixture of products, which complicates purification and reduces the yield of the desired compound.

To improve selectivity:

• Fine-tune the Reaction Temperature: Adjusting the temperature can favor the formation of the desired product over side products.[1]

• Adjust Catalyst Loading: In some cases, modifying the amount of catalyst can influence the reaction's selectivity.[1]

• Choice of Fluorinating Agent: When CrF3 is used as a Lewis acid catalyst, the choice of the fluorine source can impact selectivity.[1]

• Controlled Addition of Reagents: A slow, controlled addition of one of the reactants can sometimes minimize the formation of byproducts.[1]

Experimental Protocols

General Protocol for a CrF3 Catalyzed Fluorination Reaction

This is a generalized protocol and should be adapted and optimized for specific substrates and reaction scales.

1. Catalyst Activation (if necessary):

• Anhydrous CrF3 is often used directly.[1]

• If hydrates are present, the catalyst may need to be dehydrated by heating under a vacuum or a stream of inert gas.[1]

2. Reaction Setup:

• To a dry reaction vessel equipped with a magnetic stirrer, reflux condenser, and an inert gas inlet, add anhydrous Chromium(III) fluoride (e.g., 5 mol%).[1]

• Add the substrate (e.g., an alkyl halide, 1.0 eq) and the desired anhydrous solvent.[1]

• Add the fluorinating agent (if CrF3 is acting as a Lewis acid catalyst to facilitate fluoride transfer).[1]

3. Reaction Execution:

• Heat the reaction mixture to the desired temperature under an inert atmosphere (e.g., Nitrogen or Argon).[1]

• Monitor the reaction progress using a suitable analytical technique (e.g., GC-MS, TLC, or NMR).[1]

4. Reaction Work-up:

• Once the reaction is complete, cool the mixture to room temperature.[1]

• Filter the heterogeneous mixture to remove the CrF3 catalyst. The catalyst can be washed with a small amount of fresh solvent to recover any adsorbed product.[1]

• The filtrate is then subjected to a standard aqueous work-up, which may involve washing with water, a dilute aqueous base (e.g., sodium bicarbonate solution), and brine.[1]

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO4 or Na2SO4).[1]

• Filter off the drying agent and concentrate the solvent in vacuo to obtain the crude product.[1]

5. Purification:

• Purify the crude product by an appropriate method, such as column chromatography, distillation, or recrystallization.[1]

Experimental Workflow Diagram

Caption: General experimental workflow for CrF3 catalyzed fluorination.

References

• 1. benchchem.com [benchchem.com]
• 2. Chromium(III) fluoride - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. CN104918700A - Activation and regeneration of fluorination catalysts - Google Patents [patents.google.com]

Technical Support Center: Safety Precautions for Handling Hydrofluoric Acid in CrF₃ Synthesis

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the safe handling of hydrofluoric acid (HF) during the synthesis of Chromium(III) Fluoride (B91410) (CrF₃). The following troubleshooting guides and frequently asked questions (FAQs) address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with using hydrofluoric acid in CrF₃ synthesis?

A1: Hydrofluoric acid is an extremely corrosive and toxic substance. The primary hazards include:

• Severe Burns: HF can cause deep, painful burns that may not be immediately apparent, especially at lower concentrations. The fluoride ion penetrates the skin, causing destruction of deep tissue layers and bone.[1][2][3]

• Systemic Toxicity: Absorption of fluoride ions into the bloodstream can lead to life-threatening conditions such as hypocalcemia (low calcium levels), hyperkalemia (high potassium levels), and cardiac arrhythmias.[3]

• Inhalation Hazards: HF vapor is highly corrosive to the respiratory tract and can cause severe lung injury, pulmonary edema, and even death.[4][5][6]

• Reactivity: HF reacts with glass, ceramics, and many metals.[2] In the context of CrF₃ synthesis from chromium(III) oxide, the reaction itself can be exothermic, and contact with incompatible materials can lead to dangerous side reactions.

Q2: A team member has been exposed to HF. What is the immediate first aid protocol?

A2: Immediate and proper first aid is critical. Follow these steps without delay:

• Remove the individual from the contaminated area to a source of fresh air.[4][5]

• Immediately begin flushing the affected area with copious amounts of water. Use an emergency shower or eyewash station. Flush for at least 5 minutes.[7][8]

• While flushing, remove all contaminated clothing and jewelry. [5][6]

• After the initial flush, apply 2.5% calcium gluconate gel to the affected area. The person administering the gel should wear nitrile gloves to prevent secondary exposure.[7][8] Continuously massage the gel into the skin until medical help arrives.[7]

• Call emergency medical services immediately. Inform them that the exposure involves hydrofluoric acid.[4][5]

• For eye exposure, flush with water for at least 15 minutes and do not apply calcium gluconate gel directly to the eyes.[5][6]

• For inhalation, move the person to fresh air and seek immediate medical attention.[4][5]

Q3: What should I do in the event of an HF spill during my CrF₃ synthesis experiment?

A3: The response depends on the size of the spill.

• For a small spill (less than 100 mL) inside a chemical fume hood:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, contain the spill.

  • Neutralize the spill by covering it with a suitable agent like calcium carbonate or a commercial HF neutralizer. Do not use sand or silica-based absorbents as this will produce toxic silicon tetrafluoride gas.[1][9]

  • Collect the neutralized residue in a sealed, labeled polyethylene (B3416737) container for hazardous waste disposal.

• For a large spill or any spill outside of a fume hood:

  • Evacuate the area immediately.

  • Alert others and prevent entry.

  • Contact your institution's emergency response team.

Troubleshooting Guide

Q1: I'm observing corrosion on my glassware after reacting chromium(III) oxide with HF. What's happening and how can I prevent it?

A1: Hydrofluoric acid vigorously attacks silica-containing materials, including glass. This is a fundamental chemical property of HF. To prevent equipment damage during CrF₃ synthesis, you must use reaction vessels and equipment made from HF-resistant materials such as polyethylene, polypropylene, or Teflon®.[2]

Q2: The reaction between Cr₂O₃ and HF is generating a lot of fumes and seems to be getting very hot. Is this normal?

A2: The reaction to form CrF₃ can be exothermic. The fumes are likely a combination of water vapor and unreacted HF. If the reaction is becoming too vigorous, it could indicate that the addition of HF is too rapid or the initial temperature is too high. To control the reaction, add the hydrofluoric acid slowly and with continuous stirring. Consider using an ice bath to moderate the temperature, especially during the initial stages of the reaction. Always perform this synthesis in a certified chemical fume hood to ensure proper ventilation of hazardous fumes.

Q3: My CrF₃ product is impure. What are the likely side products and how can I minimize them?

A3: Impurities in CrF₃ synthesis can arise from several sources:

• Incomplete reaction: Unreacted chromium(III) oxide may remain. Ensure you are using a sufficient stoichiometric excess of HF and allowing adequate reaction time. Gentle heating can also drive the reaction to completion.

• Oxide-fluorides: The formation of chromium oxyfluoride (CrOF) species is possible, especially if the reaction conditions are not carefully controlled.

• Contaminants from starting materials: Ensure your chromium(III) oxide and hydrofluoric acid are of appropriate purity for your application.

To minimize impurities, consider optimizing the reaction temperature, reaction time, and the stoichiometry of your reactants. After the reaction, filtering the solution to remove any unreacted solids can also improve the purity of the final product.

Quantitative Data Summary

The following table provides a summary of important quantitative data for handling hydrofluoric acid.

Parameter	Value/Recommendation	Source(s)
Glove Material Breakthrough Times (48% HF)
Butyl Rubber	> 480 minutes	[10]
Neoprene	> 480 minutes	[10]
Nitrile	30-60 minutes	[10]
Neutralization Stoichiometry
Calcium Carbonate (CaCO₃)	2.5 lbs CaCO₃ per lb of 100% HF	[11]
Calcium Hydroxide (Ca(OH)₂)	1 mole Ca(OH)₂ neutralizes 2 moles of HF	[4]
Sodium Bicarbonate (NaHCO₃)	Not recommended for large spills due to potential for aerosolization of HF.	[12]
Heat of Neutralization
10% HF solution	~30°C temperature rise	[4]
49% HF solution	>150°C temperature rise	[4]
First Aid - Skin Exposure
Initial Water Flush	Minimum 5 minutes	[7][8]
Calcium Gluconate Gel Application	2.5% concentration, apply continuously	[7][8]

Experimental Protocols

Protocol 1: Personal Protective Equipment (PPE) Selection and Use

• Eye and Face Protection: Always wear chemical splash goggles in combination with a face shield when handling HF.[2][9]

• Hand Protection: Double gloving is required. Wear a thin pair of nitrile gloves as an inner layer and a pair of heavy-duty butyl or neoprene gloves as the outer layer.[1] Inspect gloves for any signs of degradation or punctures before each use.

• Body Protection: Wear a long-sleeved lab coat, long pants, and closed-toe shoes. Over the lab coat, wear a chemical-resistant apron made of neoprene or PVC.[2]

• Respiratory Protection: All work with concentrated HF must be performed in a certified chemical fume hood.[1] For emergencies or situations with potential for high vapor concentrations, a self-contained breathing apparatus (SCBA) may be necessary.[13]

Protocol 2: Emergency Response for HF Exposure

• Skin Contact:

  • Immediately lead the affected person to an emergency shower.

  • Flush the affected area with copious amounts of water for at least 5 minutes, simultaneously removing all contaminated clothing.[7]

  • After the initial flush, begin applying 2.5% calcium gluconate gel to the area, wearing protective gloves.[7][8]

  • Continuously massage the gel into the skin until emergency medical personnel arrive.

• Eye Contact:

  • Immediately lead the person to an eyewash station.

  • Flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[5][6]

  • Do not apply calcium gluconate gel to the eyes.[6]

  • Seek immediate medical attention.

• Inhalation:

  • Move the individual to an area with fresh air immediately.[4][5]

  • Call for emergency medical assistance. The affected person may require oxygen.[5]

• Ingestion:

  • Do not induce vomiting.[5]

  • Have the person drink large amounts of water or milk to dilute the acid.[5][6]

  • Seek immediate medical attention.

Visualizations

Caption: PPE Selection Workflow for HF Handling in CrF₃ Synthesis.

References

• 1. - Division of Research Safety | Illinois [drs.illinois.edu]
• 2. students.brunel.ac.uk [students.brunel.ac.uk]
• 3. benchchem.com [benchchem.com]
• 4. santeautravail.qc.ca [santeautravail.qc.ca]
• 5. First Aid For Hydrofluoric Acid Exposure - Brisbane First Aid Courses - First Aid Pro Brisbane [brisbanefirstaidcourses.com.au]
• 6. ehs.utoronto.ca [ehs.utoronto.ca]
• 7. ehs.providence.edu [ehs.providence.edu]
• 8. researchsafety.northwestern.edu [researchsafety.northwestern.edu]
• 9. ehs.wisc.edu [ehs.wisc.edu]
• 10. researchgate.net [researchgate.net]
• 11. dir.ca.gov [dir.ca.gov]
• 12. you-iggy.com [you-iggy.com]
• 13. pubs.acs.org [pubs.acs.org]

Troubleshooting low catalytic activity of chromium fluoride catalysts

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for experiments involving chromium fluoride (B91410) (CrF₃) catalysts.

Troubleshooting Guide: Low Catalytic Activity

This guide addresses the common issue of low catalytic activity in a question-and-answer format, providing potential causes and actionable solutions.

Q1: My reaction is showing low or no conversion. What are the primary factors related to the chromium fluoride catalyst that could be causing this?

Low conversion rates are a frequent challenge and can often be traced back to the state of the catalyst or the reaction conditions. Here are the most common culprits:

• Catalyst Hydration State: The anhydrous form of chromium fluoride is generally the more catalytically active species.[1][2] The presence of water, either from hydrated forms of the catalyst (e.g., CrF₃·4H₂O) or moisture in the reagents or solvent, can significantly hinder catalytic performance.[3]

• Incorrect Crystalline Form: Research suggests that the β-crystalline form of CrF₃ is the most catalytically active phase.[1] Using a different polymorph may result in lower activity.

• Suboptimal Reaction Temperature: Temperature is a critical parameter. A temperature that is too low will result in slow reaction kinetics, while excessively high temperatures can lead to catalyst decomposition, sintering, or the formation of unwanted byproducts.[1][2]

• Insufficient Catalyst Loading: The amount of catalyst used can directly impact the reaction rate. Too little catalyst will lead to incomplete conversion.[1][2]

• Catalyst Deactivation: The catalyst may have lost its activity due to poisoning, fouling (coking), or sintering.[2][4]

Q2: How can I ensure my chromium fluoride catalyst is in its most active, anhydrous form?

Activation of the catalyst is crucial for achieving optimal performance. The most common method to prepare the active anhydrous form is through thermal treatment.

• Calcination: If you are starting with a hydrated form of chromium fluoride (CrF₃·xH₂O), a calcination step is necessary. This involves heating the catalyst in a stream of air or an inert gas (like nitrogen) to remove water molecules.[3] A typical procedure involves heating the catalyst to a specific temperature (e.g., 400°C) for a defined period.[3] This process can lead to the formation of highly active chromium oxyfluoride (CrOₓFᵧ) species on the surface.[3] In fact, the dehydrated, air-calcined form of the catalyst can be up to 20 times more active than the hydrated form.[3]

Q3: My catalyst was initially active, but its performance has declined over time. What could be the cause and can it be regenerated?

A decline in catalytic activity over time is known as deactivation. The primary mechanisms for chromium fluoride catalysts are:

• Poisoning: Impurities in the reactants or solvent can bind to the active sites of the catalyst, rendering them inactive.[1][2] Ensure the purity of all your starting materials.

• Fouling (Coking): The deposition of carbonaceous materials (coke) on the catalyst surface can block active sites and pores.[2][4] This is often indicated by a darkening of the catalyst's color.[4]

• Sintering: High reaction temperatures can cause the small catalyst particles to agglomerate, which reduces the active surface area.[1][2]

In many cases, a deactivated catalyst can be regenerated, especially if the deactivation is due to coking.[4] The most common regeneration method is controlled oxidation to burn off the carbon deposits.[4]

Frequently Asked Questions (FAQs)

Q1: What is the active species in a chromium fluoride catalyst?

The anhydrous form of CrF₃ is considered the more active catalyst, with the β-crystalline form being particularly effective.[1] Upon activation, especially through calcination, highly active chromium oxyfluoride (CrOₓFᵧ) species can form on the surface, which are believed to be crucial for the catalytic activity.[3]

Q2: What are typical reaction conditions for catalysis with chromium fluoride?

Reaction conditions are highly dependent on the specific transformation. However, some general guidelines are:

• Temperature: Can range from room temperature to several hundred degrees Celsius.[1] The optimal temperature must be determined experimentally.

• Pressure: Many reactions can be performed at atmospheric pressure, though for gaseous reactants, elevated pressures may be required.[1]

• Solvent: Due to the insolubility of anhydrous CrF₃ in common solvents, reactions are often carried out in the gas phase or in inert, high-boiling point solvents for heterogeneous catalysis.[1]

Q3: How should I handle and store chromium fluoride to maintain its activity?

Chromium fluoride hydrate (B1144303) is sensitive to atmospheric moisture.[2] To preserve its catalytic efficacy, it should be stored in a tightly sealed container in a desiccator or under an inert atmosphere (e.g., argon or nitrogen).[2] When handling the catalyst, minimize its exposure to air and moisture; using a glovebox is highly recommended.[2]

Data Summary

The following tables summarize the impact of key parameters on the catalytic activity of chromium fluoride.

Table 1: Effect of Catalyst State on Relative Catalytic Activity

Catalyst Form	State	Relative Catalytic Activity	Key Active Species
Chromium(III) fluoride tetrahydrate (CrF₃·4H₂O)	Hydrated	1x	Hydrated Chromium Fluoride
Air-Calcined Chromium(III) fluoride	Dehydrated/Anhydrous	20x	Chromium Oxyfluoride (CrOₓFᵧ)

Note: Data is based on the gas-phase fluorination of 1,1,1-trifluoro-2-chloroethane (CF₃CH₂Cl).[3]

Table 2: Troubleshooting Summary for Low Catalytic Activity

Observed Problem	Potential Cause	Recommended Action
Consistently low reaction yield	Catalyst is hydrated	Calcine the catalyst to ensure it is anhydrous.
Incorrect crystalline form of CrF₃	Characterize the catalyst using XRD to confirm the crystal phase.
Suboptimal reaction temperature	Screen a range of temperatures to find the optimum.
Insufficient catalyst loading	Perform a loading screen (e.g., 1-10 mol%).
Impure substrates or reagents	Purify starting materials to avoid catalyst poisoning.
Gradual or sharp decrease in catalytic activity	Coking (fouling)	Regenerate the catalyst through controlled oxidation.
Sintering	Avoid excessively high reaction temperatures.
Poisoning	Ensure high purity of all reactants and solvents.

Experimental Protocols

Protocol 1: Catalyst Activation by Dehydration (Calcination)

This protocol describes the procedure to activate a hydrated chromium fluoride catalyst.

• Catalyst Loading: Place a known amount of hydrated chromium(III) fluoride (CrF₃·xH₂O) into a suitable reactor, such as a quartz tube furnace.

• Inert Gas Purge: Purge the reactor with a dry, inert gas (e.g., nitrogen or argon) for 15-30 minutes to remove ambient air and moisture.

• Heating Ramp: Begin heating the reactor to the target calcination temperature (e.g., 400°C) at a controlled rate (e.g., 5-10°C/min) while maintaining the inert gas flow.

• Calcination: Hold the reactor at the target temperature for a specified duration (e.g., 2-4 hours) to ensure complete dehydration.

• Cooling: After calcination, turn off the furnace and allow the catalyst to cool to room temperature under the inert gas flow.

• Storage: Once cooled, transfer the activated, anhydrous catalyst to a desiccator or a glovebox for storage to prevent rehydration.

Protocol 2: Characterization of Chromium Fluoride Catalysts

To investigate the properties of your catalyst, the following characterization techniques are recommended:

• X-ray Diffraction (XRD): To determine the crystalline phase of the chromium fluoride and to assess changes in crystallinity due to factors like sintering.

• Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area and pore size distribution of the catalyst, which can be affected by sintering or fouling.

• X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and chemical states of the elements on the catalyst surface, which is useful for identifying the presence of chromium oxyfluoride species or catalyst poisons.[3][4][5]

Visualizations

Caption: Troubleshooting flowchart for low catalytic activity.

Caption: Experimental workflow for catalyst activation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. DSpace at KOASAS: Fluorination of CF3CH2Cl over Cr-Mg fluoride catalyst: The effect of temperature on the catalyst deactivation [koasas.kaist.ac.kr]

Controlling particle size in wet-chemical synthesis of CrF3·4H2O

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the wet-chemical synthesis of chromium(III) fluoride (B91410) tetrahydrate (CrF3·4H2O), with a specific focus on controlling particle size.

Troubleshooting Guide: Controlling Particle Size

This guide addresses common issues encountered during the wet-chemical synthesis of CrF3·4H2O and provides actionable solutions to control particle size.

Issue	Potential Cause	Recommended Solution
Particles are too large	1. Low Nucleation Rate: The rate of new particle formation is slow compared to the rate of particle growth. 2. High Precursor Concentration: Higher concentrations can lead to faster growth of existing nuclei. 3. Slow Stirring Speed: Inadequate mixing can result in localized areas of high supersaturation, promoting growth over nucleation. 4. High Reaction Temperature: Elevated temperatures can sometimes favor particle growth.	1. Increase Supersaturation: Use a higher concentration of the precipitating agent or a more rapid addition rate to induce faster nucleation. 2. Decrease Precursor Concentration: Lowering the concentration of the chromium salt solution can slow down the growth rate of particles. 3. Increase Stirring Speed: Vigorous stirring ensures homogeneous mixing and promotes the formation of a larger number of smaller nuclei. 4. Lower Reaction Temperature: Reducing the temperature can slow down both nucleation and growth rates, but may favor the formation of smaller particles by limiting diffusion-controlled growth.
Particles are too small / Agglomerated	1. High Nucleation Rate: An excessively high rate of nucleation can lead to the formation of very small particles that are prone to aggregation. 2. Low Precursor Concentration: Very low concentrations might lead to the formation of a large number of small nuclei. 3. Inadequate Stabilization: Particles may lack sufficient surface charge or steric hindrance to prevent them from sticking together.	1. Control Supersaturation: A slower addition of the precipitating agent can reduce the initial burst of nucleation. 2. Increase Precursor Concentration: A moderate increase in the chromium salt concentration can promote the growth of nuclei into larger, more stable particles. 3. Use of Surfactants/Stabilizers: Introduce a capping agent or surfactant (e.g., CTAB, PVP) to the reaction mixture. These molecules adsorb to the particle surface, preventing agglomeration. 4. Adjust pH: The pH of the solution can influence the surface charge of the particles. Adjusting the pH away from the isoelectric point can increase electrostatic repulsion and reduce agglomeration.
Wide Particle Size Distribution (Polydispersity)	1. Inhomogeneous Mixing: Poor mixing leads to non-uniform supersaturation throughout the reaction vessel, causing particles to nucleate and grow at different rates. 2. Ostwald Ripening: Over extended reaction times, larger particles can grow at the expense of smaller ones, broadening the size distribution. 3. Fluctuations in Temperature: Inconsistent temperature control can affect reaction kinetics and lead to a wider range of particle sizes.	1. Improve Stirring: Ensure vigorous and consistent stirring throughout the entire reaction. 2. Control Reaction Time: Minimize the reaction time after the initial precipitation to limit the effects of Ostwald ripening. Quench the reaction once the desired particle size is achieved. 3. Maintain Constant Temperature: Use a temperature-controlled bath to ensure a stable reaction temperature.
Inconsistent Batch-to-Batch Results	1. Variation in Reagent Quality: Impurities in precursor salts or solvents can affect nucleation and growth. 2. Inconsistent Addition Rate: Manual addition of reagents can vary between experiments. 3. Fluctuations in Environmental Conditions: Changes in ambient temperature or humidity can influence the reaction.	1. Use High-Purity Reagents: Consistently use reagents of the same grade and from the same supplier. 2. Use a Syringe Pump: Employ a syringe pump for the controlled and reproducible addition of the precipitating agent. 3. Standardize Experimental Setup: Conduct experiments in a controlled environment to minimize variability.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing CrF3·4H2O, and which is best for controlling particle size?

A1: The two primary methods are wet-chemical precipitation and hydrothermal synthesis. Wet-chemical precipitation is a rapid and cost-effective method performed at or near room temperature.[1] While it is a straightforward technique, achieving uniform particle size can be challenging.[1] Hydrothermal synthesis offers excellent control over crystallinity and morphology, allowing for the tailoring of particle size and shape by tuning reaction parameters like temperature, time, and precursor concentration.[1] However, it requires specialized equipment (autoclaves) and involves longer reaction times.[1] For fine control over nanoparticle dimensions, hydrothermal synthesis is often preferred.[1]

Q2: How does precursor concentration affect the final particle size of CrF3·4H2O?

A2: The relationship between precursor concentration and particle size is complex. Generally, at very low concentrations, a large number of small nuclei may form. As the concentration increases, the growth of these nuclei is favored, leading to larger particles. However, at very high concentrations, the nucleation rate may again dominate, potentially resulting in smaller particles. The optimal concentration for a desired particle size must often be determined experimentally.

Q3: What is the role of pH in controlling particle size during precipitation?

A3: The pH of the reaction medium is a critical parameter in precipitation reactions. It influences the solubility of the metal salt and the hydrolysis of the chromium ions. A higher pH (more alkaline) can lead to faster nucleation and the formation of smaller particles. The pH also affects the surface charge of the precipitated particles, which in turn influences their stability against agglomeration.

Q4: How does the stirring rate impact particle size?

A4: The stirring rate plays a crucial role in mixing the reactants and creating a uniform supersaturation. A higher stirring speed generally leads to smaller and more uniform particles. This is because efficient mixing promotes a higher nucleation rate over crystal growth. Inadequate stirring can result in localized areas of high concentration, leading to the formation of larger, non-uniform particles.

Q5: Can surfactants be used to control the particle size of CrF3·4H2O?

A5: Yes, surfactants or capping agents can be very effective in controlling particle size and preventing agglomeration. Surfactants adsorb to the surface of the newly formed nuclei, sterically or electrostatically hindering their growth and preventing them from aggregating. The choice of surfactant and its concentration can be tailored to achieve the desired particle size.

Quantitative Data on Particle Size Control

While specific quantitative data for CrF3·4H2O is limited in publicly available literature, the following tables provide illustrative examples of how synthesis parameters can influence particle size in analogous metal fluoride systems. These should be used as a general guide for experimental design.

Table 1: Estimated Effect of Precursor Concentration on Metal Fluoride Nanoparticle Size (Analogous System)

Precursor Concentration (M)	Estimated Particle Size Range (nm)	Notes
0.01	10 - 30	Lower concentrations may favor smaller particles but can lead to lower yields.
0.1	30 - 80	A common concentration range for balancing yield and particle size.
0.5	80 - 200+	Higher concentrations can lead to rapid growth and larger particles.

Data is illustrative and based on general principles of nanoparticle synthesis. Actual results for CrF3·4H2O may vary.

Table 2: Estimated Effect of Stirring Rate on Metal Fluoride Nanoparticle Size (Analogous System)

Stirring Rate (RPM)	Estimated Particle Size Range (nm)	Notes
100 - 300	100 - 300	Low stirring may result in poor mixing and larger, less uniform particles.
400 - 700	50 - 150	Moderate stirring is often optimal for achieving a balance of nucleation and growth.
800 - 1200	20 - 80	High stirring rates promote rapid nucleation and the formation of smaller particles.

Data is illustrative and based on general principles of nanoparticle synthesis. Actual results for CrF3·4H2O may vary.

Experimental Protocols

Protocol 1: Wet-Chemical Precipitation for CrF3·4H2O Synthesis

This protocol describes a general method for the wet-chemical precipitation of CrF3 hydrate.[1] Parameters can be systematically varied to control particle size.

Materials:

• Chromium(III) nitrate (B79036) nonahydrate (Cr(NO₃)₃·9H₂O)

• Ammonium (B1175870) fluoride (NH₄F)

• Deionized water

Procedure:

• Prepare Precursor Solutions:

  • Prepare a solution of chromium(III) nitrate nonahydrate in deionized water (e.g., 0.5 M).

  • Prepare a solution of ammonium fluoride in deionized water (e.g., 1.5 M).

• Precipitation:

  • Place the chromium(III) nitrate solution in a beaker with a magnetic stir bar and begin stirring at a controlled rate (e.g., 500 RPM).

  • Slowly add the ammonium fluoride solution to the chromium(III) nitrate solution at a constant rate (e.g., using a burette or syringe pump). A green precipitate will form.[1]

• Aging:

  • Continue stirring the mixture for a set period (e.g., 2 hours) at room temperature to ensure the reaction is complete.[1]

• Isolation and Washing:

  • Separate the precipitate by centrifugation or filtration.[1]

  • Wash the precipitate several times with deionized water to remove any unreacted salts.[1]

• Drying:

  • Dry the final product in a vacuum oven at a controlled temperature (e.g., 60°C) for 12 hours.[1]

To control particle size, systematically vary the concentration of the precursor solutions, the addition rate of the ammonium fluoride solution, and the stirring speed.

Visualizations

Experimental Workflow for Particle Size Control

Caption: Workflow for wet-chemical synthesis of CrF₃·4H₂O with key control points for particle size.

Logical Relationships in Particle Size Control

Caption: Relationship between synthesis parameters and resulting particle characteristics.

References

• 1. Synthesis of Metal Nanoparticles and Metal Fluoride Nanoparticles from Metal Amidinate Precursors in 1-Butyl-3-Methylimidazolium Ionic Liquids and Propylene Carbonate - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Regeneration and Reactivation of Chromium-Based Catalysts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with chromium-based catalysts. The information is designed to help diagnose and resolve common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: My Phillips-type (Cr/SiO₂) polymerization catalyst is exhibiting low activity. What are the likely causes?

Low activity in Cr/SiO₂ catalysts often points to two primary issues: improper activation or poisoning of the active sites.

• Improper Activation: The formation of active Cr(VI) species through high-temperature calcination in dry air is critical.[1] Incomplete or incorrect activation procedures will result in a lower concentration of active sites, leading to reduced catalytic activity.[1] Activation typically involves heating the catalyst in a fluidized bed with dry air to temperatures between 600-900°C.[2]

• Catalyst Poisoning: Active chromium sites are highly susceptible to poisoning by impurities in the reactant feed.[1] Even trace amounts of substances like water, oxygen, sulfur compounds, or carbon monoxide can lead to a significant drop in performance by chemically bonding to the active sites.[1][3]

Q2: The performance of my chromia-alumina (Cr₂O₃/Al₂O₃) dehydrogenation catalyst is declining rapidly. What is the most common reason for this?

The most frequent cause of rapid deactivation in chromia-alumina dehydrogenation catalysts is coking .[1] This process involves the deposition of carbonaceous materials (coke) on the catalyst's surface.[3][4] This deposition physically blocks the active chromium sites and the pores of the alumina (B75360) support, leading to a swift decline in catalytic activity.[1][5]

Q3: My chromium-based catalyst has changed color (e.g., darkened). What does this indicate?

A visible darkening of the catalyst is a strong indicator of coke formation.[6] The presence of carbonaceous deposits on the catalyst surface often results in a change of appearance from its fresh state. This is a common sign of deactivation, particularly in hydrocarbon processing reactions.[6]

Q4: What are the primary mechanisms of chromium catalyst deactivation?

There are three main mechanisms of deactivation for chromium-based catalysts:

• Coking/Fouling: This is the physical deposition of carbonaceous materials or other non-volatile byproducts on the catalyst surface, blocking active sites and pores.[3][4][5]

• Poisoning: This involves the strong chemical adsorption (chemisorption) of impurities from the feed stream onto the active sites, rendering them inactive.[3][7]

• Sintering: This is the thermally induced agglomeration of catalyst particles, which leads to a loss of active surface area.[5][7][8] This is particularly relevant at high reaction temperatures.[7]

Troubleshooting Guides

Issue 1: Low Catalyst Activity in Polymerization (Cr/SiO₂)

Symptom	Possible Cause	Troubleshooting/Solution
Low polymer yield	Improper Activation	Review and optimize the catalyst activation protocol. Ensure the calcination temperature (600-900°C) and duration are sufficient to convert Cr(III) to the active Cr(VI) state. The process should yield at least 60% conversion to Cr(+6).[2]
Low polymer yield	Catalyst Poisoning	Purify reactant streams to remove poisons like water, sulfur, and CO.[1] Rigorous drying of reactants and solvents is essential.[1]

Issue 2: Rapid Deactivation in Dehydrogenation (Cr₂O₃/Al₂O₃)

Symptom	Possible Cause	Troubleshooting/Solution
Sharp drop in conversion	Coking	Implement a regeneration cycle involving controlled coke burn-off. See Protocol 1 for a detailed procedure.[1]
Increased pressure drop	Severe Fouling/Coking	This indicates significant blockage of the catalyst bed.[6] Attempt a mild regeneration. If unsuccessful, the catalyst may need to be removed and the reactor system cleaned.[6]

Issue 3: General Catalyst Deactivation

Symptom	Possible Cause	Troubleshooting/Solution
Gradual loss of activity over time	Sintering	Operate at the lowest possible temperature that maintains desired activity. Sintering is often irreversible, but in some cases, an oxidative treatment at high temperatures can redisperse the metal particles.[9][10]
Loss of activity after feed change	Poisoning	Analyze the new feed for potential catalyst poisons. Common poisons and their effects are summarized in the table below.[1]

Catalyst Poisoning Data

The following table summarizes common poisons for chromium-based catalysts and their mechanism of action.

Poison	Mechanism of Action	Severity	Mitigation Strategy
Sulfur Compounds	Strong chemisorption on active chromium sites, leading to irreversible deactivation.	High	Rigorous purification of reactant streams.
Water	Adsorption on active sites, leading to reversible deactivation.	Moderate	Ensure rigorous drying of reactants and solvents. High-temperature calcination of the catalyst.[1]
Carbon Monoxide (CO)	Strong and selective chemisorption on certain chromium active sites.[1]	Moderate	Purification of reactant streams. Can be used at low concentrations to modify selectivity.[1]
Halogen Compounds	Adsorption on active sites. Can be temporary but may become permanent with prolonged exposure.[1]	Moderate	Increase reaction temperature to promote desorption. Use of halogen-resistant catalysts.[1]
Organic Metal Compounds	Formation of stable complexes with active chromium sites, leading to permanent deactivation.	High	Strict purification of feedstocks.

Catalyst Performance Data: Before and After Regeneration

The following tables present representative quantitative data on the recovery of catalyst performance following regeneration.

Table 1: Recovery of Catalytic Activity

Catalyst System	Deactivation Cause	Performance Metric	Before Regeneration	After Regeneration	Recovery
SCR Catalyst	Sulfate Poisoning	Relative Activity (k/k₀) at 380°C	0.14[11]	0.74[11]	~530%
SCR Catalyst	Fly Ash / Heavy Metals	NOx Removal Efficiency	Deactivated	105% (of fresh catalyst)[12]	>100%
Chromium Oxide	Extended Use	HCl Conversion	50-60%[13]	70-80% (initial activity)[13]	~100%

Experimental Protocols

Protocol 1: Regeneration of Coked Chromia-Alumina (Cr₂O₃/Al₂O₃) Catalyst

This protocol outlines a general procedure for the oxidative removal of coke from a deactivated dehydrogenation catalyst in a laboratory-scale fixed-bed reactor.[1]

Safety Precaution: The oxidation of coke is exothermic and can lead to thermal runaways. It is critical to use a diluted oxidant stream and control the heating rate carefully. This procedure must be conducted in a well-ventilated area or fume hood with appropriate personal protective equipment (PPE).[6]

• Purge the Reactor:

  • Stop the hydrocarbon feed.

  • Purge the reactor with an inert gas (e.g., nitrogen) at the reaction temperature for 30-60 minutes to remove residual hydrocarbons.[1]

• Oxidative Treatment:

  • Lower the temperature to the desired regeneration temperature, typically in the range of 500-700°C.[1]

  • Gradually introduce a diluted oxidizing gas stream (e.g., 2-5% oxygen in nitrogen).[6] Caution: Do not introduce pure air or a high concentration of oxygen initially to avoid a rapid temperature increase.

  • Monitor the reactor temperature and the concentration of CO and CO₂ in the effluent gas.

  • Continue the oxidative treatment until the CO/CO₂ concentration in the effluent returns to baseline levels, indicating complete coke removal.[1] This may take 2-4 hours.[6]

• Return to Service:

  • Switch the gas flow back to the inert gas to purge any remaining oxygen.[6]

  • Cool the catalyst to the desired reaction temperature under the inert gas flow.

  • The regenerated catalyst is now ready to be brought back online.[1]

Protocol 2: Reactivation of Chromium Oxide Catalyst by Impregnation

This protocol is for regenerating a chromium oxide catalyst that has lost activity due to extended use in chlorine production.[13]

• Washing (Optional):

  • Remove the deactivated catalyst from the reactor.

  • Wash the catalyst three times with warm deionized water (e.g., 60°C) on a Buchner funnel to remove any soluble contaminants.[13]

• Impregnation:

  • Prepare an aqueous solution of a water-soluble chromium compound, such as chromium(III) nitrate (B79036) (Cr(NO₃)₃·9H₂O).[13]

  • Impregnate the washed and dried catalyst with the chromium salt solution.

• Calcination:

  • Calcine the impregnated catalyst at 200°C for 3 hours.[13]

  • For enhanced regeneration, the impregnation and 200°C calcination steps can be repeated multiple times.[13]

  • Perform a final calcination at a higher temperature, for example, 520°C for 5 hours. The final calcination temperature should not exceed 800°C to avoid loss of activity.[13]

Visualizations

Caption: A simplified cycle of catalyst use, deactivation, and regeneration.

Caption: A logical workflow for troubleshooting deactivated chromium catalysts.

Caption: Experimental workflow for the regeneration of a coked catalyst.

References

• 1. benchchem.com [benchchem.com]
• 2. US7981832B2 - Methods of activating chromium catalysts - Google Patents [patents.google.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Catalyst Deactivation And Regeneration: Coking, Sintering, And Chloride Effects [eureka.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. ammoniaknowhow.com [ammoniaknowhow.com]
• 8. chemisgroup.us [chemisgroup.us]
• 9. Tracking Chromium Evolution on Ceria from Particles to Single Atoms: A Catalyst Regeneration Strategy for Ammonia Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Challenges in Catalyst Regeneration and How to Overcome Them - Applied Catalysts [catalysts.com]
• 11. researchgate.net [researchgate.net]
• 12. csc.com.tw [csc.com.tw]
• 13. EP0432909B1 - Chromium oxide catalyst regeneration method - Google Patents [patents.google.com]

Technical Support Center: Managing Hygroscopicity of Chromium(III) Fluoride Tetrahydrate

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with Chromium(III) fluoride (B91410) tetrahydrate (CrF₃·4H₂O). This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to the hygroscopic nature of this compound.

Frequently Asked Questions (FAQs)

Q1: What is hygroscopicity and why is it a concern for Chromium(III) fluoride tetrahydrate?

A1: Hygroscopicity is the tendency of a substance to absorb moisture from the surrounding atmosphere. Chromium(III) fluoride tetrahydrate is hygroscopic, meaning it will readily take up water from the air. This can lead to several experimental issues, including inaccurate weighings, changes in chemical reactivity, and altered physical properties.[1]

Q2: How does the hydration state of Chromium(III) fluoride affect its properties?

A2: The number of water molecules in the crystal structure significantly impacts the properties of Chromium(III) fluoride. The anhydrous form (CrF₃) is insoluble in water, while the hydrated forms, such as the tetrahydrate, are slightly soluble.[2] The degree of hydration also influences its catalytic activity; the anhydrous form is often a more active catalyst in certain fluorination reactions.

Q3: What are the best practices for storing Chromium(III) fluoride tetrahydrate?

A3: To minimize moisture absorption, Chromium(III) fluoride tetrahydrate should be stored in a tightly sealed container in a dry environment. For long-term storage or for use in moisture-sensitive experiments, it is recommended to store the compound in a desiccator containing a suitable drying agent (e.g., silica (B1680970) gel, anhydrous calcium sulfate) or within an inert atmosphere glovebox.

Q4: Can I use Chromium(III) fluoride tetrahydrate directly from the bottle for my experiment?

A4: This depends on the sensitivity of your experiment to water. For reactions where the presence of water is tolerated, you may be able to use the hydrated form directly, ensuring you account for the mass of the water of hydration in your stoichiometric calculations. However, for moisture-sensitive reactions, it is crucial to dehydrate the compound before use.

Q5: How can I determine the water content of my Chromium(III) fluoride tetrahydrate sample?

A5: The water content can be determined experimentally using gravimetric analysis. This involves heating a known mass of the hydrated salt to drive off the water of crystallization and then measuring the mass of the remaining anhydrous salt.[3][4][5][6] The difference in mass corresponds to the amount of water lost.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments with Chromium(III) fluoride tetrahydrate.

Problem: The mass of my Chromium(III) fluoride tetrahydrate sample is unstable during weighing.

• Cause: The compound is actively absorbing moisture from the air on the balance pan. This is a common issue with hygroscopic materials.[7]

• Solution:

  • Minimize the time the sample is exposed to the atmosphere.

  • Use a weighing bottle with a cap. Tare the capped bottle, add the sample quickly, and re-weigh with the cap on.

  • For highly sensitive applications, perform all weighing operations inside a glovebox with a controlled, low-humidity atmosphere.[8]

Problem: My reaction yield is lower than expected in a moisture-sensitive reaction.

• Cause: The water of hydration from the Chromium(III) fluoride tetrahydrate is likely interfering with your reaction chemistry. Water can act as a poison to certain catalysts or react with sensitive reagents.

• Solution:

  • Dehydrate the Chromium(III) fluoride tetrahydrate prior to use by following a recommended dehydration protocol (see Experimental Protocols section).

  • Ensure all glassware is thoroughly dried in an oven and cooled in a desiccator before use.

  • Use anhydrous solvents for your reaction.

  • For the most sensitive reactions, conduct the entire experiment under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).

Problem: The Chromium(III) fluoride tetrahydrate has formed clumps and is difficult to handle.

• Cause: The material has absorbed a significant amount of moisture from the atmosphere, causing the particles to agglomerate.

• Solution:

  • If the exact hydration state is not critical for your application, you can gently break up the clumps with a dry spatula before weighing.

  • If a precise hydration state is required, it is best to dehydrate the entire sample to the anhydrous form and then, if necessary, rehydrate it under controlled conditions.

Problem: I am observing unexpected side products in my catalytic reaction.

• Cause: The presence of water can alter the catalytic activity and selectivity of the chromium species. Water can act as a ligand, modifying the electronic and steric properties of the catalytic center.

• Solution:

  • As with low yield issues, dehydrating the catalyst precursor is the primary solution.

  • Carefully purify all reactants and solvents to remove any trace amounts of water.

  • Consider that the active catalytic species may be a chromium oxyfluoride, and its formation can be influenced by the presence of water during catalyst preparation or activation.

Data Presentation

Table 1: Properties of Chromium(III) Fluoride and its Hydrates

Property	Anhydrous (CrF₃)	Tetrahydrate (CrF₃·4H₂O)
Molar Mass ( g/mol )	108.99	181.05[1]
Appearance	Green crystalline solid	Green crystalline solid[1]
Density (g/cm³)	3.8	~2.1
Melting Point (°C)	>1000 (sublimes)	Decomposes upon heating
Solubility in Water	Insoluble[2]	Slightly soluble[1]
Hygroscopicity	Hygroscopic	Hygroscopic

Table 2: Representative Data on Moisture Uptake of a Hygroscopic Inorganic Salt at 25°C

Relative Humidity (%)	Mass Change (%)
20	0.1
40	0.5
60	2.0
80	8.5
90	15.2

Experimental Protocols

Protocol 1: Gravimetric Determination of Water Content in Chromium(III) Fluoride Tetrahydrate

Objective: To experimentally determine the percentage of water by mass in a sample of Chromium(III) fluoride tetrahydrate.

Materials:

• Chromium(III) fluoride tetrahydrate

• Porcelain crucible and lid

• Bunsen burner, tripod, and clay triangle

• Analytical balance

• Desiccator

Methodology:

• Clean a porcelain crucible and lid, and then heat them strongly with a Bunsen burner for 5 minutes to ensure they are completely dry.[7]

• Allow the crucible and lid to cool to room temperature in a desiccator.

• Weigh the empty crucible and lid accurately on an analytical balance. Record this mass.

• Add approximately 1-2 grams of Chromium(III) fluoride tetrahydrate to the crucible and weigh the crucible, lid, and sample accurately. Record this mass.

• Place the crucible with the sample on the clay triangle and heat gently with the Bunsen burner. The lid should partially cover the crucible to allow water vapor to escape.

• Increase the heat gradually and heat strongly for 10-15 minutes.

• Turn off the Bunsen burner and allow the crucible to cool completely in a desiccator.

• Once cooled, weigh the crucible, lid, and anhydrous sample. Record this mass.

• To ensure all water has been removed, repeat the heating, cooling, and weighing steps until a constant mass is obtained (two consecutive weighings agree within ±0.002 g).[3]

• Calculation:

  • Mass of hydrated salt = (Mass of crucible + lid + sample) - (Mass of empty crucible + lid)

  • Mass of water lost = (Mass of crucible + lid + sample before heating) - (Mass of crucible + lid + sample after heating to constant mass)

  • % Water = (Mass of water lost / Mass of hydrated salt) x 100

Protocol 2: Dehydration of Chromium(III) Fluoride Tetrahydrate

Objective: To prepare anhydrous Chromium(III) fluoride from its tetrahydrate form for use in moisture-sensitive reactions.

Materials:

• Chromium(III) fluoride tetrahydrate

• Tube furnace or programmable muffle furnace

• Quartz or ceramic combustion boat

• Source of dry, inert gas (e.g., nitrogen or argon)

Methodology:

• Place a known amount of Chromium(III) fluoride tetrahydrate into a combustion boat.

• Place the combustion boat into the center of the tube furnace.

• Begin purging the furnace with a slow, steady flow of dry nitrogen or argon gas.

• Program the furnace to heat the sample gradually to a temperature of 200-300°C. Note: The optimal temperature and time may need to be determined empirically, but this range is a good starting point for removing water of hydration without causing decomposition of the fluoride salt.

• Hold the sample at the final temperature for 2-4 hours to ensure complete dehydration.

• While maintaining the inert gas flow, allow the furnace to cool down to room temperature.

• Once at room temperature, quickly transfer the anhydrous Chromium(III) fluoride to a tightly sealed container inside a glovebox or a desiccator to prevent rehydration.

Visualizations

Caption: Workflow for handling and using Chromium(III) fluoride tetrahydrate.

Caption: Troubleshooting logic for common issues with hygroscopic reagents.

References

• 1. Chromium(III) fluoride tetrahydrate | CrF3H8O4 | CID 11955393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chromium(III) fluoride - Wikipedia [en.wikipedia.org]
• 3. SSERC | Water in a hydrated salt [sserc.org.uk]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. youtube.com [youtube.com]

Technical Support Center: In-Situ Activation of Chromium Fluoride Catalysts for Halogen Exchange

This technical support center is designed for researchers, scientists, and drug development professionals to provide comprehensive guidance on the in-situ activation and use of chromium fluoride (B91410) catalysts in halogen exchange reactions. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure the success of your experiments.

Troubleshooting Guide

This guide addresses common issues encountered during halogen exchange reactions using chromium fluoride catalysts, offering potential causes and actionable solutions in a question-and-answer format.

Question 1: Why is my reaction yield consistently low?

Answer: Low reaction yields can stem from several factors related to the catalyst's activity and the reaction conditions. Consider the following troubleshooting steps:

• Catalyst Activity: The anhydrous form of Chromium(III) fluoride (CrF₃) is generally the more active catalytic species. Ensure your CrF₃ is anhydrous, as hydrated forms may be less effective.[1] Research also indicates that the β-crystalline form of CrF₃ is the catalytically active phase.[1][2]

• Catalyst Loading: Insufficient catalyst loading can lead to incomplete conversion. Conversely, excessive loading may not be cost-effective and might not significantly improve the yield.[1][3] It is recommended to perform a screening of catalyst loading (e.g., 1-10 mol%) to find the optimal amount for your specific reaction.[1]

• Reaction Temperature: Temperature is a critical parameter. A temperature that is too low can result in slow reaction rates, while excessively high temperatures can cause catalyst decomposition or the formation of unwanted byproducts.[1][3] The optimal temperature should be determined empirically for each specific reaction.[1]

• Purity of Reagents and Substrates: Impurities in your starting materials or reagents can act as poisons to the catalyst, leading to decreased activity.[1][3] Ensure all components of the reaction mixture are of high purity.

• Solvent Choice: The solvent should be inert under the reaction conditions and capable of dissolving the substrates. For heterogeneous reactions with the insoluble anhydrous CrF₃, ensure the solvent is thoroughly dried.[1]

Question 2: How can I improve the selectivity of my reaction?

Answer: Poor selectivity, resulting in a mixture of products, can be addressed by fine-tuning the reaction parameters:

• Optimize Reaction Temperature: Adjusting the temperature can favor the formation of the desired product over side products.[1]

• Adjust Catalyst Loading: In some cases, modifying the amount of catalyst can influence the reaction's selectivity.[1]

• Choice of Fluorinating Agent: When using CrF₃ to catalyze a fluorination reaction, the source of fluorine can impact selectivity.[1]

• Controlled Reagent Addition: A slow, controlled addition of one of the reactants can sometimes minimize the formation of byproducts.[1]

Question 3: My catalyst appears to have deactivated. What are the possible causes and solutions?

Answer: Catalyst deactivation is a common issue and can be attributed to several factors:

• Poisoning: Certain impurities, such as sulfur or nitrogen-containing compounds, can strongly adsorb to the active sites of the catalyst, rendering them inactive.[1] Water and oxygen can also negatively affect the performance of anhydrous CrF₃.[1]

  • Solution: Ensure the purity of all reactants and solvents and run the reaction under an inert atmosphere.[1][3]

• Fouling/Coking: The formation of carbonaceous deposits (coke) on the catalyst surface can block active sites.[1][4] This is often indicated by a darkening of the catalyst's color.[4]

  • Solution: In many cases, a coked catalyst can be regenerated. A common method involves a controlled oxidation of the coke deposits at elevated temperatures (e.g., 350-450°C) in a stream of diluted air or oxygen in an inert gas.[4] An optional but recommended subsequent re-fluorination step with a fluorine source like HF can help ensure the active sites are restored.[4]

• Sintering: High reaction temperatures can cause the agglomeration of catalyst particles, which reduces the active surface area.[1][3]

  • Solution: Avoid excessively high reaction temperatures to prevent sintering.[3]

Frequently Asked Questions (FAQs)

Q1: What is the active form of the chromium fluoride catalyst? A1: The anhydrous, green crystalline β-form of Chromium(III) fluoride (CrF₃) is generally considered the most catalytically active phase for halogen exchange reactions.[1][2] Hydrated forms, which are soluble in water, typically exhibit lower catalytic activity.[1] In many industrial applications, the active catalytic species is a chromium oxyfluoride (CrOₓFᵧ), which is often generated in-situ from chromium(III) oxide (Cr₂O₃) precursors through a pre-fluorination step with hydrogen fluoride (HF).[5][6][7]

Q2: What are common poisons for CrF₃ catalysts? A2: While detailed studies on specific poisons for CrF₃ are not extensively documented, general principles for metal-based catalysts apply. Potential poisons include sulfur-containing compounds (e.g., thiols, sulfides), nitrogen-containing compounds (e.g., amines, pyridines), and moisture, which can lead to the formation of less active hydrates.[1]

Q3: Is it necessary to pre-treat the chromium fluoride catalyst? A3: If you are using anhydrous CrF₃, it can often be used directly.[1] However, if you are starting with a hydrated form of CrF₃ or a chromium oxide precursor, a pre-treatment or activation step is crucial. For hydrated CrF₃, this involves dehydration by heating under a vacuum or a stream of inert gas.[1] For chromium oxide precursors, an activation step involving treatment with anhydrous HF at elevated temperatures is required to form the active chromium oxyfluoride surface.[5][6]

Q4: What are the typical reaction conditions for a gas-phase halogen exchange reaction? A4: Gas-phase fluorination reactions using chromium-based catalysts are typically conducted at elevated temperatures, generally in the range of 300-400°C.[6] Anhydrous hydrogen fluoride (HF) is commonly used as the fluorinating agent, with a molar ratio of HF to the organic substrate typically between 3:1 and 10:1.[6] The reaction is usually carried out at or near atmospheric pressure.[6]

Data Presentation

Table 1: Troubleshooting Guide for Low Reaction Yield

Potential Cause	Troubleshooting Action	Relevant Parameters
Inactive Catalyst Form	Use anhydrous β-CrF₃. Consider catalyst characterization.[1]	Catalyst Form
Suboptimal Catalyst Loading	Perform a loading screen (e.g., 1-10 mol%).[1]	Catalyst Amount (mol%)
Suboptimal Temperature	Screen a range of temperatures to find the optimum.[1][3]	Temperature (°C)
Inappropriate Solvent	Ensure the solvent is dry and inert for the reaction.[1]	Solvent Type & Purity
Impure Reagents	Purify starting materials to avoid catalyst poisoning.[1][3]	Reagent Purity

Table 2: General Conditions for Gas-Phase Fluorination over Chromium Catalysts

Parameter	Typical Range/Value	Reference
Reaction Temperature	300 - 400 °C	[6]
Catalyst Activation Temperature	300 - 400 °C (with HF)	[6]
HF:Substrate Molar Ratio	3:1 to 10:1	[6]
Pressure	Atmospheric	[6]
Catalyst Regeneration Temp.	350 - 450 °C (oxidative)	[4]

Experimental Protocols

Protocol 1: In-Situ Catalyst Activation from Chromium(III) Oxide Precursor

This protocol describes the activation of a chromium oxide catalyst precursor using anhydrous hydrogen fluoride (HF) for gas-phase reactions.

• Reactor Loading: Pack a fixed-bed reactor, constructed from a material resistant to HF (e.g., Inconel or nickel), with the chromium oxide catalyst precursor.[7]

• Drying/Inert Purge: Heat the reactor to 150°C under a continuous flow of an inert gas, such as nitrogen, to remove any adsorbed water.[7]

• Pre-fluorination: While maintaining the nitrogen flow, introduce a gaseous mixture of anhydrous HF into the reactor.

• Temperature Programming: Gradually increase the reactor temperature and the concentration of HF over several hours. A typical procedure involves:

  • Heating at 150°C with a N₂/HF mixture for 10 hours.[7]

  • Increasing the temperature to 250°C and adjusting the gas flow for another 10 hours.[7]

• Stabilization: Once the final activation temperature (e.g., 300-400°C) is reached, maintain the HF flow until the activation is complete, which can take 1-4 hours.[6] The catalyst is now active for the halogen exchange reaction.

Protocol 2: General Procedure for Gas-Phase Halogen Exchange

This protocol outlines a general method for the fluorination of a chlorinated hydrocarbon using an activated chromium-based catalyst.

• Catalyst Bed Preparation: Ensure the activated catalyst is stable at the desired reaction temperature (e.g., 350°C) under a nitrogen flow.[6][7]

• Reactant Introduction: Introduce a gaseous mixture of the chlorinated hydrocarbon substrate and anhydrous HF into the reactor. The molar ratio of HF to the substrate is a critical parameter and is typically in excess (e.g., 3:1 to 10:1).[6][7]

• Reaction Execution: Maintain a constant reaction temperature and pressure (typically atmospheric).[6]

• Product Collection: The gaseous effluent from the reactor, containing the fluorinated products, unreacted starting materials, HCl, and excess HF, is passed through a series of scrubbers and condensers.[6]

  • An alkaline scrubber is used to remove acidic gases (HF and HCl).[6]

  • The organic products are then condensed at low temperatures.[6]

• Analysis: The composition of the collected product mixture is analyzed by a suitable technique, such as gas chromatography (GC) or GC-mass spectrometry (GC-MS).[6]

Mandatory Visualization

Caption: Troubleshooting workflow for low reaction yield in CrF₃ catalysis.

Caption: General experimental workflow for gas-phase halogen exchange.

Caption: Logical diagram for catalyst deactivation and regeneration cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Proper disposal procedures for chromium(III) fluoride waste streams

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper disposal procedures for chromium(III) fluoride (B91410) (CrF₃) waste streams. Adherence to these protocols is crucial for ensuring personnel safety and compliance with environmental regulations.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with chromium(III) fluoride?

A1: Chromium(III) fluoride is a hazardous substance. It is harmful if swallowed, inhaled, or in contact with skin, and can cause severe skin burns and eye damage.[1] All handling should be conducted in a well-ventilated laboratory environment, preferably within a chemical fume hood, while wearing appropriate Personal Protective Equipment (PPE).[1][2]

Q2: What is the main principle behind the disposal of chromium(III) fluoride waste?

A2: The primary method for laboratory-scale disposal involves converting the soluble chromium(III) fluoride into an insoluble and less mobile form, chromium(III) hydroxide (B78521), through chemical precipitation.[1] This treated solid waste is then disposed of through a certified hazardous waste management company.[1][3]

Q3: Can I dispose of chromium(III) fluoride waste down the drain?

A3: No, you should not dispose of chromium(III) fluoride waste down the drain.[4][5] It must be treated as hazardous waste and disposed of in accordance with local, state, and federal regulations.[1][2]

Q4: What are the regulatory limits for chromium in waste?

A4: The U.S. Environmental Protection Agency (EPA) has set allowable limits for chromium in waste under the Resource Conservation and Recovery Act (RCRA). Wastes that meet or exceed these levels must be treated as RCRA hazardous waste.[6][7] For chromium, the regulatory limit is 5.0 mg/L.[6][7]

Q5: What personal protective equipment (PPE) is required when handling chromium(III) fluoride waste?

A5: When handling chromium(III) fluoride and its waste, you must wear chemical safety goggles or a face shield, chemical-resistant gloves (e.g., nitrile rubber), a lab coat, long pants, and closed-toe shoes.[1] For spills or larger quantities, additional protective clothing and respiratory protection may be necessary.[4]

Troubleshooting Guide

Issue 1: The pH of the waste solution is difficult to control during neutralization.

• Possible Cause: The neutralizing agent (e.g., sodium hydroxide solution) is being added too quickly.

• Solution: Add the sodium hydroxide solution or magnesium oxide slurry dropwise while continuously monitoring the pH of the solution.[1] Diluting the concentrated waste solution with water to less than 1% chromium before neutralization can also help to control the reaction rate.[1]

Issue 2: After precipitation, the supernatant still contains a significant amount of chromium.

• Possible Cause 1: The target pH for precipitation was not reached or maintained.

• Solution 1: Ensure the pH is consistently between 8.0 and 9.0, as this is the optimal range for the precipitation of chromium(III) hydroxide.[1]

• Possible Cause 2: Insufficient "digestion" time for the precipitate to form.

• Solution 2: After reaching the target pH, continue to stir the solution for approximately 30-60 minutes to allow the precipitate to fully form and agglomerate.[1]

Issue 3: A spill of solid chromium(III) fluoride has occurred.

• Action: Evacuate the area and ensure proper ventilation.[2][4] Wear appropriate PPE, including respiratory protection.[2][4] Avoid generating dust.[2][4] Carefully sweep or scoop up the spilled material and place it in a suitable, closed container for disposal.[2] Do not flush with water.[4] The area should be thoroughly cleaned after the spill has been contained. It may be necessary to dispose of the collected material as hazardous waste.[8]

Quantitative Data Summary

The following table summarizes key quantitative data for the handling and disposal of chromium(III) fluoride.

Parameter	Value/Classification	Source(s)
GHS Hazard Statements	H302: Harmful if swallowed.	[1]
H312: Harmful in contact with skin.	[1]
H314: Causes severe skin burns and eye damage.	[1]
H332: Harmful if inhaled.	[1]
OSHA Permissible Exposure Limit (PEL) for Chromium (III) compounds	0.5 mg/m³ (as Cr) over an 8-hour time-weighted average.	[1]
ACGIH Threshold Limit Value (TLV) for Chromium (III) compounds	0.5 mg/m³ (as Cr) over an 8-hour time-weighted average.	[1]
RCRA Regulatory Limit for Chromium	5.0 mg/L	[6][7]
Target pH for Precipitation of Chromium(III) Hydroxide	8.0 - 9.0	[1]
"Digestion" Time for Precipitation	30 - 60 minutes	[1]

Experimental Protocol: Precipitation of Chromium(III) as Chromium(III) Hydroxide

This protocol details the conversion of soluble chromium(III) fluoride into an insoluble and less mobile form for proper disposal.[1]

Materials:

• Chromium(III) fluoride waste solution

• 6M Sodium hydroxide (NaOH) solution or 10% Magnesium oxide (MgO) slurry

• pH meter or pH paper

• Stir plate and stir bar

• Appropriate size beaker or flask

• Chemical fume hood

• Appropriate Personal Protective Equipment (PPE)

Procedure:

• Preparation: Conduct all steps in a certified chemical fume hood.[1] Wear all required PPE.[1]

• Dilution: If the waste solution is concentrated, dilute it with water to a manageable concentration (e.g., less than 1% chromium).[1] This helps to control the reaction rate.[1]

• Neutralization and Precipitation:

  • Place the beaker with the diluted waste solution on a stir plate and begin gentle stirring.[1]

  • Slowly add the sodium hydroxide solution or magnesium oxide slurry dropwise to the waste solution.[1]

  • Continuously monitor the pH of the solution, aiming for a target pH between 8.0 and 9.0.[1]

• Digestion: Once the target pH is reached, continue stirring for 30-60 minutes to allow the precipitate to fully form and agglomerate.[1]

• Separation:

  • Turn off the stirrer and allow the precipitate to settle.[1]

  • Carefully decant the supernatant (clear liquid) into a separate container.[1]

• Verification: Test the supernatant for residual chromium content to ensure complete precipitation.[1]

• Waste Collection and Labeling:

  • Transfer the chromium(III) hydroxide sludge and the tested supernatant into separate, clearly labeled, and sealed hazardous waste containers.[1]

  • The labels should include the chemical name ("Chromium(III) hydroxide precipitate" and "Treated aqueous waste"), the date, and the primary hazards.[1]

• Final Disposal: Arrange for the pickup and disposal of the hazardous waste containers by a licensed environmental waste management company.[1]

Visualizations

Caption: Workflow for the proper disposal of chromium(III) fluoride waste.

Caption: Experimental workflow for chromium(III) hydroxide precipitation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Chromium - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. weizmann.ac.il [weizmann.ac.il]
• 5. chemicalbook.com [chemicalbook.com]
• 6. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 7. evaporator.com [evaporator.com]
• 8. nj.gov [nj.gov]

Reference Data & Comparative Studies

A Comprehensive Guide to the Spectroscopic Differentiation of Chromium(III) Fluoride Trihydrate and Tetrahydrate for Researchers, Scientists, and Drug Development Professionals

A Spectroscopic Comparison of Chromium(III) Fluoride (B91410) Trihydrate and Tetrahydrate: A Methodological Guide for Researchers

Chromium(III) fluoride is an inorganic compound that exists in several hydrated forms, with the trihydrate (CrF₃·3H₂O) and tetrahydrate (CrF₃·4H₂O) being of significant interest in various chemical applications. The precise degree of hydration can influence the material's chemical and physical properties, making accurate characterization crucial. Spectroscopic techniques are powerful tools for elucidating the structural differences between these hydrates. However, a direct comparative spectroscopic analysis of CrF₃·3H₂O and CrF₃·4H₂O is notably absent in the current scientific literature. This guide provides a comprehensive methodological framework for such a comparison, outlining the expected spectroscopic differences and detailing the necessary experimental protocols.

Physicochemical Properties

A summary of the fundamental physical and chemical properties of both hydrates is presented in Table 1. These properties are essential for understanding the context of the spectroscopic data.

Property	Chromium(III) Fluoride Trihydrate	Chromium(III) Fluoride Tetrahydrate
Chemical Formula	CrF₃·3H₂O	CrF₃·4H₂O
Molar Mass	163.037 g/mol [1][2][3]	181.05 g/mol [1][2]
Appearance	Green crystalline solid[1][2]	Green powder[1]
Solubility in Water	Sparingly soluble[1][2]	Data not readily available
Crystal Structure	Data not readily available	Data not readily available

Spectroscopic Comparison: Theoretical Differences and Experimental Protocols

The primary difference between the trihydrate and tetrahydrate is the number of water molecules, which will affect the coordination environment of the Cr(III) ion and the crystal lattice structure. These differences are expected to manifest in their respective spectra.

Infrared (IR) and Raman Spectroscopy

Theoretical Differences: Vibrational spectroscopy can distinguish between coordinated and lattice water molecules. The additional water molecule in the tetrahydrate is expected to result in distinct O-H stretching and bending vibrations. Differences in the Cr-F and Cr-O stretching frequencies are also anticipated due to changes in the coordination sphere of the chromium ion.

Experimental Protocols:

• Infrared (IR) Spectroscopy:

  • Sample Preparation: Prepare a solid sample by mixing a small amount of the compound with dry potassium bromide (KBr) and pressing it into a pellet. Alternatively, Attenuated Total Reflectance (ATR) can be used with the neat solid.

  • Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

  • Data Acquisition: Record the spectrum in the mid-IR range (typically 4000-400 cm⁻¹).

• Raman Spectroscopy:

  • Sample Preparation: Place a small amount of the crystalline powder on a microscope slide or in a capillary tube.[1]

  • Instrumentation: A Raman spectrometer equipped with a laser source (e.g., 532 nm or 785 nm) and a CCD detector.[1]

  • Data Acquisition: Focus the laser on the sample and collect the scattered light. Record the spectrum over a Raman shift range of 100-4000 cm⁻¹.[1]

UV-Visible (UV-Vis) Spectroscopy

Theoretical Differences: UV-Vis spectroscopy probes the electronic transitions within the d-orbitals of the Cr(III) ion. The coordination environment significantly influences these transitions. The replacement of a fluoride ligand with a water molecule in the inner coordination sphere, or changes in the crystal field strength due to the presence of an additional water molecule, will lead to shifts in the absorption maxima.

Experimental Protocol:

• Sample Preparation: As these compounds are sparingly soluble in water, a suitable non-aqueous solvent in which both are soluble and does not absorb in the region of interest would be needed.[1] Alternatively, diffuse reflectance spectroscopy can be performed on the solid samples.

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Record the absorption spectrum over a range of 200-800 nm.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Theoretical Differences: NMR spectroscopy of paramagnetic compounds like Cr(III) complexes is challenging due to significant line broadening and large chemical shifts. However, the different arrangements of water and fluoride ligands around the chromium center in the trihydrate and tetrahydrate should result in distinct paramagnetic shifts for both ¹H and ¹⁹F NMR spectra.

Experimental Protocol:

• Sample Preparation: Dissolve the sample in a suitable deuterated solvent. The choice of solvent is critical and should not interact with the complex.

• Instrumentation: A high-field NMR spectrometer.

• Data Acquisition: Acquire ¹H and ¹⁹F NMR spectra. Due to the paramagnetic nature of Cr(III), specialized pulse sequences may be required to obtain usable spectra.

Experimental and Logical Workflow

A logical workflow for a comprehensive spectroscopic comparison of Chromium(III) fluoride trihydrate and tetrahydrate is depicted in the following diagram. This workflow ensures a systematic approach to sample preparation, data acquisition, and analysis.

Caption: Experimental workflow for the spectroscopic comparison of CrF₃·3H₂O and CrF₃·4H₂O.

Conclusion

A detailed spectroscopic comparison of Chromium(III) fluoride trihydrate and tetrahydrate is essential for understanding their structure-property relationships.[1] While there is a clear lack of such comparative data in the existing scientific literature, this guide provides the theoretical basis and a practical framework for researchers to conduct such a study.[1] The application of the outlined spectroscopic methods will enable the unambiguous differentiation of these two hydrates, contributing valuable data to the field of inorganic chemistry and materials science.

References

• 1. benchchem.com [benchchem.com]
• 2. Chromium(III) fluoride - Wikipedia [en.wikipedia.org]
• 3. Chromium(III) fluoride trihydrate | CrF3H6O3 | CID 21330797 - PubChem [pubchem.ncbi.nlm.nih.gov]

Anhydrous Chromium(III) Fluoride Demonstrates Superior Catalytic Efficiency Over Hydrated Form

A comprehensive comparison reveals that anhydrous chromium(III) fluoride (B91410) (CrF3) exhibits significantly higher catalytic activity in fluorination reactions compared to its hydrated counterpart. Experimental data indicates that the dehydrated form can be up to 20 times more effective, a critical consideration for researchers and professionals in drug development and chemical synthesis.

The enhanced catalytic performance of anhydrous CrF3 is primarily attributed to the formation of highly active chromium oxyfluoride (CrOₓFᵧ) species on the catalyst's surface upon dehydration.[1] In the hydrated form, water molecules coordinate to the chromium center, which can impede the access of reactants to the active catalytic sites.[1] The removal of these water molecules through thermal treatment, such as calcination, exposes these sites and facilitates the crucial fluorine exchange reaction.

This guide provides a detailed comparison of the catalytic efficiency of anhydrous versus hydrated CrF3, supported by experimental data and protocols for catalyst preparation and use.

Comparative Catalytic Performance

The following table summarizes the key performance differences observed between the hydrated and air-calcined (dehydrated) forms of Chromium(III) fluoride in the gas-phase fluorination of 1,1,1-trifluoro-2-chloroethane.

Catalyst Form	State	Relative Catalytic Activity	Key Active Species
Chromium(III) fluoride tetrahydrate (CrF₃·4H₂O)	Hydrated	1x	Hydrated Chromium Fluoride
Air-Calcined Chromium(III) fluoride	Dehydrated/Anhydrous	20x	Chromium Oxyfluoride (CrOₓFᵧ)

Experimental Protocols

Detailed methodologies for the preparation of the active anhydrous catalyst from its hydrated form and a general procedure for a representative catalytic reaction are provided below.

Protocol 1: Thermal Dehydration of Chromium(III) Fluoride Hydrate (B1144303)

This protocol describes the preparation of the more active anhydrous CrF3 catalyst from a hydrated precursor.

Materials:

• Chromium(III) fluoride hydrate (e.g., CrF₃·4H₂O)

• Porcelain or ceramic crucible

• Tube furnace or programmable muffle furnace

• Dry, inert gas (e.g., nitrogen or argon)

Procedure:

• Place a known quantity of Chromium(III) fluoride hydrate into a clean, dry crucible.

• Position the crucible within the furnace.

• Heat the sample under a continuous, slow stream of a dry, inert gas to prevent the formation of chromium oxides.

• Gradually increase the furnace temperature to a final temperature between 300-400°C. This temperature range is recommended to ensure the complete removal of coordinated water molecules.[2]

• Maintain the final temperature for 2-4 hours to ensure complete dehydration.[2]

• Allow the sample to cool to room temperature under the inert gas stream.

• Once cooled, promptly transfer the resulting anhydrous Chromium(III) fluoride to a dry, sealed container and store it in a desiccator or glovebox to prevent rehydration.

Protocol 2: Gas-Phase Fluorination of a Chlorinated Hydrocarbon

This protocol outlines a general procedure for a gas-phase fluorination reaction using the activated (anhydrous) CrF3 catalyst.

Materials and Equipment:

• Activated anhydrous Chromium(III) fluoride catalyst

• Fixed-bed reactor (e.g., nickel or Monel tube)

• Chlorinated hydrocarbon substrate (e.g., 1,1,1-trifluoro-2-chloroethane)

• Anhydrous hydrogen fluoride (HF)

• Inert gas (e.g., nitrogen)

• Gas delivery and monitoring system

• Scrubbers and condensers for product collection

• Gas chromatography (GC) or GC-mass spectrometry (GC-MS) for analysis

Procedure:

• Catalyst Loading: Pack the fixed-bed reactor with the prepared anhydrous CrF3 catalyst.

• Reaction Initiation: Heat the reactor to the desired reaction temperature (e.g., 350°C) under a flow of inert gas.[1]

• Reactant Introduction: Introduce a gaseous mixture of the chlorinated hydrocarbon and anhydrous hydrogen fluoride into the reactor at a controlled flow rate. The molar ratio of HF to the organic substrate is typically maintained in excess.[3]

• Reaction and Product Collection: The gaseous effluent from the reactor, which contains the fluorinated products, unreacted starting materials, and byproducts like HCl, is passed through a series of scrubbers (e.g., water or alkaline solution to remove acidic gases) and condensers to isolate the organic products.[3]

• Analysis: The composition of the collected product mixture is analyzed using GC or GC-MS to determine the conversion and selectivity of the reaction.[3]

Catalytic Mechanism and Workflow

The catalytic activity of anhydrous CrF3 in fluorination reactions is understood to proceed via a Lewis acid mechanism. The dehydration of the catalyst is a crucial first step, leading to the formation of a highly active chromium oxyfluoride surface. This surface chemistry is key to the enhanced catalytic performance.

Caption: Dehydration process leading to the active catalyst surface.

The subsequent catalytic cycle for the fluorination of a chlorinated hydrocarbon (R-Cl) involves the adsorption of the reactant onto the active site, the exchange of chlorine for fluorine, desorption of the fluorinated product (R-F), and regeneration of the catalyst.

Caption: Proposed catalytic cycle for CrF₃-mediated fluorination.

The general experimental workflow, from catalyst preparation to product analysis, is a critical consideration for reproducible results.

Caption: General experimental workflow for catalytic fluorination.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Confirming the Crystal Structure of Synthesized CrF₃·4H₂O via XRD Analysis: A Comparative Guide

For researchers, scientists, and drug development professionals, rigorous characterization of synthesized compounds is paramount. This guide provides a comprehensive comparison of methodologies for confirming the crystal structure of chromium(III) fluoride (B91410) tetrahydrate (CrF₃·4H₂O) using X-ray diffraction (XRD) analysis. This document outlines synthesis protocols, details the experimental procedure for XRD analysis, and presents a framework for comparing the acquired data with a reference standard.

Chromium(III) fluoride and its hydrates are of interest for their applications in catalysis and materials science.[1] The specific degree of hydration significantly impacts the material's crystal structure and properties. While various hydrates such as the trihydrate and hexahydrate are known, this guide focuses on the tetrahydrate form.[1][2] Accurate confirmation of the crystal structure of synthesized CrF₃·4H₂O is crucial for ensuring the material's purity and predicting its behavior in further applications.

Synthesis of Chromium(III) Fluoride Tetrahydrate

The synthesis of a specific hydrate (B1144303) of chromium(III) fluoride requires careful control of reaction conditions.[3] Two common methods for producing hydrated chromium(III) fluoride are wet-chemical precipitation and hydrothermal synthesis.[1]

Alternative 1: Wet-Chemical Precipitation

This method offers a rapid and straightforward approach using standard laboratory equipment.[1]

Alternative 2: Hydrothermal Synthesis

This technique can yield highly crystalline and morphologically controlled nanoparticles, though it requires specialized equipment and longer reaction times.[1]

Due to the sensitivity of the hydration state to synthesis parameters, it is essential to meticulously follow a detailed protocol to target the formation of the tetrahydrate.

Experimental Protocols

Below are detailed protocols for the synthesis of hydrated chromium(III) fluoride and the subsequent XRD analysis to confirm the crystal structure of the tetrahydrate.

Protocol 1: Synthesis of CrF₃·4H₂O via Wet-Chemical Precipitation

This protocol is adapted from general methods for synthesizing hydrated chromium(III) fluorides.[1]

Materials:

• Chromium(III) nitrate (B79036) nonahydrate (Cr(NO₃)₃·9H₂O)

• Ammonium (B1175870) fluoride (NH₄F)

• Deionized water

• Beakers

• Magnetic stirrer and stir bar

• Centrifuge or filtration apparatus (e.g., Büchner funnel)

• Vacuum oven

Procedure:

• Prepare a 0.5 M aqueous solution of chromium(III) nitrate nonahydrate.

• Prepare a 1.5 M aqueous solution of ammonium fluoride.

• Slowly add the ammonium fluoride solution to the chromium(III) nitrate solution while stirring continuously at room temperature. A green precipitate should form immediately.[1]

• Continue stirring the mixture for a minimum of 2 hours to ensure the reaction goes to completion.[1]

• Separate the green precipitate from the solution by centrifugation or vacuum filtration.

• Wash the precipitate thoroughly with deionized water multiple times to remove any unreacted salts.

• Dry the resulting solid in a vacuum oven at 60°C for 12 hours.[1]

Protocol 2: XRD Analysis of Synthesized CrF₃·4H₂O

Materials and Equipment:

• Synthesized and dried CrF₃·4H₂O powder

• Mortar and pestle

• Sample holder

• Powder X-ray diffractometer with Cu Kα radiation source

Procedure:

• Finely grind a small amount of the dried synthesized CrF₃·4H₂O powder using a mortar and pestle to ensure random orientation of the crystallites.

• Mount the powdered sample onto the sample holder, ensuring a flat and level surface.

• Place the sample holder into the X-ray diffractometer.

• Set the instrument parameters for data collection. A typical 2θ range for analysis is 10-80°, with a step size of 0.02° and a scan speed of 2°/minute.

• Initiate the XRD scan and collect the diffraction pattern.

• Process the collected data to identify the peak positions (2θ values) and their corresponding intensities.

Data Presentation and Comparison

Table 1: Comparison of XRD Data for Chromium(III) Fluoride Hydrates

Synthesized CrF₃·4H₂O	Reference CrF₃·3H₂O (Rhombohedral)	Reference CrF₃·5H₂O (Orthorhombic)
2θ (°)         Intensity (%)	2θ (°)         Intensity (%)	2θ (°)         Intensity (%)
Experimental Data	Literature/Database Data	Literature/Database Data
Peak 1
Peak 2
Peak 3
...

Note: The reference data for CrF₃·3H₂O and CrF₃·5H₂O would need to be obtained from relevant crystallographic literature.

Workflow for Synthesis and Characterization

The overall process from synthesis to structural confirmation is illustrated in the following workflow diagram.

Caption: Experimental workflow for the synthesis and XRD analysis of CrF₃·4H₂O.

Conclusion

The confirmation of the crystal structure of synthesized CrF₃·4H₂O through XRD analysis is a critical step in materials characterization. While the lack of a publicly available standard XRD pattern for CrF₃·4H₂O presents a challenge, a systematic approach involving controlled synthesis, careful XRD data acquisition, and comparison with known related structures can provide strong evidence for the successful synthesis of the desired tetrahydrate. Further research to establish and publish a definitive reference pattern for CrF₃·4H₂O would be highly beneficial to the scientific community.

References

• 1. benchchem.com [benchchem.com]
• 2. Chromium(III) fluoride - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to the Thermal Gravimetric Analysis of Chromium(III) Fluoride Hydrates

For researchers, scientists, and drug development professionals working with chromium compounds, understanding their thermal stability is crucial for applications ranging from catalysis to material synthesis. This guide provides a comparative overview of the thermal gravimetric analysis (TGA) of common Chromium(III) fluoride (B91410) hydrates, namely the trihydrate (CrF₃·3H₂O), tetrahydrate (CrF₃·4H₂O), and nonahydrate (CrF₃·9H₂O). Due to a lack of comprehensive, directly comparative experimental data in publicly available literature, this guide combines established principles of metal fluoride hydrate (B1144303) decomposition with data from analogous compounds to present an illustrative comparison.

Comparison of Thermal Decomposition Properties

The thermal decomposition of Chromium(III) fluoride hydrates generally proceeds in two major stages: dehydration at lower temperatures, followed by hydrolysis at elevated temperatures, particularly in the presence of water vapor. The dehydration often occurs in multiple, sequential steps corresponding to the removal of water molecules.

While specific, experimentally verified TGA data for all hydrates of Chromium(III) fluoride is limited[1], the following table outlines the theoretical water content and a projected decomposition pathway based on the behavior of similar metal fluoride hydrates. The theoretical weight loss for each dehydration step is calculated based on the molecular weights of the respective hydrates.

Property	CrF₃·3H₂O	CrF₃·4H₂O	CrF₃·9H₂O
Molecular Weight ( g/mol )	163.04[2]	181.05[2][3]	271.12[2]
Total Water Content (%)	33.12%	39.77%	59.75%
Stage 1: Dehydration
Temp. Range (°C)	~100 - 200	~100 - 200	~80 - 180
Proposed Reaction	CrF₃·3H₂O → CrF₃·H₂O + 2H₂O	CrF₃·4H₂O → CrF₃·H₂O + 3H₂O	CrF₃·9H₂O → CrF₃·3H₂O + 6H₂O
Theoretical Weight Loss (%)	22.08%	29.83%	39.83%
Stage 2: Dehydration
Temp. Range (°C)	~200 - 350	~200 - 350	~180 - 350
Proposed Reaction	CrF₃·H₂O → CrF₃ + H₂O	CrF₃·H₂O → CrF₃ + H₂O	CrF₃·3H₂O → CrF₃ + 3H₂O
Theoretical Weight Loss (%)	11.04%	9.94%	19.92%
Total Dehydration Loss (%)	33.12%	39.77%	59.75%
Stage 3: Hydrolysis
Temp. Range (°C)	> 400	> 400	> 400
Proposed Reaction	2CrF₃ + 3H₂O(g) → Cr₂O₃ + 6HF(g)	2CrF₃ + 3H₂O(g) → Cr₂O₃ + 6HF(g)	2CrF₃ + 3H₂O(g) → Cr₂O₃ + 6HF(g)

Note: The temperature ranges and reaction pathways for the dehydration stages are illustrative and based on general behavior of metal fluoride hydrates. The final hydrolysis stage is highly dependent on the atmosphere and can lead to the formation of chromium oxides (such as Cr₂O₃) and the release of corrosive hydrogen fluoride (HF) gas[1]. Anhydrous CrF₃ sublimes at very high temperatures, around 1100-1200°C.

Experimental Protocols

A standard thermogravimetric analysis of Chromium(III) fluoride hydrates can be performed using the following protocol.

1. Instrument and Sample Preparation:

• Instrument: A calibrated thermogravimetric analyzer.

• Crucible: An inert crucible, such as alumina (B75360) or platinum.

• Sample Preparation: Accurately weigh 5-10 mg of the Chromium(III) fluoride hydrate into the crucible[1].

2. Experimental Conditions:

• Atmosphere: Purge the furnace with a controlled atmosphere, typically dry nitrogen or synthetic air, at a constant flow rate (e.g., 50 mL/min)[1].

• Heating Program: Heat the sample from ambient temperature to a final temperature (e.g., 1000°C) at a constant heating rate, commonly 10°C/min[1].

3. Data Analysis:

• Record the mass loss as a function of temperature.

• The derivative of the TGA curve (DTG curve) can be used to determine the temperatures at which the rate of mass loss is at its maximum.

Safety Precaution: The thermal decomposition of fluoride-containing compounds can release toxic and highly corrosive hydrogen fluoride (HF) gas[1]. All experiments should be conducted in a well-ventilated fume hood with appropriate personal protective equipment. A gas scrubbing system to neutralize acidic gases is highly recommended.

Visualizing the Decomposition Pathway

The logical progression of the thermal decomposition of Chromium(III) fluoride hydrates can be visualized as a series of sequential steps. The following diagrams illustrate the proposed decomposition workflows.

Caption: Proposed thermal decomposition pathway for CrF₃·3H₂O.

Caption: Proposed thermal decomposition pathway for CrF₃·4H₂O.

Caption: Proposed thermal decomposition pathway for CrF₃·9H₂O.

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. anl.gov [anl.gov]

A Comparative Guide to the Catalytic Performance of CrF3·4H2O and Chromium(III) Chloride

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Two Chromium-Based Catalysts

In the landscape of industrial and academic chemistry, the selection of an optimal catalyst is paramount to achieving desired reaction outcomes with high efficiency, selectivity, and sustainability. Among the versatile transition metal catalysts, chromium compounds have carved a significant niche. This guide provides a detailed comparison of the catalytic performance of two common chromium(III) salts: chromium(III) fluoride (B91410) tetrahydrate (CrF3·4H2O) and chromium(III) chloride (CrCl3), often used in its hydrated form (CrCl3·6H2O). This analysis is based on available experimental data to aid researchers in making informed decisions for their synthetic endeavors.

Overview of Catalytic Applications

Chromium(III) fluoride and chromium(III) chloride are both recognized for their Lewis acidic properties, enabling them to catalyze a variety of organic transformations. However, their applications often diverge based on the specific chemical environment and reaction type.

Chromium(III) fluoride (CrF3) , particularly in its anhydrous or dehydrated state, is a potent catalyst for fluorination reactions.[1] The hydrated form, CrF3·4H2O, often serves as a precursor that, upon activation through heating, transforms into a more active catalytic species. This enhanced activity is attributed to the formation of chromium oxyfluoride (CrOₓFᵧ) on the catalyst's surface, which facilitates the exchange of other halogens for fluorine.[1]

Chromium(III) chloride (CrCl3) is a versatile and cost-effective Lewis acid catalyst employed in a range of carbon-carbon and carbon-heteroatom bond-forming reactions.[2] It is frequently used in Friedel-Crafts acylations and alkylations, Diels-Alder reactions, and as a precursor for the in situ generation of the highly reactive chromium(II) chloride, a powerful reducing agent in organic synthesis.

Performance in the Biginelli Reaction: A Comparative Analysis

The reaction involves the condensation of an aldehyde, a β-ketoester, and urea (B33335) (or thiourea). The Lewis acidic catalyst activates the aldehyde, facilitating the key carbon-carbon and carbon-nitrogen bond formations.

Quantitative Data Summary

Catalyst	Aldehyde	β-Ketoester	Urea/Thiourea (B124793)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Cr(NO3)3·9H2O (10 mol%)	Benzaldehyde	Ethyl acetoacetate	Urea	Ethanol (B145695)	80	1	92	[3]
Cr(NO3)3·9H2O (10 mol%)	4-Chlorobenzaldehyde	Ethyl acetoacetate	Urea	Ethanol	80	1.5	95	[3]
Cr(NO3)3·9H2O (10 mol%)	4-Nitrobenzaldehyde	Ethyl acetoacetate	Urea	Ethanol	80	2	90	[3]
Cr(NO3)3·9H2O (10 mol%)	Benzaldehyde	Ethyl acetoacetate	Thiourea	Ethanol	80	1.5	94	[3]

Note: Data for CrF3·4H2O and CrCl3 in the Biginelli reaction under comparable conditions is not available in the reviewed literature. The performance of Cr(NO3)3·9H2O is presented as a proxy for a typical chromium(III) catalyst.

Experimental Protocols

General Procedure for the Chromium(III) Nitrate (B79036) Catalyzed Biginelli Reaction[3]

A mixture of an aromatic aldehyde (1 mmol), a β-ketoester (1 mmol), urea or thiourea (1.5 mmol), and chromium(III) nitrate nonahydrate (0.1 mmol, 10 mol%) in ethanol (5 mL) is stirred at 80°C for the specified time. After completion of the reaction (monitored by TLC), the reaction mixture is cooled to room temperature. The solid product is filtered, washed with cold ethanol, and recrystallized from ethanol to afford the pure 3,4-dihydropyrimidin-2(1H)-one/thione.

Mechanistic Insights and Visualizations

The catalytic cycle of the Biginelli reaction is believed to proceed through several key steps, initiated by the Lewis acid activation of the aldehyde. The following diagrams illustrate the proposed mechanistic pathway and a general experimental workflow.

Caption: Proposed mechanism for the Lewis acid-catalyzed Biginelli reaction.

Caption: General experimental workflow for catalyst screening in the Biginelli reaction.

Discussion and Conclusion

CrF3·4H2O is specialized for fluorination reactions, where its performance upon dehydration is significantly enhanced.[1] Its Lewis acidity is likely sufficient to catalyze other reactions, but its primary utility lies in processes where fluoride transfer is the key step. The presence of fluoride ions could potentially influence the reaction pathway and selectivity in other transformations.

CrCl3 , as a more conventional Lewis acid, demonstrates broader applicability in various organic syntheses. Its effectiveness in reactions like the Friedel-Crafts acylation suggests it would be a competent catalyst for the Biginelli reaction. The performance data for chromium(III) nitrate in the Biginelli reaction, showing high yields under relatively mild conditions, further supports the potential of chromium(III) salts in this context.[3]

For researchers and drug development professionals , the choice between these two catalysts will be dictated by the specific transformation. For fluorination chemistry, CrF3·4H2O (with appropriate activation) is the clear choice. For general Lewis acid catalysis, such as in multicomponent reactions, CrCl3 represents a readily available, cost-effective, and versatile option. Future studies directly comparing the catalytic activity of these and other chromium halides in a standardized reaction would be invaluable to the scientific community for a more definitive performance ranking.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Alternative Lewis Acid Catalysts for Enantioselective Fluorination

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine atoms into organic molecules can profoundly influence their biological properties, making enantioselective fluorination a critical tool in drug discovery and development. While traditional Lewis acid catalysts have been employed, the field is rapidly evolving with the advent of alternative catalytic systems that offer unique advantages in terms of reactivity, selectivity, and sustainability. This guide provides an objective comparison of the performance of several key alternative Lewis acid catalysts for enantioselective fluorination, supported by experimental data and detailed protocols.

Performance Comparison of Alternative Lewis Acid Catalysts

The following table summarizes the performance of various alternative Lewis acid catalysts in the enantioselective fluorination of different substrate classes. It is important to note that direct comparisons can be challenging due to the diversity of substrates and reaction conditions. However, this compilation provides a valuable overview of the current state-of-the-art.

Catalyst System	Substrate Type	Representative Substrate	Catalyst Loading (mol%)	Fluorinating Agent	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)	Reference
Titanium/TADDOL	β-Ketoester	Ethyl 2-oxocyclopentanecarboxylate	10	Selectfluor	MeCN	RT	12	>80	90	[1]
Copper(II)/Bis(oxazoline)	β-Ketoester	Ethyl 2-oxocyclopentanecarboxylate	1	NFSI	CH2Cl2/HFIP	-20	24	95	>99	[2]
Nickel(II)/DBFOX-Ph	Oxindole (B195798)	N-Boc-3-phenyloxindole	10	NFSI	CH2Cl2	0	12	91	98	[1]
Trifunctional System	Acid Chloride	Phenylacetyl chloride	5 (Pd), 10 (BQd), 100 (LiPF6)	NFSI	THF	-78	8	73	99	[3]
Chiral Anion Phase-Transfer	Alkene	(E)-N-phenylcinnamamide	10	Selectfluor	Toluene	RT	24	85	92	[4][5]
Boron-based	Aryl Acetic Acid	2-Phenylpropanoic acid	10	Selectfluor	MeCN	60	12	96	N/A	[6][7]
DNA-Cu(II)	β-Ketoester	Ethyl 2-oxocyclopentanecarboxylate	5 (Cu), 1 (DNA base pair)	Selectfluor	Buffer	25	48	85	74	[8]

Abbreviations: TADDOL = α,α,α',α'-tetraaryl-2,2-dimethyl-1,3-dioxolane-4,5-dimethanol; NFSI = N-Fluorobenzenesulfonimide; HFIP = 1,1,1,3,3,3-Hexafluoroisopropanol; DBFOX-Ph = (R,R)-4,6-Dibenzofurandiyl-2,2'-bis(4-phenyloxazoline); BQd = Benzoylquinidine; MeCN = Acetonitrile (B52724); THF = Tetrahydrofuran; RT = Room Temperature. N/A = Not applicable for this reaction type.

Experimental Protocols

Detailed methodologies for key experiments cited in the comparison table are provided below.

Titanium/TADDOL Catalyzed Enantioselective Fluorination of a β-Ketoester

General Procedure: [1][9][10] To a solution of the Ti(TADDOLato) catalyst (0.025 mmol, 10 mol%) in anhydrous acetonitrile (2 mL) under an argon atmosphere is added the β-ketoester (0.25 mmol). The mixture is stirred at room temperature for 30 minutes. Selectfluor® (0.275 mmol) is then added in one portion, and the reaction mixture is stirred at room temperature for 12 hours. The reaction is quenched with a saturated aqueous solution of NaHCO3, and the aqueous layer is extracted with diethyl ether (3 x 10 mL). The combined organic layers are washed with brine, dried over anhydrous MgSO4, filtered, and concentrated under reduced pressure. The residue is purified by flash column chromatography on silica (B1680970) gel to afford the desired α-fluorinated β-ketoester. The enantiomeric excess is determined by chiral HPLC analysis.

Copper(II)/Bis(oxazoline) Catalyzed Enantioselective Fluorination of a β-Ketoester

General Procedure: [2] In a flame-dried Schlenk tube under an argon atmosphere, Cu(OTf)2 (0.005 mmol, 1 mol%) and the chiral bis(oxazoline) ligand (0.006 mmol, 1.2 mol%) are dissolved in anhydrous dichloromethane (B109758) (1 mL). The mixture is stirred at room temperature for 1 hour. A solution of the β-ketoester (0.5 mmol) in dichloromethane (1 mL) and 1,1,1,3,3,3-hexafluoroisopropanol (HFIP, 0.1 mmol, 20 mol%) is then added. The resulting solution is cooled to -20 °C, and N-fluorobenzenesulfonimide (NFSI, 0.55 mmol) is added. The reaction is stirred at -20 °C for 24 hours. The reaction is then quenched with a saturated aqueous solution of NH4Cl. The layers are separated, and the aqueous layer is extracted with dichloromethane (3 x 5 mL). The combined organic layers are dried over anhydrous Na2SO4, filtered, and concentrated. The crude product is purified by column chromatography on silica gel to give the fluorinated product. The enantiomeric excess is determined by chiral HPLC analysis.

Nickel(II)/DBFOX-Ph Catalyzed Enantioselective Fluorination of an Oxindole

General Procedure: [1][11][12] To a mixture of Ni(ClO4)2·6H2O (0.02 mmol, 10 mol%) and (R,R)-DBFOX-Ph (0.022 mmol, 11 mol%) in a flame-dried flask is added anhydrous dichloromethane (2 mL) under a nitrogen atmosphere. The mixture is stirred at room temperature for 1 hour. A solution of the N-Boc-3-substituted oxindole (0.2 mmol) in dichloromethane (1 mL) is then added. The reaction mixture is cooled to 0 °C, and NFSI (0.24 mmol) is added. The reaction is stirred at 0 °C for 12 hours. The solvent is removed under reduced pressure, and the residue is purified by preparative thin-layer chromatography to afford the fluorinated product. The enantiomeric excess is determined by chiral HPLC analysis.

Visualizing the Process: Experimental Workflow and Catalytic Cycle

To further clarify the experimental and mechanistic aspects, the following diagrams have been generated.

A generalized experimental workflow for enantioselective fluorination.

A simplified catalytic cycle for Lewis acid-catalyzed enantioselective fluorination.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. [PDF] A combination of directing groups and chiral anion phase-transfer catalysis for enantioselective fluorination of alkenes | Semantic Scholar [semanticscholar.org]
• 5. A combination of directing groups and chiral anion phase-transfer catalysis for enantioselective fluorination of alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Boron-catalyzed α-C–H fluorination of aryl acetic acids - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. Catalytic Enantioselective Fluorination [ouci.dntb.gov.ua]
• 8. scite.ai [scite.ai]
• 9. beilstein-journals.org [beilstein-journals.org]
• 10. d-nb.info [d-nb.info]
• 11. DBFOX-Ph/metal complexes: Evaluation as catalysts for enantioselective fluorination of 3-(2-arylacetyl)-2-thiazolidinones - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Guide to Identifying Hydration States of Chromium Fluoride Using IR and Raman Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Infrared (IR) and Raman spectroscopy for the identification and characterization of the hydration states of chromium(III) fluoride (B91410) (CrF₃·nH₂O). While these vibrational spectroscopy techniques are powerful tools for studying molecular structure, this guide also highlights the utility of alternative methods and provides supporting experimental data where available. It is important to note that while the existence of several hydrates of chromium(III) fluoride is well-established, detailed and publicly available experimental IR and Raman spectra for each specific hydrate (B1144303) are scarce.[1]

Comparison of Analytical Techniques

Infrared and Raman spectroscopy are complementary techniques that probe the vibrational modes of molecules. For hydrated salts like chromium(III) fluoride, these methods can distinguish between water molecules that are directly coordinated to the chromium ion and those that are part of the crystal lattice (lattice water).[2] However, for unambiguous identification of specific hydration states, these techniques are often used in conjunction with other methods such as Thermogravimetric Analysis (TGA) and X-ray Diffraction (XRD).[2][3]

Table 1: Comparison of Key Analytical Techniques for Characterizing Chromium Fluoride Hydrates

Analytical Technique	Principle	Information Provided	Advantages	Limitations
Infrared (IR) Spectroscopy	Measures the absorption of infrared radiation by molecular vibrations.	Identifies functional groups (O-H, Cr-O, Cr-F). Distinguishes between coordinated and lattice water based on shifts in vibrational frequencies.	Fast, non-destructive, sensitive to polar bonds.	Water's strong IR absorption can obscure other peaks. Sample preparation (e.g., KBr pellets) can sometimes alter the sample.
Raman Spectroscopy	Measures the inelastic scattering of monochromatic light.	Complements IR data. Strong signals for symmetric non-polar bonds. Good for studying metal-ligand bonds.	Less interference from water. Can be used with aqueous solutions. Minimal sample preparation.	Can be affected by fluorescence. Weaker signals for polar bonds.
Thermogravimetric Analysis (TGA)	Measures the change in mass of a sample as a function of temperature.[3]	Quantifies the amount of water in the hydrate. Can differentiate between water molecules lost at different temperatures (surface vs. coordinated).[4]	Highly quantitative for water content. Provides information on thermal stability.	Does not provide direct structural information.
X-ray Diffraction (XRD)	Scatters X-rays from the crystalline lattice of a material.[3]	Determines the crystal structure and identifies the specific crystalline phase of the hydrate.[3]	Provides definitive structural information. Can be used for phase identification and purity assessment.	Requires a crystalline sample. Can be more time-consuming than spectroscopic methods.

Quantitative Data from Vibrational Spectroscopy

As previously mentioned, specific experimental IR and Raman data for the various chromium fluoride hydrates are not widely published. However, based on the analysis of similar hydrated metal fluorides, the expected vibrational modes can be summarized.[2] The higher hydrates, such as the hexahydrate ([Cr(H₂O)₆]F₃) and the nonahydrate ([Cr(H₂O)₆]F₃·3H₂O), are known to contain the hexaquachromium(III) ion.[5] The vibrational spectra of these compounds are expected to be dominated by the features of this complex ion.[6][7]

Table 2: Expected IR and Raman Vibrational Modes for Hydrated Chromium(III) Fluoride

Vibrational Mode	Expected Wavenumber Range (cm⁻¹)	Technique(s)	Notes
O-H Stretching (Coordinated H₂O)	3200 - 3500	IR, Raman	A broad and strong band in the IR spectrum is characteristic of hydrogen-bonded water molecules coordinated to the chromium ion.[2]
H-O-H Bending (Coordinated H₂O)	1600 - 1650	IR, Raman	A medium intensity peak corresponding to the scissoring vibration of coordinated water.[2]
Cr-O Stretching (Aquo Ligand)	450 - 650	IR, Raman	Weak to medium intensity bands indicative of the coordination of water to the Cr(III) ion.[2]
Cr-F Stretching	400 - 600	IR, Raman	A strong band whose position is dependent on the coordination environment and the degree of hydration.[2]
Lattice Water Librations	Variable (lower frequencies)	IR, Raman	Weak bands at lower frequencies can indicate the presence of water molecules that are part of the crystal lattice but not directly bonded to the chromium ion.[2]

Experimental Protocols

Synthesis of Chromium(III) Fluoride Hydrates

A general method for synthesizing hydrated chromium(III) fluoride involves the reaction of chromium(III) oxide with hydrofluoric acid.[1] The specific hydrate obtained depends on reaction conditions such as concentration and temperature.[1][8]

Wet-Chemical Precipitation Protocol [8]

• Dissolve a soluble chromium(III) salt, such as chromium(III) nitrate, in deionized water.

• In a separate container, dissolve a stoichiometric amount of a fluoride source, like ammonium (B1175870) fluoride, in deionized water.

• Slowly add the fluoride solution to the chromium solution under constant stirring at room temperature. A green precipitate of chromium(III) fluoride hydrate will form.

• Continue stirring for a couple of hours to ensure the reaction is complete.

• Separate the precipitate via filtration or centrifugation.

• Wash the precipitate multiple times with deionized water to remove unreacted salts.

• Dry the product in a vacuum oven at a controlled temperature (e.g., 60°C).

Hydrothermal Synthesis Protocol [8]

• In a Teflon-lined stainless steel autoclave, dissolve chromium(III) chloride hexahydrate and potassium fluoride (in a 1:3 molar ratio) in deionized water.

• Seal the autoclave and heat it to 180°C for 24 hours.

• Allow the autoclave to cool to room temperature.

• Collect the crystalline product by filtration.

• Wash the product with deionized water and ethanol.

• Dry the final product in an oven at 80°C for 6 hours.

IR Spectroscopy Protocol (KBr Pellet Method)

• Sample Preparation: Dry high-purity potassium bromide (KBr) powder in an oven at approximately 110°C for several hours and allow it to cool in a desiccator. In an agate mortar, grind 1-2 mg of the chromium fluoride hydrate sample to a fine powder. Add about 200 mg of the dried KBr and mix thoroughly.

• Pellet Formation: Transfer the mixture to a pellet press die and apply a pressure of 7-10 tons for several minutes to form a translucent pellet.

• Spectral Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer. Record a background spectrum of the empty sample compartment. Acquire the sample spectrum, typically in the range of 4000 - 400 cm⁻¹.

Raman Spectroscopy Protocol

• Sample Preparation: Place a small amount of the powdered chromium fluoride hydrate sample onto a microscope slide or into a capillary tube.

• Spectral Acquisition: Place the sample on the stage of a Raman microscope. Focus the laser onto the sample. Acquire the Raman spectrum using an appropriate laser wavelength and power to avoid sample degradation. The spectral range will depend on the instrument but should cover the regions of interest for water and metal-ligand vibrations.

Thermogravimetric Analysis (TGA) Protocol[3][4]

• Instrument Setup: Calibrate the thermogravimetric analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of the chromium fluoride hydrate into an inert crucible (e.g., alumina (B75360) or platinum).

• Analysis: Place the crucible in the TGA furnace. Purge with a dry, inert gas (e.g., nitrogen) at a constant flow rate. Heat the sample from room temperature to a final temperature (e.g., 1000°C) at a constant rate (e.g., 10°C/min). Record the mass loss as a function of temperature.

X-ray Diffraction (XRD) Protocol[3]

• Sample Preparation: Grind the chromium fluoride hydrate sample to a fine powder to ensure random orientation of the crystallites. Mount the powder onto a sample holder.

• Data Collection: Place the sample holder in a powder X-ray diffractometer. Collect the diffraction pattern over a specified 2θ range (e.g., 10° to 80°).

Visualizing the Workflow and Relationships

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Chromium(III) fluoride - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

A Comparative Analysis of Chromium Oxofluoride and Chromium Fluoride in Catalytic Fluorination

In the realm of specialty chemical synthesis, particularly for the production of hydrofluorocarbons (HFCs) and hydrochlorofluorocarbons (HCFCs), chromium-based catalysts are paramount.[1][2] Among these, chromium oxofluoride (CrOₓFᵧ) and chromium fluoride (B91410) (CrF₃) are key players, primarily utilized in gas-phase halogen exchange (HALEX) reactions.[1][3] This guide provides a detailed comparison of their catalytic activities, supported by experimental data and protocols, to aid researchers in catalyst selection and optimization.

The catalytically active species in these fluorination reactions is often a surface chromium oxofluoride.[1][4] This active phase can be generated in situ from precursors like chromium(III) oxide (Cr₂O₃) or chromium(III) fluoride (CrF₃) through a high-temperature pre-fluorination step with hydrogen fluoride (HF).[1][5] Studies consistently show that chromium oxofluoride phases exhibit significantly higher catalytic activity than pure chromium fluoride or chromium oxide.[6]

The enhanced performance of the oxofluoride is attributed to its surface chemistry, which promotes the formation of labile fluorine, a critical factor in the fluorination process.[6][7] The presence of oxygen within the fluoride lattice is believed to increase Lewis acidity and facilitate the activation of HF, thereby accelerating the fluorine-chlorine exchange rate.[7]

Catalytic Performance: A Quantitative Comparison

The following table summarizes the comparative performance of chromium oxofluoride and chromium fluoride catalysts in key fluorination reactions. It is important to note that the "active" form of CrF₃ is often a dehydrated or calcined version, which leads to the formation of a chromium oxofluoride surface.[7]

Catalyst System	Substrate	Reaction Type	Key Performance Metrics	Source
Chromium Oxofluorides (CrOₓFᵧ)	Dichlorodifluoromethane (CCl₂F₂)	Dismutation	Significantly higher catalytic activity compared to pure CrF₃ and Cr₂O₃.	[6]
Chromium Oxofluorides (CrOₓFᵧ)	1,1,1-trifluoro-2-chloroethane (CF₃CH₂Cl)	Fluorination with HF	Significantly higher catalytic activity compared to pure CrF₃ and Cr₂O₃.	[6]
Air-Calcined CrF₃ (Dehydrated)	1,1,1-trifluoro-2-chloroethane (CF₃CH₂Cl)	Fluorination with HF	Up to 20 times more active than the hydrated (CrF₃·4H₂O) form. The active species is identified as chromium oxyfluoride (CrOₓFᵧ).	[7]
Hydrated CrF₃ (CrF₃·4H₂O)	1,1,1-trifluoro-2-chloroethane (CF₃CH₂Cl)	Fluorination with HF	Baseline activity (1x); significantly lower than the dehydrated form.	[7]
Pure CrF₃ (α-CrF₃ and β-CrF₃)	Dichlorodifluoromethane (CCl₂F₂) & CF₃CH₂Cl	Dismutation & Fluorination	Lower catalytic activity than chromium oxofluoride phases. The β-crystalline form is considered the more catalytically active phase.	[6][8]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon catalytic research. The following protocols outline the preparation of a chromium-based catalyst precursor and its activation to the catalytically active oxofluoride form.

Protocol 1: Catalyst Precursor Preparation (via Precipitation)

This method describes the synthesis of a chromium hydroxide (B78521) precursor, which is subsequently calcined to chromium oxide.

• Precipitation: Dissolve chromium(III) nitrate (B79036) nonahydrate (Cr(NO₃)₃·9H₂O) in deionized water within a glass reactor equipped with a stirrer. Slowly add an ammonium (B1175870) hydroxide solution (25-30%) while stirring until the pH of the solution reaches approximately 8.0, inducing the precipitation of chromium(III) hydroxide.[9]

• Aging: Continue to stir the resulting slurry for a minimum of two hours at room temperature to ensure complete precipitation and aging of the gel.[9]

• Filtration and Washing: Filter the precipitate using a Buchner funnel. Wash the collected solid thoroughly with deionized water to eliminate residual nitrate ions.[9]

• Drying: Dry the washed precipitate in an oven overnight at 110-120°C to remove bulk water.[9]

• Calcination (Firing): Place the dried chromium(III) hydroxide powder into a tube furnace. Heat the material under a flow of an inert gas (e.g., nitrogen) or hydrogen at 350-500°C.[9][10] This step converts the hydroxide to a high-surface-area chromium oxide (Cr₂O₃), the catalyst precursor.

Protocol 2: Catalyst Activation (Pre-fluorination)

This protocol activates the chromium oxide precursor, converting it to the highly active chromium oxofluoride catalyst.

• Reactor Loading: Pack a fixed-bed reactor, typically constructed from Inconel or nickel to withstand the corrosive environment, with the prepared chromium oxide precursor.[1][9]

• Initial Heat-up: Heat the reactor to approximately 150°C under a continuous flow of dry nitrogen to remove any physisorbed water.[9]

• Fluorination: Introduce anhydrous hydrogen fluoride (HF) gas, often diluted with nitrogen, into the reactor. The activation is a gradual process:

  • Maintain the temperature at 150°C with the N₂/HF mixture for several hours (e.g., 10 hours).[9]

  • Slowly ramp up the reactor temperature to the final reaction temperature (e.g., 250-400°C) while adjusting the HF concentration.[1][9] This step is critical as it converts the surface of the chromium oxide into the active chromium oxofluoride (CrOₓFᵧ) phase.[4]

• Reaction: Once the catalyst is activated, the chlorinated hydrocarbon substrate and HF are introduced into the reactor to commence the catalytic fluorination reaction.[1]

Visualized Workflows and Mechanisms

To better illustrate the processes involved, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for catalyst synthesis and activation.

Caption: Formation of the active chromium oxofluoride surface.

References

• 1. benchchem.com [benchchem.com]
• 2. alfachemic.com [alfachemic.com]
• 3. Chromium(III) fluoride - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Validating Cr(III) Oxidation State: A Comparative Guide to XPS Analysis

For researchers, scientists, and drug development professionals, the accurate determination of chromium's oxidation state is paramount, particularly in distinguishing the benign Cr(III) from the toxic Cr(VI). X-ray Photoelectron Spectroscopy (XPS) stands as a principal technique for this surface-sensitive analysis. This guide provides a comprehensive comparison of XPS with an alternative method, X-ray Absorption Near-Edge Structure (XANES), supported by experimental data and detailed protocols to aid in the robust validation of the Cr(III) oxidation state.

Quantitative Data Summary: XPS and XANES

The reliable identification of chromium's oxidation state hinges on the precise measurement of binding energies and spectral features. The following tables summarize key quantitative data for XPS and comparative insights for XANES.

Table 1: XPS Binding Energies and Spectral Features for Chromium Species

Oxidation State	Compound/Species	Cr 2p³/² Binding Energy (eV)	Key Spectral Features
Cr(III)	Cr₂O₃	576.2 - 577.0	Complex multiplet splitting of the Cr 2p³/² peak.[1][2]
Cr(OH)₃	577.1 - 577.5	Broader, less defined peak shape compared to Cr₂O₃.[1][3]
CrCl₃	~577.2	Distinct multiplet splitting pattern.
Cr(VI)	CrO₃ / CrO₄²⁻	579.0 - 580.0	Single, sharp peak with no multiplet splitting.[1][4]
Cr(0)	Metallic Cr	574.1 - 574.5	Asymmetric peak shape.

Note: Binding energies can vary slightly depending on instrument calibration and charge referencing.

Table 2: Comparison of XPS and XANES for Chromium Oxidation State Analysis

Feature	X-ray Photoelectron Spectroscopy (XPS)	X-ray Absorption Near-Edge Structure (XANES)
Principle	Measures binding energy of core-level electrons ejected by X-ray irradiation.	Measures the absorption of X-rays as a function of energy near an absorption edge.
Information	Elemental composition, chemical state, and electronic state of elements.	Oxidation state, coordination chemistry, and local atomic structure.
Probing Depth	Surface sensitive (typically 2-10 nm).[4]	Bulk sensitive (micrometers to millimeters).
Detection Limit	~0.1 atomic % for Cr(VI) in a Cr(III) matrix, can be higher (~10%) due to peak overlap.[1][4]	Can speciate as little as 50 ppm of chromium in a sample.
Key Advantage	Widely available, excellent for surface analysis.	High sensitivity to oxidation state and local environment, bulk analysis capability.
Limitation	Potential for X-ray induced reduction of Cr(VI) to Cr(III). Overlap of Cr(III) multiplet features with the Cr(VI) peak can complicate quantification.[1]	Requires access to a synchrotron radiation source.

Experimental Protocols

Detailed and consistent experimental procedures are crucial for obtaining reliable and reproducible data.

XPS Analysis Protocol for Cr(III) Validation

• Sample Preparation : Ensure the sample is solid and vacuum-compatible. For powders, mount on a sample holder using double-sided adhesive tape or press into a pellet. For thin films, mount directly. If the sample is an insulator, a charge neutralizer will be required.

• Instrumentation : Utilize an XPS instrument equipped with a monochromatic Al Kα X-ray source (1486.6 eV).

• Instrument Calibration : Calibrate the instrument using the Au 4f₇/₂ peak at 83.96 eV and the Cu 2p³/₂ peak at 932.62 eV.

• Analysis Parameters :

  • X-ray Source Power : Typically 150-300 W.

  • Analysis Area : Define the area of interest on the sample, typically ranging from 300x700 µm².

  • Survey Scan : Acquire a wide scan (0-1200 eV) with a pass energy of 160-200 eV to identify all elements present on the surface.

  • High-Resolution Scans : Acquire high-resolution spectra for the Cr 2p region (and other elements of interest like O 1s and C 1s) with a lower pass energy (20-40 eV) to achieve better energy resolution.

  • Charge Neutralization : For insulating samples, use a low-energy electron flood gun to minimize surface charging. The C 1s peak from adventitious carbon at 284.8 eV is often used for charge referencing.

• Data Analysis :

  • Background Subtraction : Apply a Shirley or Tougaard background to the high-resolution spectra.

  • Peak Fitting : Deconvolute the Cr 2p³/² spectrum using appropriate line shapes (e.g., Gaussian-Lorentzian). For Cr(III) oxide, a multiplet peak fitting model is necessary to accurately represent the complex peak shape.[2] For Cr(III) hydroxide, a single, broader peak can be used.[2] The presence of Cr(VI) is indicated by a single peak at a higher binding energy.

  • Quantification : Determine the relative atomic concentrations of the different chromium species by calculating the area under their respective fitted peaks.

XANES Analysis Protocol for Cr(III) Validation

• Sample Preparation : Samples can be in solid or liquid form. For solid samples, they are often ground into a fine powder and pressed into a pellet or mounted in a sample holder. The sample thickness should be optimized for X-ray absorption.

• Instrumentation : XANES measurements are performed at a synchrotron radiation facility using a beamline dedicated to X-ray absorption spectroscopy.

• Experimental Setup :

  • Monochromator : Use a double-crystal monochromator (e.g., Si(111)) to select the desired X-ray energy.

  • Detectors : Ionization chambers are typically used to measure the incident (I₀) and transmitted (I₁) X-ray intensities. For dilute samples, a fluorescence detector can be used to measure the fluorescence yield (If).

• Data Acquisition :

  • Energy Range : Scan the energy of the incident X-rays across the Cr K-edge (starting from ~5980 eV to ~6050 eV).

  • Reference Spectrum : Simultaneously measure the absorption spectrum of a chromium metal foil for energy calibration. The first inflection point of the Cr foil spectrum is defined as 5989 eV.

  • Data Collection Mode : Data can be collected in transmission mode (ln(I₀/I₁)) for concentrated samples or fluorescence mode (If/I₀) for dilute samples.

• Data Analysis :

  • Normalization : Normalize the absorption spectra to the edge jump.

  • Pre-edge Analysis : The intensity and position of the pre-edge peak are highly sensitive to the oxidation state and coordination geometry of chromium. Cr(VI) exhibits a strong, sharp pre-edge peak, while the pre-edge feature for Cr(III) is much weaker.

  • Linear Combination Fitting : The fraction of Cr(III) and other chromium species in an unknown sample can be quantified by fitting its XANES spectrum with a linear combination of spectra from known chromium standards.

Visualizing the Workflow and Relationships

To better illustrate the processes and concepts discussed, the following diagrams are provided.

Caption: Workflow for Cr(III) validation using XPS analysis.

Caption: Logical relationship of Cr 2p³/² spectral features for different oxidation states.

References

• 1. X-ray Photoelectron Spectroscopy (XPS) Reference Pages: Chromium [xpsfitting.com]
• 2. Chromium | Periodic Table | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. scribd.com [scribd.com]
• 4. TESCAN ANALYTICS - THEMATICS [tescan-analytics.com]

Safety & Regulatory Compliance

Proper Disposal of Chromium(III) Fluoride Tetrahydrate: A Guide for Laboratory Professionals

Essential guidelines for the safe and compliant disposal of Chromium(III) fluoride (B91410) tetrahydrate, ensuring the protection of laboratory personnel and the environment.

Chromium(III) fluoride tetrahydrate, a compound utilized in various research and industrial applications, requires careful handling and disposal due to its potential health and environmental hazards.[1] Adherence to proper disposal protocols is crucial for maintaining a safe laboratory environment and ensuring compliance with regulatory standards. This guide provides a step-by-step procedure for the safe disposal of Chromium(III) fluoride tetrahydrate waste.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn, including chemical-resistant gloves, safety glasses with a face shield, and a lab coat.[2][3][4] All handling of Chromium(III) fluoride tetrahydrate and its waste should be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[2][3][4]

Laboratory-Scale Disposal Procedure

The primary method for disposing of aqueous waste containing Chromium(III) fluoride tetrahydrate involves its conversion to the less soluble and less mobile Chromium(III) hydroxide (B78521). This is achieved through a controlled precipitation reaction.

Step 1: Dilution If the waste solution is concentrated, it should be diluted with water to a chromium concentration of less than 1%.[5] This dilution helps to moderate the reaction rate during the subsequent precipitation step.[5]

Step 2: Neutralization and Precipitation

• Place the beaker containing the diluted waste solution on a magnetic stir plate and begin gentle agitation.

• Slowly and carefully add a sodium hydroxide solution or a magnesium oxide slurry to the waste.

• Continuously monitor the pH of the solution using a calibrated pH meter. The target pH for the precipitation of Chromium(III) hydroxide is between 8.0 and 9.0.[5]

Step 3: Digestion of the Precipitate Once the target pH is achieved, continue stirring the solution for an additional 30 to 60 minutes.[5] This "digestion" period allows for the complete formation and agglomeration of the Chromium(III) hydroxide precipitate.[5]

Step 4: Separation and Testing

• Turn off the stirrer and allow the precipitate to settle.

• Carefully decant the supernatant (the clear liquid above the solid) into a separate, clean container.

• Test the supernatant for any remaining chromium ions to ensure that the precipitation was successful.

Step 5: Waste Collection and Labeling Transfer the precipitated Chromium(III) hydroxide sludge and the tested supernatant into separate, clearly labeled, and sealed hazardous waste containers.[5] The labels must include:

• Chemical Name: "Chromium(III) hydroxide precipitate" and "Treated aqueous waste".[5]

• Date of generation.

• Primary hazards associated with the waste.

Step 6: Final Disposal Arrange for the collection and disposal of the hazardous waste containers by a licensed and certified environmental waste management company.[1][3][5] Do not dispose of this waste down the drain.[2][3][4] Contaminated packaging should also be disposed of as unused product.[1][3]

Quantitative Data for Disposal

Parameter	Value	Purpose
Initial Chromium Concentration	< 1%	To control the rate of the precipitation reaction.[5]
Target pH for Precipitation	8.0 - 9.0	To ensure the maximum precipitation of Chromium(III) hydroxide.[5]
Precipitate Digestion Time	30 - 60 minutes	To allow for the complete formation of the precipitate.[5]

Disposal Workflow

Caption: Workflow for the safe disposal of Chromium(III) fluoride tetrahydrate waste.

References

• 1. benchchem.com [benchchem.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. weizmann.ac.il [weizmann.ac.il]
• 5. benchchem.com [benchchem.com]

Personal protective equipment for handling Chromium(iii)fluoride tetrahydrate

This document provides immediate, essential safety protocols and logistical plans for the handling and disposal of Chromium(III) fluoride (B91410) tetrahydrate. It is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

1. Hazard Identification and Personal Protective Equipment (PPE)

Chromium(III) fluoride tetrahydrate is a hazardous substance that can cause severe skin burns, eye damage, and respiratory irritation.[1][2][3] It is harmful if swallowed, inhaled, or in contact with skin.[1][2][3] Furthermore, contact with acids can liberate toxic gas.[1][4] Adherence to the following PPE guidelines is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling Chromium(III) Fluoride Tetrahydrate

PPE Category	Specification	Standard Compliance
Eye/Face Protection	Face shield and chemical splash goggles.	NIOSH (US) or EN 166 (EU) approved.[1][5][6]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber) and a complete chemical-resistant suit.	Gloves must comply with Regulation (EU) 2016/425 and standard EN 374.[1][5]
Respiratory Protection	Full-face particle respirator with N100 (US) or P3 (EN 143) cartridges. A full-face supplied air respirator should be used if it is the sole means of protection.[1][5]	NIOSH (US) or CEN (EU) approved.[5]

2. Exposure Limits

Personnel should be aware of the occupational exposure limits for chromium compounds to minimize health risks.

Table 2: Occupational Exposure Limits for Chromium(III) Compounds

Organization	Exposure Limit (Time-Weighted Average)
OSHA (PEL)	0.5 mg/m³[7]
ACGIH (TLV)	0.5 mg/m³[7]

3. Operational Plan: Safe Handling Protocol

All handling of Chromium(III) fluoride tetrahydrate must be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Handling Procedure:

• Preparation: Ensure all necessary PPE is worn correctly before handling the chemical. Prepare the workspace by clearing it of unnecessary items and ensuring emergency equipment, such as an eyewash station and safety shower, is accessible.

• Handling: Avoid the formation and inhalation of dust.[1][2] Use only in a well-ventilated area with local exhaust ventilation.[1]

• Storage: Store in a cool, dry, and well-ventilated area away from heat sources and direct sunlight.[7] Keep the container tightly closed to prevent moisture contact.[7][8]

• Post-Handling: Wash hands thoroughly with soap and water after handling and before breaks or leaving the laboratory.[1][5]

4. Emergency Procedures

In case of exposure, immediate medical attention is required.

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids, and seek immediate medical attention.[1]

• Skin Contact: Remove all contaminated clothing immediately and wash the affected area with soap and plenty of water.[1] A first treatment with calcium gluconate paste may be necessary.[1][5] Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, administer artificial respiration and seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

5. Disposal Plan

Chromium(III) fluoride tetrahydrate and its containers must be disposed of as hazardous waste through a licensed and approved waste disposal plant.[1][2] Do not let the product enter drains.[1][5][8]

Experimental Protocol for Laboratory-Scale Disposal Pre-treatment:

This protocol details the conversion of soluble Chromium(III) fluoride into an insoluble, less mobile form prior to disposal.

• Dilution: In a chemical fume hood, slowly add the Chromium(III) fluoride waste to a beaker of water.

• Neutralization and Precipitation: While stirring the diluted waste solution, slowly add a sodium hydroxide (B78521) solution or magnesium oxide slurry.[2] Continuously monitor the pH, aiming for a range of 8.0 to 9.0 to precipitate Chromium(III) hydroxide.[2]

• Digestion: Continue stirring the solution for 30-60 minutes after reaching the target pH to allow for complete precipitate formation.[2]

• Separation: Allow the precipitate to settle, then separate the solid (Chromium(III) hydroxide sludge) from the liquid (supernatant).

• Packaging for Disposal: Transfer the sludge and the supernatant into separate, clearly labeled, and sealed hazardous waste containers.[2]

• Final Disposal: Arrange for a certified hazardous waste management company to collect and dispose of the containers.[2]

6. Safety and Disposal Workflow

Caption: Safe handling and disposal workflow for Chromium(III) fluoride tetrahydrate.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. Chromium Fluoride Tetrahydrate n Anhydrous Manufacturers, SDS [mubychem.com]
• 8. weizmann.ac.il [weizmann.ac.il]